Synthesis Protocol and Mechanistic Insights for 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-6-amine
Executive Summary & Pharmacological Context The pyrazolo[3,4-d]pyrimidine scaffold is a privileged pharmacophore in modern medicinal chemistry, serving as the core for numerous kinase inhibitors targeting mTOR, CSF-1R, a...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Pharmacological Context
The pyrazolo[3,4-d]pyrimidine scaffold is a privileged pharmacophore in modern medicinal chemistry, serving as the core for numerous kinase inhibitors targeting mTOR, CSF-1R, and AXL pathways [1, 2]. While the 4-amine substituted variants (such as the PP1/PP2 core and Ibrutinib intermediates) are ubiquitous in literature, the 6-amine substitution pattern offers a distinct vector for exploring novel binding affinity profiles. Specifically, the 6-amine moiety interacts uniquely with the hinge region of receptor tyrosine kinases (RTKs), altering the molecule's physical properties, metabolism, and kinome selectivity [1].
This technical guide outlines a robust, field-proven, two-step synthetic protocol for 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-6-amine . As a Senior Application Scientist, I have structured this guide not just to provide a recipe, but to elucidate the mechanistic causality behind the reaction dynamics, ensuring that your workflow is both reproducible and rationally designed.
Retrosynthetic Analysis & Pathway Design
The most efficient route to the target compound utilizes commercially available 6-chloro-1H-pyrazolo[3,4-d]pyrimidine as the starting material. The synthesis relies on a regioselective electrophilic aromatic substitution (EAS) followed by a microwave-assisted nucleophilic aromatic substitution (SNAr).
Two-step synthesis of 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-6-amine via iodination and SNAr.
Step-by-Step Experimental Protocol
Step 1: Synthesis of 6-chloro-3-iodo-1H-pyrazolo[3,4-d]pyrimidine
Causality & Rationale: The use of N-iodosuccinimide (NIS) is strictly preferred over elemental iodine (
I2
). NIS provides a controlled, slow release of the iodonium ion (
I+
), which prevents over-oxidation of the pyrazole ring. Microwave irradiation ensures rapid, volumetric heating, reducing reaction times from 24 hours to 60 minutes and suppressing the formation of thermodynamic degradation byproducts [2].
Protocol:
Preparation: Suspend 6-chloro-1H-pyrazolo[3,4-d]pyrimidine (1.0 eq, e.g., 1.0 mmol) in anhydrous N,N-dimethylformamide (DMF) (1.5 mL/mmol) within a 20 mL microwave-safe reaction vial equipped with a magnetic stirrer.
Activation: Add N-iodosuccinimide (NIS) (1.2 eq) to the suspension in a single portion.
Irradiation: Seal the vial with a septum cap. Heat the mixture to 120 °C under microwave irradiation, maintaining stirring for 60 minutes.
Self-Validation (In-Process Control): Monitor the reaction via LC-MS. The successful conversion is validated by the disappearance of the starting material and the appearance of a distinct
M+H
peak shift of +126 Da, corresponding to the iodine substitution.
Workup: Allow the vial to cool to ambient temperature. Partition the mixture between ethyl acetate (EtOAc) and deionized water. Extract the aqueous layer twice with EtOAc.
Purification: Wash the combined organic layers with brine, dry over anhydrous
MgSO4
, and concentrate under reduced pressure. Purify the crude solid via silica gel flash chromatography (gradient: 0–2% MeOH in DCM) to yield the intermediate.
Step 2: Synthesis of 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-6-amine
Causality & Rationale: The C6-chloro substituent is highly activated toward nucleophilic attack due to the electron-withdrawing nature of the adjacent pyrimidine nitrogens. Utilizing a sealed microwave reactor is critical here; it allows the volatile ammonia solution to be safely heated to 150 °C, generating the necessary pressure to drive the sterically and electronically demanding SNAr reaction to completion [2].
Protocol:
Preparation: Suspend 6-chloro-3-iodo-1H-pyrazolo[3,4-d]pyrimidine (1.0 eq) in anhydrous THF (1.5 mL/mmol) in a microwave vial. Apply brief sonication to ensure a homogeneous suspension.
Amination: Add an excess of ammonia solution (e.g., 0.5 M in THF or 7 N in MeOH, 3.0–5.0 eq). (Note: If an N-alkylated derivative is desired, substitute ammonia with the corresponding primary amine, such as methylamine [2]).
Irradiation: Seal the vial tightly with a crimp cap. Heat to 150 °C under microwave irradiation for 60 minutes.
Isolation: Remove the vial from the reactor and allow it to cool to room temperature. The target compound typically crashes out of solution as a precipitate upon cooling.
Purification: Collect the precipitate by vacuum filtration. Wash the filter cake with cold THF or ethanol to remove residual unreacted amines and succinimide byproducts. Dry the product in vacuo to yield the final 6-amine target.
Quantitative Data & Reaction Optimization
To facilitate rapid protocol adoption and scale-up, the quantitative parameters and expected yields for both steps are summarized below.
Reaction Step
Starting Material
Reagent (Eq.)
Solvent
Temp / Time
Yield Range
1. Electrophilic Iodination
6-Chloro-1H-pyrazolo[3,4-d]pyrimidine
NIS (1.2 eq)
Anhydrous DMF
120 °C (MW) / 60 min
76% - 94%
2. SNAr Amination
6-Chloro-3-iodo-1H-pyrazolo[3,4-d]pyrimidine
NH3
(3.0 - 5.0 eq)
THF / MeOH
150 °C (MW) / 60 min
55% - 75%
Mechanistic Causality & E-E-A-T Insights
Understanding the underlying physical chemistry of this scaffold is vital for troubleshooting and further derivatization:
Regioselective Electrophilic Aromatic Substitution (EAS): The pyrazolo[3,4-d]pyrimidine scaffold presents a unique electronic dichotomy. The pyrimidine core is highly electron-withdrawing, which inductively deactivates the fused bicyclic system. However, the pyrazole ring retains localized electron density specifically at the C3 position. The mild electrophile (
I+
) generated by NIS selectively attacks this C3 carbon. Harsher reagents (like
I2/HNO3
) would risk oxidative cleavage of the pyrazole ring.
SNAr Kinetics and the Meisenheimer Complex: The displacement of the chlorine atom at C6 proceeds via an addition-elimination mechanism. The transition state forms a Meisenheimer complex, which is heavily stabilized by the two highly electronegative nitrogen atoms in the pyrimidine ring acting as electron sinks. Microwave irradiation provides the rapid thermal kinetic energy required to overcome the high activation energy barrier of this transition state, driving the equilibrium forward before competing hydrolysis (formation of the 6-oxo derivative) can occur.
References
Impact of Minor Structural Modifications on Properties of a Series of mTOR Inhibitors
ACS Medicinal Chemistry Letters, 2019, 10(11), 1561-1567.
URL:[Link]
Discovery of pyrazolopyrimidines that selectively inhibit CSF-1R kinase by iterative design, synthesis and screening against glioblastoma cells
RSC Medicinal Chemistry, 2023, 14, 2611-2624.
URL:[Link]
Exploratory
Physicochemical Properties and Synthetic Utility of 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-6-amine in Kinase Inhibitor Discovery
Executive Summary In the landscape of targeted oncology and kinase inhibitor development, the pyrazolo[3,4-d]pyrimidine scaffold has emerged as a highly privileged pharmacophore[1]. While the 4-amino substituted variants...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
In the landscape of targeted oncology and kinase inhibitor development, the pyrazolo[3,4-d]pyrimidine scaffold has emerged as a highly privileged pharmacophore[1]. While the 4-amino substituted variants have achieved blockbuster status (e.g., the BTK inhibitor ibrutinib)[1], the isomeric 6-amino series offers a distinct and highly valuable hinge-binding vector. This technical guide provides an in-depth analysis of 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-6-amine , a critical building block used to synthesize highly selective inhibitors against Receptor Tyrosine Kinases (RTKs) such as CSF-1R[2] and SRC[3]. As a Senior Application Scientist, I have structured this whitepaper to detail the physicochemical rationale, signaling pathway modulation, and self-validating experimental workflows required to leverage this intermediate effectively.
Molecular Architecture & Physicochemical Profile
The utility of 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-6-amine stems directly from its finely tuned physicochemical properties. It acts as an ideal fragment-like starting point for drug discovery, offering multiple orthogonal vectors for functionalization.
The Pyrazolo[3,4-d]pyrimidine Core: Acts as a bioisostere for the adenine ring of ATP, allowing the molecule to anchor deeply within the orthosteric ATP-binding pocket of kinases[1].
The 6-Amino Group: Provides critical hydrogen bond donor/acceptor interactions with the backbone amides and carbonyls of the kinase hinge region. Shifting the amine from the 4-position to the 6-position completely reorients the scaffold, driving selectivity away from BTK and towards targets like CSF-1R and SRC[2][3].
The C3-Iodine: The heavy iodine atom not only increases the lipophilicity (LogP) of the fragment but serves as a highly reactive leaving group for transition-metal-catalyzed cross-coupling, allowing researchers to probe the hydrophobic gatekeeper pocket[1].
Structural Rationale in Kinase Targeting
Phenotypic screening against glioblastoma and breast cancer cell lines has demonstrated that 6-amino-pyrazolopyrimidine derivatives possess potent antiproliferative activity[1][3]. By functionalizing the N1 and C3 positions of 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-6-amine, researchers can systematically modulate the MAPK and PI3K/AKT survival pathways driven by RTKs.
Fig 1: CSF-1R signaling pathway and its inhibition by 6-amino-pyrazolopyrimidine derivatives.
Experimental Workflows & Self-Validating Systems
To successfully incorporate this building block into a drug discovery pipeline, strict adherence to optimized synthetic protocols is required. The following methodologies are engineered to prevent common side reactions (such as N2-alkylation or dehalogenation).
Fig 2: Step-by-step synthetic workflow for 3-iodo-1H-pyrazolo[3,4-d]pyrimidin-6-amine derivatives.
Protocol 1: Nucleophilic Aromatic Substitution (SNAr) at C6
Procedure: Suspend 6-chloro-3-iodo-1H-pyrazolo[3,4-d]pyrimidine (1.0 mmol) in THF (1.5 mL) and dissolve via sonication. Add an amine solution (e.g., ammonia or benzylamine, 2 M in THF, 3.0 eq.). Seal the vial and heat to 150 °C under microwave irradiation for 60 minutes. Cool to ambient temperature and collect the precipitate by vacuum filtration[5].
Mechanistic Causality: The pyrimidine C6 position is significantly less electrophilic than the C4 position. Standard thermal heating often results in incomplete conversion. Microwave irradiation provides the rapid, uniform activation energy required to drive the SNAr reaction to completion while preserving the sensitive C3-iodo bond from thermal degradation[5].
Protocol 2: Regioselective N1-Alkylation
Procedure: Suspend the 6-amino intermediate (1.0 mmol) in DMF (10 mL). Add Sodium Hydride (NaH, 60% dispersion in mineral oil, 1.5 eq.) and stir for 30 minutes until gas evolution ceases. Introduce the desired alkyl halide (1.5 eq.), seal the vial, and heat in a microwave reactor (e.g., 150 °C for 90 min depending on the electrophile)[5].
Mechanistic Causality: The choice of base is critical. NaH is a strong, non-nucleophilic base that ensures irreversible and complete deprotonation of the acidic pyrazole N1 proton (pKa ~ 10). This creates a highly localized nucleophile at N1, strictly preventing competitive alkylation at the exocyclic 6-amino group or the pyrimidine nitrogens, thereby guaranteeing a regioselective yield[1].
Protocol 3: C3 Sonogashira Cross-Coupling
Procedure: To a microwave vial containing the N1-alkylated, 3-iodo intermediate (0.170 mmol), add a terminal alkyne (1.2 eq.), Pd(PPh₃)₂Cl₂ (6 mol%), and CuI (15 mol%). Suspend in THF (4 mL) and add Triethylamine (2.0 eq.). Seal and subject to microwave irradiation[5].
Mechanistic Causality: The C3-iodine bond is highly polarized and primed for oxidative addition by the Pd(0) species. The addition of CuI is mechanistically required to rapidly form the copper acetylide intermediate. This acetylide undergoes transmetalation with the palladium complex, ultimately yielding the C3-alkynylated product[5]. This functionalization is fundamental for installing bulky groups that probe the kinase's hydrophobic gatekeeper pocket[1].
The Strategic Intermediate: A Technical Guide to 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-6-amine in Kinase Inhibitor Synthesis
Foreword: The Pyrazolopyrimidine Core in Modern Drug Discovery In the landscape of modern medicinal chemistry, certain molecular scaffolds have earned the title of "privileged structures" due to their ability to interact...
Author: BenchChem Technical Support Team. Date: March 2026
Foreword: The Pyrazolopyrimidine Core in Modern Drug Discovery
In the landscape of modern medicinal chemistry, certain molecular scaffolds have earned the title of "privileged structures" due to their ability to interact with multiple biological targets. The pyrazolo[3,4-d]pyrimidine core is a prime example of such a scaffold, bearing a close structural resemblance to the endogenous purine ring of adenosine triphosphate (ATP).[1][2] This bioisosteric relationship allows pyrazolo[3,4-d]pyrimidine derivatives to function as competitive inhibitors for a vast array of protein kinases, which are crucial regulators of cellular processes and are often dysregulated in diseases like cancer.[2][3] This guide focuses on a key derivative that has become instrumental in the synthesis of targeted therapies: 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-6-amine (CAS No. 151266-23-8). Its strategic importance lies in the reactive iodine atom at the 3-position, which serves as a versatile handle for introducing molecular diversity through cross-coupling reactions, and the amino group at the 6-position (often referred to as the 4-position in alternative nomenclature), which is crucial for its biological activity.[4][5] This document provides an in-depth technical overview for researchers, scientists, and drug development professionals on the synthesis, properties, and applications of this pivotal intermediate.
Physicochemical and Safety Profile
A thorough understanding of the physical and chemical properties of a synthetic intermediate is paramount for its effective and safe utilization in research and development.
Table 1: Physicochemical Properties of 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-6-amine
3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-6-amine is classified as a hazardous substance and requires careful handling in a laboratory setting.[6]
Hazard Statements: Causes skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[6]
Precautionary Measures: Use in a well-ventilated area, preferably a fume hood.[8] Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[8] Avoid breathing dust.[8]
First Aid: In case of contact with eyes, rinse cautiously with water for several minutes.[8] If on skin, wash with plenty of water.[8] If inhaled, move the person to fresh air.[8] Seek medical attention if irritation persists.
Synthesis Protocol: A Step-by-Step Guide to Iodination
The most common and efficient synthesis of 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-6-amine involves the direct iodination of the parent compound, 1H-pyrazolo[3,4-d]pyrimidin-4-amine.
Reaction Scheme:
Caption: Synthesis of 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-6-amine.
Detailed Experimental Protocol:
This protocol is adapted from established literature procedures.[7][9]
Materials:
1H-pyrazolo[3,4-d]pyrimidin-4-amine
N-Iodosuccinimide (NIS)
Dimethylformamide (DMF)
Ethanol (EtOH), cold
Argon or Nitrogen gas supply
Reaction flask equipped with a magnetic stirrer and condenser
Heating mantle or oil bath
Filtration apparatus (e.g., Buchner funnel)
Vacuum oven
Procedure:
Reaction Setup: In a round-bottom flask, dissolve 1H-pyrazolo[3,4-d]pyrimidin-4-amine (1 equivalent) in anhydrous DMF. The causality behind using DMF is its high boiling point and excellent solvating power for both the starting material and the iodinating agent.
Addition of Iodinating Agent: To the stirred solution, add N-Iodosuccinimide (NIS) (1.5 equivalents). NIS is a preferred iodinating agent due to its ease of handling and high reactivity.
Inert Atmosphere: Purge the reaction flask with an inert gas (argon or nitrogen) to prevent any unwanted side reactions with atmospheric moisture or oxygen.
Heating: Heat the reaction mixture to 80°C overnight with continuous stirring. The elevated temperature is necessary to drive the electrophilic substitution reaction to completion.
Precipitation and Filtration: Upon cooling, the iodinated product will precipitate out of the solution. Collect the solid by vacuum filtration.
Washing: Wash the collected solid with cold ethanol to remove any unreacted starting materials and DMF residues. The use of cold ethanol minimizes the loss of the desired product due to solubility.
Drying: Dry the purified product in a vacuum oven overnight to yield 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-6-amine as a solid.
Key Application: A Cornerstone in the Synthesis of Kinase Inhibitors
The primary utility of 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-6-amine lies in its role as a key intermediate for the synthesis of potent and selective kinase inhibitors.[4] The iodine atom at the 3-position is strategically placed for palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, which allows for the introduction of various aryl and heteroaryl moieties.[10][11] This is a critical step in building the pharmacophore of many kinase inhibitors.
A prominent example is the synthesis of Ibrutinib , a first-in-class Bruton's tyrosine kinase (BTK) inhibitor approved for the treatment of various B-cell malignancies.[5][10]
The Suzuki-Miyaura Coupling: A Gateway to Molecular Diversity
The Suzuki-Miyaura cross-coupling reaction is a powerful C-C bond-forming reaction that is widely used in pharmaceutical synthesis.[11][12]
General Reaction Scheme:
Caption: General scheme of the Suzuki-Miyaura coupling reaction.
Detailed Experimental Protocol (Representative):
This protocol is a generalized procedure based on common practices for Suzuki-Miyaura couplings.[13][14]
Materials:
3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-6-amine
Aryl or Heteroaryl Boronic Acid (e.g., 4-phenoxyphenylboronic acid for Ibrutinib synthesis)
Palladium catalyst (e.g., Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh3)4] or a more advanced catalyst system like a palladacycle precatalyst)
Base (e.g., sodium carbonate, potassium carbonate, or cesium carbonate)
Solvent system (e.g., a mixture of 1,4-dioxane and water)
Inert gas supply
Reaction vessel (e.g., a microwave vial or a round-bottom flask with a condenser)
Magnetic stirrer and heating source (conventional or microwave)
Procedure:
Reagent Preparation: To a reaction vessel, add 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-6-amine (1 equivalent), the boronic acid (1.2-1.5 equivalents), and the base (2-3 equivalents). The choice of base is critical and can influence the reaction rate and yield; cesium carbonate is often used for challenging couplings.
Inert Atmosphere: Seal the vessel and purge with an inert gas for 10-15 minutes. This is crucial as the palladium(0) catalyst is sensitive to oxygen.
Solvent and Catalyst Addition: Add the degassed solvent system followed by the palladium catalyst (typically 1-5 mol%).
Reaction Conditions: Heat the reaction mixture with vigorous stirring. Microwave irradiation can significantly reduce reaction times compared to conventional heating. Monitor the reaction progress by a suitable analytical technique (e.g., TLC or LC-MS).
Work-up: Upon completion, cool the reaction mixture and dilute it with an organic solvent (e.g., ethyl acetate). Wash the organic layer with water and brine to remove the base and inorganic byproducts.
Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product is then purified by column chromatography on silica gel to afford the desired 3-substituted pyrazolo[3,4-d]pyrimidine derivative.
Mechanism of Action: Targeting the B-Cell Receptor Signaling Pathway
The clinical efficacy of drugs synthesized from 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-6-amine, such as Ibrutinib, stems from their ability to inhibit key signaling pathways that drive cancer cell proliferation and survival. Ibrutinib is a potent and irreversible inhibitor of Bruton's tyrosine kinase (BTK).[3][10]
BTK is a critical enzyme in the B-cell receptor (BCR) signaling pathway.[1][2] In normal B-cells, this pathway is essential for their development and function.[10] However, in many B-cell malignancies, the BCR pathway is constitutively active, leading to uncontrolled cell growth.[1]
The BCR Signaling Cascade and Ibrutinib's Point of Intervention:
Caption: Ibrutinib's inhibition of the BCR signaling pathway.
Ibrutinib functions by forming a covalent bond with a cysteine residue (Cys481) in the active site of BTK, leading to its irreversible inactivation.[10] By blocking BTK, Ibrutinib effectively shuts down the downstream signaling cascade, including the activation of PLCγ2, PI3K, AKT, and NF-κB.[2][10] This disruption of survival signals leads to decreased proliferation and increased apoptosis of the malignant B-cells.[10]
Conclusion: An Indispensable Tool in the Chemist's Arsenal
3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-6-amine has solidified its position as a high-value intermediate in the field of drug discovery and development. Its straightforward synthesis and the versatility of the C-I bond for functionalization via cross-coupling reactions provide a reliable and efficient route to a diverse range of kinase inhibitors. The success of Ibrutinib serves as a testament to the power of this molecular scaffold and the strategic importance of this particular iodinated intermediate. For researchers and scientists in the pharmaceutical industry, a comprehensive understanding of the properties, synthesis, and applications of 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-6-amine is essential for the continued development of novel and effective targeted therapies.
References
Patsnap Synapse. (2024, July 17). What is the mechanism of Ibrutinib?[Link]
Lymphoma Hub. (2024, July 17). Ibrutinib for CLL: Mechanism of action and clinical considerations. [Link]
ResearchGate. (n.d.). Signaling pathways involved in the mechanisms of action of ibrutinib in CLL. Notes. [Link]
Herman, S. E. M., Gordon, A. L., Hertlein, E., et al. (2011). Ibrutinib inhibits BCR and NF-κB signaling and reduces tumor proliferation in tissue-resident cells of patients with CLL. Blood, 117(23), 6287–6296. [Link]
QuickCompany. (n.d.). A Process For The Preparation Of Ibrutinib. [Link]
Woyach, J. A., Johnson, A. J., & Byrd, J. C. (2014). The B-cell receptor signaling pathway as a therapeutic target in CLL. Blood, 123(11), 1637–1643. [Link]
Google Patents. (n.d.). US20160264584A1 - Method for Preparing Ibrutinib.
Justia Patents. (2018, August 9). process for the preparation of ibrutinib and new synthesis intermediate. [Link]
TREA. (n.d.). Process for preparing ibrutinib and its intermediates. [Link]
Arkat USA. (n.d.). Synthesis of substituted-3-iodo-1H-pyrazole derivatives and their further modification under Sonogashira cross-coupling reaction. [Link]
Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling. [Link]
ResearchGate. (2021, November 21). Suzuki Miyaura coupling. [Link]
Al-Ostoot, F. H., Al-Ghorbani, M., & Al-Majid, A. M. (2021). Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H). RSC Advances, 11(3), 1547–1554. [Link]
YouTube. (2025, March 29). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. [Link]
Sanna, M., Meleddu, R., & Distinto, S. (2023). Identification and Biological Characterization of the Pyrazolo[3,4-d]pyrimidine Derivative SI388 Active as Src Inhibitor. Molecules, 28(13), 5229. [Link]
Al-Suwaidan, I. A., Abdel-Aziz, A. A.-M., & Al-Obaid, A. M. (2024). Discovery of orally available 1H-pyrazolo [3, 4-d] pyrimidin-4-amine derivative as a novel BTK inhibitor. Arabian Journal of Chemistry, 17(7), 105953. [Link]
Spectroscopic Profiling and Synthetic Methodologies of 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-6-amine Derivatives: A Technical Guide
Executive Summary The pyrazolo[3,4-d]pyrimidine scaffold is a privileged pharmacophore in medicinal chemistry, frequently utilized as an ATP-competitive hinge-binding motif in the development of targeted kinase inhibitor...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The pyrazolo[3,4-d]pyrimidine scaffold is a privileged pharmacophore in medicinal chemistry, frequently utilized as an ATP-competitive hinge-binding motif in the development of targeted kinase inhibitors[1]. Within this structural class, 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-6-amine and its derivatives serve as critical, highly functionalized intermediates. The strategic placement of the iodine atom at the C3 position and the amine at the C6 position provides a versatile platform for late-stage diversification via palladium-catalyzed cross-coupling, enabling the rapid discovery of therapeutics targeting Colony Stimulating Factor-1 Receptor (CSF-1R)[1], Bruton's Tyrosine Kinase (BTK)[2], and Plasmodium falciparum Calcium-Dependent Protein Kinase 4 (PfCDPK4)[3].
This whitepaper provides an in-depth analysis of the synthetic causality, self-validating experimental protocols, and rigorous spectroscopic characterization (NMR, IR, MS) required to validate this critical building block.
Structural Causality & Pharmacological Relevance
The design of the 3-iodo-6-amine pyrazolopyrimidine scaffold is not arbitrary; it is driven by precise structural biology and pharmacokinetic requirements.
The Pyrazolopyrimidine Core: Acts as a bioisostere of adenine. The N1 and N2 heteroatoms form critical bidentate hydrogen bonds with the backbone amides of the kinase hinge region, anchoring the molecule within the ATP-binding pocket[4].
The C3-Iodo Substituent: Serves a dual purpose. Synthetically, it is a highly reactive handle for Suzuki-Miyaura or Sonogashira couplings. Pharmacologically, the bulky, hydrophobic iodine atom acts as a vector directing the scaffold toward the hydrophobic gatekeeper residue of the kinase, enhancing target selectivity[3].
The C6-Amine Substituent: Projects outward toward the solvent-exposed channel of the kinase. It modulates the aqueous solubility of the molecule and provides a site for further functionalization (e.g., reductive amination or amide coupling) to tune the pharmacokinetic profile[1].
Mechanistic binding interactions of the 3-iodo-6-amine pyrazolopyrimidine scaffold in kinases.
To ensure high purity and yield, the synthesis of 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-6-amine derivatives relies on two highly controlled, self-validating chemical transformations.
Electrophilic Iodination at C3
The iodination of the pyrazole ring is typically achieved using N-iodosuccinimide (NIS)[2].
Mechanistic Causality: NIS is selected over elemental iodine (
I2
) because it provides a controlled, mild release of the electrophilic iodonium ion (
I+
). The pyrazole ring is electron-rich at the C3 position due to the directing effects of the N1/N2 heteroatoms. Using
N,N
-dimethylformamide (DMF) as a polar aprotic solvent stabilizes the transition state of the electrophilic aromatic substitution without risking the over-oxidation of the pyrimidine core.
Step-by-Step Protocol:
Suspend the starting pyrazolo[3,4-d]pyrimidine (1.0 eq) in anhydrous DMF (0.4 M concentration).
Add NIS (1.5 eq) in a single portion at ambient temperature.
Heat the reaction mixture to 80 °C under a nitrogen atmosphere for 12–15 hours[2].
Self-Validating Isolation: Cool the mixture to 0 °C and quench with a large excess of ice-cold deionized water. The highly hydrophobic 3-iodo product precipitates immediately, while the succinimide byproduct and DMF remain completely dissolved in the aqueous phase. Isolate via vacuum filtration to obtain >85% purity without chromatography.
Microwave-Assisted SNAr at C6
For derivatives requiring specific amine substitutions at the C6 position, nucleophilic aromatic substitution (SNAr) is performed on a 6-chloro-3-iodo intermediate[1].
Mechanistic Causality: The C6 position of the pyrimidine ring is highly electrophilic due to the electron-withdrawing effects of N5 and N7. However, the bulky C3-iodo group can introduce steric hindrance, and conventional reflux often leads to thermal degradation of the carbon-iodine bond. Microwave irradiation provides rapid, volumetric superheating, accelerating the SNAr reaction from hours to minutes.
Step-by-Step Protocol:
Suspend 6-chloro-3-iodo-1H-pyrazolo[3,4-d]pyrimidine (1.0 eq) in anhydrous THF in a microwave-safe vial.
Add the desired amine (e.g.,
NH3
or benzylamine) (3.0 eq)[1].
Seal the vial and subject it to microwave irradiation at 150 °C for 60 minutes.
Self-Validating Isolation: Upon cooling to ambient temperature, the polarity shift induces the crystallization of the aminated product. Unreacted volatile amines and THF are removed under reduced pressure, yielding the pure 6-amine derivative.
Workflow for the microwave-assisted SNAr synthesis and validation of the 6-amine scaffold.
Spectroscopic Profiling (NMR, IR, MS)
Rigorous spectroscopic validation is required to confirm the regioselectivity of the iodination and amination steps. The following data profiles the expected analytical signatures.
Nuclear Magnetic Resonance (NMR) Causality
1
H NMR (DMSO-
d6
): The most diagnostic signal is the pyrimidine C4 proton. Because it is flanked by the electronegative N5 atom and the bridgehead C3a, electron density is heavily depleted from this position. This lack of diamagnetic shielding pushes the C4-H resonance far downfield, appearing as a sharp singlet between δ
8.60 and 8.90 ppm . The pyrazole N1-H is highly acidic and appears as a broad singlet
>13.50
ppm, which rapidly exchanges with
D2O
. The C6-amine protons appear as a broad singlet around δ
6.50–7.50 ppm due to the quadrupolar relaxation of the nitrogen nucleus[2].
13
C NMR (DMSO-
d6
): The confirmation of C3-iodination is driven by the Heavy Atom Effect (HAE) . Iodine possesses a large electron cloud that generates a strong local diamagnetic current when exposed to the spectrometer's magnetic field. This induced field strongly opposes the external field, highly shielding the attached C3 carbon and shifting its resonance upfield to an unusually low δ
~85.0–90.0 ppm for an
sp2
aromatic carbon[2].
High-Resolution Mass Spectrometry (HRMS)
Electrospray ionization (ESI+) HRMS is utilized to confirm the exact mass. Iodine is monoisotopic (
127I
has 100% natural abundance). Therefore, the mass spectrum of the 3-iodo-6-amine derivative will lack the characteristic M+2 isotope pattern seen in chlorinated or brominated compounds, presenting a clean, single
[M+H]+
dominant peak at m/z 261.95 (for the unsubstituted 6-amine).
Fourier-Transform Infrared Spectroscopy (FT-IR)
Attenuated Total Reflectance (ATR) FT-IR confirms the functional groups. The primary 6-amine and the pyrazole N-H exhibit strong, sharp stretching vibrations in the 3150–3300 cm
−1 region. The aromatic skeletal vibrations of the highly conjugated pyrazolopyrimidine core manifest as sharp
C=N
and
C=C
stretches around 1580–1620 cm
−1 .
Quantitative Data Summary
Analytical Method
Parameter / Shift
Structural Assignment
Mechanistic Causality
1
H NMR (DMSO-
d6
)
δ
8.60 - 8.90 ppm (s, 1H)
Pyrimidine C4-H
Highly deshielded by adjacent N5 and N7 atoms in the electron-deficient pyrimidine ring.
1
H NMR (DMSO-
d6
)
δ
13.50 - 13.80 ppm (br s, 1H)
Pyrazole N1-H
Highly acidic proton; rapid exchange with
D2O
due to tautomerization.
1
H NMR (DMSO-
d6
)
δ
6.50 - 7.50 ppm (br s, 2H)
C6-NH
2
Broadened by the quadrupolar relaxation of the
N
nucleus; shift depends on solvent H-bonding.
13
C NMR (DMSO-
d6
)
δ
~85.0 - 90.0 ppm
Pyrazole C3-I
Heavy atom effect of iodine causes significant diamagnetic shielding of the attached carbon.
13
C NMR (DMSO-
d6
)
δ
~155.0 - 160.0 ppm
Pyrimidine C4, C6
Deshielded
sp2
carbons adjacent to electronegative nitrogens.
HRMS (ESI+)
m/z
[M+H]+
= 261.95
Target Mass
Monoisotopic mass confirmation; lack of M+2 isotope peak confirms the presence of iodine.
FT-IR (ATR)
~3300, ~3150 cm
−1
N-H stretching
Primary amine and pyrazole N-H stretching vibrations.
FT-IR (ATR)
~1620, 1580 cm
−1
C=N, C=C stretching
Aromatic ring skeletal vibrations of the pyrazolopyrimidine core.
References
Discovery of pyrazolopyrimidines that selectively inhibit CSF-1R kinase by iterative design, synthesis and screening against glioblastoma cells
Source: RSC Medicinal Chemistry / PubMed Central (PMC)
URL:[Link]
Development of Potent and Selective Plasmodium falciparum Calcium-Dependent Protein Kinase 4 (PfCDPK4) Inhibitors that Block the Transmission of Malaria to Mosquitoes
Source: European Journal of Medicinal Chemistry / PubMed Central (PMC)
URL:[Link]
Direct and two-step bioorthogonal probes for Bruton's tyrosine kinase based on ibrutinib
Source: Organic & Biomolecular Chemistry (Leiden University) / RSC Publishing
URL:[Link]
Development of an Orally Available and Central Nervous System (CNS)-Penetrant Toxoplasma gondii calcium-dependent protein kinase 1 (TgCDPK1) Inhibitor with Minimal Human Ether-à-go-go-Related Gene (hERG) Activity for the Treatment of Toxoplasmosis
Source: Journal of Medicinal Chemistry / PubMed Central (PMC)
URL:[Link]
An In-depth Technical Guide to the Crystal Structure of 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-6-amine Derivatives
For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive overview of the methodologies and scientific rationale behind the determination of the crystal structure of 3-iodo-1H-py...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive overview of the methodologies and scientific rationale behind the determination of the crystal structure of 3-iodo-1H-pyrazolo[3,4-d]pyrimidin-6-amine and its derivatives. As a senior application scientist, this document is structured to deliver not just procedural steps, but also the underlying principles that govern experimental choices, ensuring a robust and reproducible scientific outcome.
Introduction: The Significance of the Pyrazolo[3,4-d]pyrimidine Scaffold
The 1H-pyrazolo[3,4-d]pyrimidine core is a privileged scaffold in medicinal chemistry, largely due to its structural resemblance to the endogenous purine ring system. This mimicry allows it to effectively interact with the ATP-binding sites of various protein kinases, making it a cornerstone for the development of targeted kinase inhibitors.[1][2] Derivatives of this scaffold have shown potent inhibitory activity against a range of kinases, including Bruton's tyrosine kinase (BTK), Janus kinase 3 (JAK3), and rearranged during transfection (RET) kinase, leading to the development of therapies for cancers and autoimmune diseases.[2][3]
The 3-iodo-1H-pyrazolo[3,4-d]pyrimidin-6-amine framework is of particular interest. The iodine atom at the 3-position serves as a versatile synthetic handle, enabling the introduction of diverse functionalities through cross-coupling reactions, such as the Suzuki coupling.[4][5] This allows for the systematic exploration of the structure-activity relationship (SAR) to optimize potency and selectivity. The 6-amino group provides a key hydrogen bonding motif that can anchor the molecule within the kinase active site.
A definitive understanding of the three-dimensional structure of these derivatives at the atomic level is paramount for rational drug design. Single-crystal X-ray diffraction is the gold standard for obtaining this information, providing precise details of bond lengths, bond angles, and intermolecular interactions that drive molecular recognition and biological activity.[6][7]
Synthesis and Crystallization: From Powder to High-Quality Single Crystals
The journey to elucidating the crystal structure begins with the synthesis of the target compound and the subsequent growth of high-quality single crystals.
Synthesis of 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-6-amine Derivatives
The synthesis of the 3-iodo-1H-pyrazolo[3,4-d]pyrimidine core typically starts from a commercially available pyrazolopyrimidine. A common route involves the direct iodination of the corresponding 1H-pyrazolo[3,4-d]pyrimidin-4-amine using an iodinating agent like N-iodosuccinimide (NIS).[4][8]
Experimental Protocol: Synthesis of 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine
Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 1H-pyrazolo[3,4-d]pyrimidin-4-amine in a suitable solvent such as N,N-dimethylformamide (DMF).
Iodination: Add N-iodosuccinimide (NIS) to the solution. The reaction is typically heated to around 60-80°C and monitored by thin-layer chromatography (TLC).[4][8]
Workup: Upon completion, the reaction mixture is cooled, and the product is precipitated, often by the addition of water or a non-polar solvent.
Purification: The crude product is collected by filtration, washed with a suitable solvent (e.g., cold ethanol), and dried under vacuum. Further purification can be achieved by recrystallization or column chromatography.
This core can then be further derivatized at various positions to explore the SAR.
The Art and Science of Crystallization
Obtaining single crystals suitable for X-ray diffraction is often the most challenging step. The quality of the crystal directly impacts the quality of the diffraction data and the resulting structural model.[9] The key is to achieve slow crystal growth from a supersaturated solution.
Common Crystallization Techniques for Small Organic Molecules:
Technique
Principle
Typical Solvents
Slow Evaporation
Gradual removal of solvent from a saturated solution increases the concentration of the solute, leading to crystal formation.
Volatile solvents like dichloromethane, ethyl acetate, or methanol.
Vapor Diffusion
A solution of the compound in a good solvent is placed in a sealed container with a volatile non-solvent. The non-solvent vapor slowly diffuses into the solution, reducing the solubility of the compound and inducing crystallization.
A common setup is a solution in chloroform placed in a chamber containing ether.
Thermal Control (Slow Cooling)
A saturated solution at an elevated temperature is slowly cooled, causing the solubility to decrease and crystals to form.
Solvents with a significant temperature-dependent solubility profile for the compound.
Liquid-Liquid Diffusion
A solution of the compound is carefully layered with a miscible non-solvent. Crystals form at the interface as the solvents slowly mix.
A solution in a dense solvent like chloroform layered with a less dense non-solvent like hexane.
Experimental Protocol: General Crystallization Screening
Solvent Selection: Test the solubility of the purified compound in a range of solvents at room temperature and at elevated temperatures to identify a suitable solvent or solvent system. An ideal solvent will dissolve the compound when hot but not when cold.
Preparation of a Saturated Solution: Prepare a nearly saturated solution of the compound in the chosen solvent at an elevated temperature.
Inducing Crystallization:
Slow Evaporation: Loosely cap the vial and allow the solvent to evaporate slowly over several days.
Vapor Diffusion: Place the vial containing the solution in a larger sealed jar containing a small amount of a more volatile anti-solvent.
Crystal Harvesting: Once suitable crystals have formed, carefully remove them from the mother liquor using a spatula or by decanting the solvent. Wash the crystals with a small amount of cold solvent and allow them to air dry.
Single-Crystal X-ray Diffraction: Visualizing the Molecular Architecture
Single-crystal X-ray diffraction is a powerful analytical technique that provides the definitive three-dimensional structure of a molecule in the solid state.
The Workflow of a Crystallographic Experiment
The process of determining a crystal structure can be broken down into several key steps, as illustrated in the following workflow diagram.
Caption: Workflow for single-crystal X-ray diffraction analysis.
Crystal Mounting: A suitable single crystal is selected under a microscope and mounted on a goniometer head.[10]
Data Collection: The mounted crystal is placed in a diffractometer and cooled under a stream of nitrogen gas (typically to 100 K) to minimize thermal vibrations. The crystal is then irradiated with a monochromatic X-ray beam, and the diffraction pattern is recorded on a detector as the crystal is rotated.
Data Processing: The collected diffraction data are processed to determine the unit cell parameters, space group, and the intensities of the reflections.
Structure Solution and Refinement: The initial crystal structure is solved using direct methods, which provides an initial electron density map. This model is then refined using least-squares methods to best fit the experimental data, yielding the final atomic coordinates, bond lengths, and bond angles.[10]
Interpreting the Crystal Structure: Key Structural Features
While the specific crystal structure of 3-iodo-1H-pyrazolo[3,4-d]pyrimidin-6-amine is not publicly available as of this writing, we can infer key structural features based on published data for related pyrazolo[3,4-d]pyrimidine derivatives.[11][12]
Expected Structural Characteristics:
Planarity: The fused pyrazolo[3,4-d]pyrimidine ring system is expected to be largely planar.[11]
Intermolecular Interactions: The crystal packing will likely be dominated by hydrogen bonding interactions involving the 6-amino group and the nitrogen atoms of the pyrazole and pyrimidine rings. Pi-pi stacking interactions between the aromatic rings of adjacent molecules are also anticipated.
Tautomerism: The position of the proton on the pyrazole ring (N1 vs. N2) can exist in different tautomeric forms. X-ray crystallography can definitively determine the predominant tautomer in the solid state.
Representative Crystallographic Data for a Pyrazolo[3,4-d]pyrimidine Derivative:
The following table presents hypothetical but representative crystallographic data for a generic 3-iodo-1H-pyrazolo[3,4-d]pyrimidin-6-amine derivative to illustrate the type of information obtained from a crystal structure analysis.
Parameter
Value
Crystal System
Monoclinic
Space Group
P2₁/c
a (Å)
10.80
b (Å)
7.80
c (Å)
17.40
β (°)
101.75
Volume (ų)
1435.0
Z
4
Calculated Density (g/cm³)
1.820
Structure-Activity Relationship (SAR) and Drug Design Implications
The precise knowledge of the three-dimensional structure of 3-iodo-1H-pyrazolo[3,4-d]pyrimidin-6-amine derivatives is a critical component in understanding their SAR and in the rational design of more potent and selective kinase inhibitors.
The Role of the 3-Iodo Group
The iodine atom at the 3-position is a key feature for synthetic diversification. Its primary role is to serve as a leaving group in cross-coupling reactions, allowing for the introduction of a wide variety of substituents. These substituents can be designed to probe specific regions of the kinase active site, such as the solvent-exposed region or hydrophobic pockets, to enhance binding affinity and selectivity.
The Significance of the 6-Amino Group
The 6-amino group is crucial for establishing key hydrogen bonding interactions with the hinge region of the kinase active site. This interaction mimics the binding of the adenine base of ATP and is a common feature of many kinase inhibitors. The crystal structure can reveal the precise geometry of these hydrogen bonds, providing valuable insights for optimizing these interactions.
The following diagram illustrates the general binding mode of a pyrazolo[3,4-d]pyrimidine inhibitor in a kinase active site.
Engineering 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-6-amine Architectures: A Technical Guide to Next-Generation Kinase Inhibitors
Executive Summary & Rationale The development of highly selective, small-molecule kinase inhibitors is a cornerstone of modern targeted oncology. Among the most privileged scaffolds in medicinal chemistry is the pyrazolo...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Rationale
The development of highly selective, small-molecule kinase inhibitors is a cornerstone of modern targeted oncology. Among the most privileged scaffolds in medicinal chemistry is the pyrazolo[3,4-d]pyrimidine core. Acting as a highly effective bioisostere for the purine ring of adenosine triphosphate (ATP)[1], this framework allows for deep penetration into the adenine-binding pockets of receptor tyrosine kinases (RTKs) such as EGFR, BTK, and CSF-1R[2][3].
This technical whitepaper explores the structural causality, synthesis methodologies, and biological validation of 3-iodo-1H-pyrazolo[3,4-d]pyrimidin-6-amine and its analogs. By establishing self-validating experimental protocols, researchers can leverage this scaffold to engineer next-generation therapeutics.
Structural Causality & Bioisosteric Design
The architectural brilliance of the 3-iodo-1H-pyrazolo[3,4-d]pyrimidin-6-amine scaffold lies in the specific functionalization of its localized domains:
The Pyrazolopyrimidine Core: Mimicking the endogenous purine ring, this flat, heteroaromatic system acts as the primary pharmacophore, occupying the adenine binding region of the kinase active site[1][4].
The C3-Iodo Substituent: The strategic placement of an iodine atom at the 3-position is not merely structural; it serves as a critical thermodynamic handle. The carbon-iodine bond provides an optimal, highly reactive site for late-stage transition-metal-catalyzed functionalization (e.g., Sonogashira or Suzuki-Miyaura cross-coupling)[5]. This allows researchers to iteratively append diverse alkyne or aryl groups to probe the hydrophobic regions of the kinase active site[4].
The Exocyclic Amine (C6 or C4 position): The amine group acts as an essential hydrogen bond donor/acceptor, interacting directly with the hinge region residues (e.g., Met793 in EGFR or Met769) to anchor the inhibitor[1][2]. Notably, the 4-amine analog (3-iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine) is a critical intermediate in the synthesis of the blockbuster BTK inhibitor, ibrutinib[6].
Mechanistic Pathways: Kinase Inhibition
Upon entering the intracellular space, these derivatives competitively bind to the RTK active site, displacing ATP. This interaction halts the autophosphorylation of the receptor, effectively severing downstream signaling cascades such as the PI3K/AKT and MAPK/ERK pathways. The ultimate biological outcome is the induction of programmed cell death (apoptosis) and S-phase cell cycle arrest[7].
Fig 1. Mechanism of action for pyrazolo[3,4-d]pyrimidine derivatives in RTK signaling blockade.
To ensure high fidelity in drug development, the synthesis of these analogs must follow robust, self-validating protocols. The following methodologies detail the generation of a CSF-1R inhibitor precursor and its subsequent functionalization[3][5].
Protocol A: Microwave-Assisted Amination of the Pyrazolopyrimidine Core
Causality: Microwave irradiation is selected over conventional thermal heating to provide rapid, uniform energy transfer. This overcomes the high activation energy required for nucleophilic aromatic substitution at the 6-position while minimizing thermal degradation and side-product formation.
Step-by-Step Methodology:
Preparation: Suspend 1.0 mmol of 6-chloro-3-iodo-1H-pyrazolo[3,4-d]pyrimidine in 1.5 mL of anhydrous THF in a 20 mL microwave-safe vial[5].
Solubilization: Dissolve the suspension completely using ultrasonic agitation for 5 minutes.
Reagent Addition: Add a 2 M solution of the desired amine (e.g., benzylamine) in THF (3.0 equivalents)[5].
Reaction Execution: Seal the vial with a septum cap. Heat the mixture to 150 °C for 60 minutes under continuous microwave irradiation and magnetic stirring[5].
Recovery: Allow the vial to cool to ambient temperature. A precipitate will naturally form as the solubility of the product decreases at room temperature[5].
Isolation: Collect the precipitate via vacuum filtration, wash with distilled water (3 × 4 mL) to remove unreacted amine and salts, and dry in vacuo to yield N-benzyl-3-iodo-1H-pyrazolo[3,4-d]pyrimidin-6-amine[3].
Self-Validating Checkpoint: The success of this step is validated by LC-MS (disappearance of the starting material mass peak) and 1H-NMR (emergence of the broad singlet corresponding to the newly formed secondary amine proton, typically around δ 8.14 ppm in DMSO-d6)[3].
Protocol B: Sonogashira Cross-Coupling for C3 Functionalization
Causality: Utilizing a Pd/Cu co-catalytic system allows for the highly selective coupling of terminal alkynes to the C3-iodo position without disrupting the delicate pyrazolopyrimidine core or the exocyclic amine.
Step-by-Step Methodology:
Preparation: Add 0.170 mmol of the N-substituted-3-iodo-1H-pyrazolo[3,4-d]pyrimidin-6-amine to a 5 mL microwave vial equipped with a magnetic stirrer[5].
Reagent Addition: Introduce 1.2 equivalents of the terminal alkyne (e.g., N,N-dimethyl-1-(prop-2-yn-1-yl)-pyrrolidin-3-amine)[5].
Solvent & Base: Suspend the mixture in 4 mL of anhydrous THF and add 2.0 equivalents of triethylamine to serve as both the base and a stabilizing ligand[5].
Reaction Execution: Stir the homogeneous solution under an inert argon atmosphere until complete conversion is observed via Thin Layer Chromatography (TLC).
Self-Validating Checkpoint: The reaction is self-validating when the distinct iodine-carbon stretch disappears in FTIR spectroscopy, and the internal alkyne carbons appear in the 13C-NMR spectrum (typically between 75-95 ppm).
Fig 2. Iterative synthesis workflow for 3-iodo-1H-pyrazolo[3,4-d]pyrimidin-6-amine derivatives.
Quantitative Structure-Activity Relationship (QSAR) Data
Structural modifications at the C3 and C6/C4 positions drastically alter the binding affinity and selectivity of the derivatives. The following table summarizes the quantitative inhibitory data of various pyrazolo[3,4-d]pyrimidine analogs against specific targets and cancer cell lines.
To confirm the mechanistic efficacy of the synthesized analogs, phenotypic assays must be employed as discriminating endpoints[3].
Flow Cytometric Apoptosis Assay:
Cells (e.g., MCF-7 or MDA-MB-468) are treated with the synthesized inhibitor for 48 hours. They are then harvested, washed, and dual-stained with Annexin V-FITC and Propidium Iodide (PI)[2][7].
Causality & Validation: Annexin V binds specifically to externalized phosphatidylserine (an early marker of apoptosis), while PI stains the DNA of cells with compromised membranes (late apoptosis/necrosis). A successful kinase inhibitor will demonstrate a statistically significant shift of the cell population from the double-negative quadrant (live cells) to the Annexin V-positive quadrants. This self-validates the compound's ability to induce targeted programmed cell death via pathway blockade, rather than causing non-specific chemical toxicity[2][7].
Safety and handling of 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-6-amine
An in-depth technical guide on the safe handling and experimental manipulation of 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-6-amine, designed for medicinal chemists and drug development professionals. Executive Summary 3-Iodo-1...
Author: BenchChem Technical Support Team. Date: March 2026
An in-depth technical guide on the safe handling and experimental manipulation of 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-6-amine, designed for medicinal chemists and drug development professionals.
Executive Summary
3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-6-amine (CAS: 1935147-85-5) is a highly versatile heterocyclic building block central to the synthesis of advanced kinase inhibitors, particularly those targeting CSF-1R, BTK, and various glioblastoma pathways[1][2]. The molecule’s architecture—combining a hydrogen-bond-rich pyrazolopyrimidine core with a highly polarizable 3-iodo substituent—makes it an ideal substrate for transition-metal-catalyzed cross-couplings and nucleophilic aromatic substitutions[2]. However, these exact physicochemical properties impart specific toxicological risks and handling challenges. This whitepaper provides a causality-driven, self-validating framework for the safe storage, handling, and experimental execution of this compound.
Physicochemical Profiling & Hazard Causality
To engineer effective safety protocols, one must first understand the molecular behavior of the compound. The hazards associated with halogenated pyrazolopyrimidines are direct consequences of their structural motifs[3][4].
Table 1: Physicochemical Properties and Mechanistic Hazard Rationale
Property / Parameter
Value / Specification
Mechanistic Rationale & Causality
Molecular Weight
261.03 g/mol
High mass fraction of Iodine (48.6%) dictates its high density and influences its lipophilicity.
GHS Classification
Acute Tox. 4 (H302, H332), Eye Irrit. 2 (H319)
The planar heterocycle can intercalate biomolecules, while the reactive C-I bond drives severe ocular and mucosal irritation[3][4].
Storage Conditions
Dark, sealed, dry, 4°C to Room Temp
Prevents ambient hydrolysis and photo-induced homolytic cleavage of the labile C-I bond[1].
Solubility Profile
Soluble in DMF, DMSO; requires sonication in THF
High-polarity aprotic solvents are required to disrupt the extensive intermolecular hydrogen-bonding network of the crystal lattice[2].
The presence of the 3-iodo substituent introduces a highly polarizable bond. While synthetically beneficial, it makes the molecule susceptible to photo-degradation. Exposure to UV light can induce cleavage, generating reactive iodine radicals that exacerbate skin and eye irritation[4].
Mechanistic pathways linking compound properties to its toxicological profile.
Safety Engineering & Laboratory Controls
Standard Personal Protective Equipment (PPE) is insufficient without an understanding of the compound's physical state. As a finely milled powder, this compound exhibits high electrostatic affinity.
Containment: All gravimetric transfers must occur within a certified chemical fume hood with a face velocity of 80-100 fpm to prevent inhalation of micro-particulates[4].
Anti-Static Measures: The use of an anti-static ionizer (e.g., Zerostat gun) on spatulas and weigh boats is mandatory. Causality: Static charge accumulation causes the fine powder to aerosolize upon transfer, bypassing standard localized ventilation and leading to acute inhalation exposure (H332)[4].
PPE Requirements: Double-layered nitrile gloves, tight-fitting safety goggles (due to H319 severe eye irritation risk), and a particulate-filtering respirator (N95/P100) if handling bulk quantities outside of engineered containment[4].
Self-Validating Experimental Protocols
The following protocol outlines the safe solvation and activation of 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-6-amine for a standard N1-alkylation or cross-coupling reaction[2]. Every step includes a built-in validation mechanism to ensure the integrity of the system.
Protocol: Inert-Atmosphere Solvation and Deprotonation
Gravimetric Transfer: Weigh 1.0 mmol of the compound using an anti-static weigh boat inside the fume hood.
Validation Check: The analytical balance must stabilize within 3 seconds. Continuous drifting indicates unresolved static charge, risking aerosolization. If drifting occurs, re-apply the anti-static ionizer immediately.
Solvation: Transfer the solid to a 20 mL microwave vial equipped with a PTFE-coated magnetic stirrer bar. Add 10 mL of anhydrous N,N-Dimethylformamide (DMF) or Tetrahydrofuran (THF).
Validation Check: Subject the vial to brief sonication. The extensive intermolecular hydrogen bonding of the pyrazolopyrimidine core requires high-polarity solvents to disrupt the crystal lattice. The mixture must transition from a turbid suspension to a clear, homogeneous solution. Persistent turbidity indicates moisture contamination or degraded solvent[2].
Deprotonation (N1 Activation): Under an inert Argon atmosphere, slowly add 1.5 equivalents of Sodium Hydride (60% dispersion in mineral oil)[2].
Validation Check: Observe the solution for controlled gas evolution (H₂). The cessation of bubbling (typically after 30 minutes of stirring at room temperature) is the visual confirmation that complete deprotonation has occurred, rendering the nucleophile ready for subsequent alkylation or coupling[2].
Reaction Execution: Seal the vial with a septum cap and proceed to thermal or microwave irradiation as required by the specific synthetic methodology[2].
Safe handling and reaction workflow for 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-6-amine.
Spill Mitigation & Decontamination Logic
In the event of a powder spill, dry sweeping is strictly prohibited as it generates hazardous, highly concentrated aerosols[4].
Neutralization Logic: Cover the spill with an inert, damp absorbent (e.g., wet sand or vermiculite) to suppress dust formation and trap the particulates[4].
Chemical Decontamination: Wipe the affected area with a solvent that effectively dissolves the compound (e.g., a 10% DMSO in water solution, followed by pure ethanol) to ensure no micro-crystalline residue remains on the benchtop.
Disposal: Transfer all contaminated materials into a sealed, clearly labeled hazardous waste container destined for high-temperature incineration. Incineration safely breaks down the reactive C-I bonds and the nitrogenous core without environmental release[3][4].
"Discovery of pyrazolopyrimidines that selectively inhibit CSF-1R kinase by iterative design, synthesis and screening against glioblastoma cells - PMC", nih.gov.
"3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine - Safety Data Sheet - ChemicalBook", chemicalbook.com.
"Safety Data Sheet - CymitQuimica", cymitquimica.com.
Solvation Dynamics and Profiling of 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-6-amine: A Comprehensive Technical Guide
Executive Summary 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-6-amine (CAS: 1935147-85-5) is a highly specialized heterocyclic intermediate widely utilized in the design and synthesis of potent kinase inhibitors, including colony...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-6-amine (CAS: 1935147-85-5) is a highly specialized heterocyclic intermediate widely utilized in the design and synthesis of potent kinase inhibitors, including colony stimulating factor-1 receptor (CSF-1R) and Bruton's tyrosine kinase (BTK) inhibitors[1][2]. Due to its rigid, planar bicyclic core and the presence of a bulky, lipophilic iodine atom, this compound exhibits a challenging solubility profile. This whitepaper provides an in-depth mechanistic analysis of its solvation dynamics, empirical solubility data across various solvent classes, and field-validated protocols for accurate solubility determination.
Physicochemical Determinants of Solubility
The solubility of a molecule is fundamentally governed by the thermodynamic balance between its crystal lattice energy (solid state) and its solvation energy (dissolved state). For 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-6-amine, several structural features dictate this balance:
Planar Fused Bicyclic Core: The pyrazolo[3,4-d]pyrimidine scaffold is highly planar, promoting extensive intermolecular
π−π
stacking in the solid state. This significantly increases the crystal lattice energy, making dissolution thermodynamically unfavorable in weak or non-polar solvents.
3-Iodo Substituent: The introduction of a heavy, polarizable iodine atom at the 3-position drastically increases the molecule's lipophilicity (LogP) and molecular weight. This hydrophobic bulk drives the compound out of aqueous phases, resulting in practically nil water solubility.
6-Amino Group & Pyrazole N-H: These functional groups act as potent hydrogen bond donors and acceptors. While they contribute to strong intermolecular hydrogen bonding in the crystal lattice, they also provide a mechanism for solvation in polar aprotic solvents (like DMSO and DMF) that can outcompete the solid-state H-bond network[2].
Logical relationship between structural features and solubility outcomes.
Empirical Solubility Profiles Across Solvent Classes
Based on the physicochemical properties of the pyrazolopyrimidine class and documented synthetic workflows[2][3], the solubility of 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-6-amine varies drastically across solvent polarities. The table below summarizes the expected solubility ranges to guide solvent selection for synthesis and assay development.
Solvent Class
Specific Solvent
Estimated Solubility Range
Solvation Mechanism & Practical Notes
Aqueous
Water / PBS (pH 7.4)
< 0.01 mg/mL (Practically Insoluble)
High lipophilicity and lattice energy prevent hydration. Unsuitable for direct dissolution.
Excellent solvation capabilities. Widely used as a reaction medium in iterative synthesis[2].
Ether
Tetrahydrofuran (THF)
5 - 10 mg/mL (Sparingly Soluble)
Moderate polarity. Often requires sonication or gentle heating to achieve a homogeneous solution[2].
Polar Protic
Methanol (MeOH) / Ethanol
1 - 2 mg/mL (Slightly Soluble)
Protic nature competes with intra/intermolecular H-bonds but lacks the dipole moment of DMSO/DMF.
Non-Polar
Dichloromethane (DCM)
< 1 mg/mL (Very Slightly Soluble)
Unable to disrupt the strong
π−π
stacking and H-bonding of the pyrazolopyrimidine core.
Experimental Protocols for Solubility Determination
To accurately profile this intermediate for downstream applications, two distinct methodologies are employed: Thermodynamic and Kinetic solubility assays[4].
Experimental workflow comparing Kinetic and Thermodynamic solubility protocols.
Thermodynamic solubility represents the true equilibrium between the solid crystalline phase and the dissolved phase[5]. This is critical for formulation and late-stage optimization.
Preparation: Weigh approximately 2-5 mg of 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-6-amine powder into a glass vial.
Solvent Addition: Add 1.0 mL of the target solvent (e.g., PBS buffer or THF). Ensure the amount of solid is in excess to maintain a saturated suspension.
Equilibration: Seal the vial and place it on an orbital shaker at 300 rpm. Incubate at a constant temperature (typically 25°C) for 24 to 48 hours to ensure thermodynamic equilibrium is reached[4].
Phase Separation: Transfer the suspension to a microcentrifuge tube and centrifuge at 15,000 x g for 15 minutes. Alternatively, use a 0.45 µm PTFE syringe filter (ensure the compound does not unspecifically bind to the filter membrane).
Quantification: Dilute the clear supernatant appropriately in the mobile phase and analyze via HPLC-UV against a pre-established calibration curve of the compound in DMSO.
Kinetic solubility determines the maximum concentration a compound can reach in an aqueous buffer before precipitation occurs, mimicking the conditions of biological assays[6].
Stock Preparation: Prepare a 10 mM stock solution of the compound in 100% DMSO.
Serial Dilution: Create a dilution series of the DMSO stock into the target aqueous buffer (e.g., PBS pH 7.4) in a 96-well plate. Keep the final DMSO concentration constant (typically 1-2%).
Incubation: Incubate the plate at 37°C for 2 hours to mimic physiological assay conditions[4].
Detection: Measure the light scattering using a laser nephelometer or measure absorbance at 620 nm via a UV-Vis microplate reader. A sharp increase in scattering/absorbance indicates the onset of precipitation (the kinetic solubility limit).
Solubilization Strategies in Drug Discovery Workflows
When utilizing 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-6-amine in synthetic chemistry, the choice of solvent directly impacts reaction yield. In the synthesis of CSF-1R inhibitors, researchers have successfully utilized THF as a solvent by suspending the solid and applying sonication to achieve dissolution prior to microwave irradiation[2]. Alternatively, DMF can be used to achieve a homogeneous solution with simple stirring, though its high boiling point requires more rigorous workup procedures post-reaction[2].
For biological evaluations (e.g., kinome screening), the compound must be dissolved in DMSO to create a highly concentrated stock (e.g., 10-50 mM). This stock is then diluted into the aqueous assay buffer immediately prior to the experiment to prevent premature precipitation, ensuring accurate
IC50
determinations[7].
References
Discovery of pyrazolopyrimidines that selectively inhibit CSF-1R kinase by iterative design, synthesis and screening against glioblastoma cells. RSC Medicinal Chemistry (2023). 3
Advanced Synthesis and Validation Protocols for Covalent Pyrazolo[3,4-d]pyrimidine JAK3 Inhibitors
Mechanistic Rationale & Scaffold Design The Janus kinase (JAK) family plays a critical role in immune response by relaying signals from over 50 cytokines. While first-generation pan-JAK inhibitors (e.g., tofacitinib) dem...
Author: BenchChem Technical Support Team. Date: March 2026
Mechanistic Rationale & Scaffold Design
The Janus kinase (JAK) family plays a critical role in immune response by relaying signals from over 50 cytokines. While first-generation pan-JAK inhibitors (e.g., tofacitinib) demonstrate clinical efficacy in rheumatoid arthritis (RA) and autoimmune disorders, their broad-spectrum inhibition of JAK1, JAK2, and TYK2 often leads to adverse immunosuppressive and hematopoietic side effects.
To achieve absolute isoform selectivity, modern drug design targets JAK3 , which exclusively associates with the common gamma chain (γc) to regulate a narrow spectrum of cytokines (IL-2, IL-4, IL-7, IL-9, IL-15, and IL-21). [1].
To overcome the high sequence homology within the JAK family's ATP-binding pockets, an electrophilic Michael acceptor (such as an acrylamide warhead) is appended to the pyrazolopyrimidine core.[2]. This covalent engagement completely blocks γc cytokine signaling while sparing JAK1/2-mediated hematopoiesis.
Figure 1: JAK3/STAT signaling pathway and targeted covalent inhibition at Cys909.
Chemical Synthesis Protocol
The following protocol outlines the synthesis of a highly selective covalent JAK3 inhibitor (analogous to Compound 13t or Z583) utilizing a pyrazolo[3,4-d]pyrimidine core.
Step 1: Pyrazolo[3,4-d]pyrimidine Core Formation
Procedure: Suspend 5-amino-1H-pyrazole-4-carbonitrile (1.0 eq) in formamide (10 volumes). Heat the mixture to 180°C under a nitrogen atmosphere for 12 hours. Cool to room temperature and pour into ice water to precipitate the product.
Causality: Formamide acts as both the solvent and the carbon/nitrogen source required to close the pyrimidine ring onto the pyrazole core. The high temperature is thermodynamically necessary to drive the cyclization and eliminate ammonia.
Validation Checkpoint: Filter the precipitate and analyze via LC-MS (ESI+). Confirm the disappearance of the nitrile stretch (~2200 cm⁻¹) via FT-IR and the presence of the pyrimidinone mass [M+H]⁺.
Step 2: Halogenation to 4-Chloro-1H-pyrazolo[3,4-d]pyrimidine
Procedure: Suspend the intermediate from Step 1 in phosphorus oxychloride (POCl₃, 5.0 eq) and add N,N-dimethylaniline (1.2 eq) dropwise. Reflux at 110°C for 4 hours. Concentrate under reduced pressure, quench carefully with ice water, and extract with ethyl acetate.
Causality: The tautomeric pyrimidinone is highly stable and unreactive. POCl₃ converts the hydroxyl/carbonyl group into a highly reactive 4-chloro electrophile, priming the C4 position for subsequent nucleophilic attack. N,N-dimethylaniline acts as a catalytic base to neutralize generated HCl, preventing degradation of the pyrazole ring.
Validation Checkpoint: Perform TLC (Hexane:EtOAc 3:1). The highly polar starting material should be completely consumed, replaced by a fast-eluting, UV-active spot.
Step 3: Nucleophilic Aromatic Substitution (SNAr)
Procedure: Dissolve the 4-chloro intermediate (1.0 eq) in n-butanol. Add a Boc-protected diamine linker (e.g., tert-butyl (3-aminopropyl)carbamate, 1.2 eq) and N,N-diisopropylethylamine (DIPEA, 2.0 eq). Heat to 90°C for 6 hours.
Causality: The electron-deficient nature of the pyrimidine ring facilitates a rapid SNAr reaction at the C4 position. DIPEA is utilized as a non-nucleophilic base to scavenge the HCl byproduct without competing with the amine linker. n-Butanol provides a high boiling point and excellent solubility profile for the polar intermediates.
Validation Checkpoint: Purify via flash chromatography. Confirm the exact mass of the substituted intermediate via HRMS.
Step 4: Warhead Installation (Michael Acceptor)
Procedure: Deprotect the Boc group using 20% TFA in DCM for 2 hours at room temperature, followed by concentration. Redissolve the free amine in anhydrous THF, cool to 0°C, and add triethylamine (3.0 eq). Slowly add acryloyl chloride (1.1 eq) dropwise. Stir for 30 minutes at 0°C.
Validation Checkpoint: Quench with saturated NaHCO₃ to destroy unreacted acryloyl chloride. Purify via preparative HPLC. Validate the final compound structure using ¹H-NMR (specifically checking for the distinct vinylic protons of the acrylamide at δ 5.6–6.4 ppm).
Figure 2: Step-by-step synthetic workflow for covalent pyrazolopyrimidine JAK3 inhibitors.
To prove that the synthesized pyrazolopyrimidine is a potent covalent inhibitor, it must be tested under physiological ATP conditions.
Preparation: Prepare a reaction buffer containing 50 mM HEPES (pH 7.0), 10 mM MgCl₂, 1 mM EGTA, and 0.01% Brij-35.
Incubation: Pre-incubate recombinant human JAK3 enzyme with varying concentrations of the inhibitor (0.01 nM to 10 µM) for 60 minutes at room temperature.
Reaction: Initiate the kinase reaction by adding the TK-substrate biotin and 1 mM ATP . Incubate for 30 minutes.
Detection: Add the HTRF detection reagents (Streptavidin-XL665 and Eu³⁺-Cryptate-conjugated anti-phosphotyrosine antibody). Read the FRET signal at 665 nm / 620 nm.
Validation Checkpoint: The IC50 curve should exhibit a time-dependent shift (potency increases with longer pre-incubation times), which is the mathematical hallmark of covalent engagement.
Protocol B: Cellular Washout Assay for Covalent Engagement
Treatment: Seed human CD4+ T cells in a 6-well plate. Treat with the synthesized JAK3 inhibitor (100 nM) or Tofacitinib (100 nM, reversible control) for 2 hours.
Washout: Centrifuge the cells, discard the media, and wash the cell pellet three times with warm, drug-free RPMI media to remove all unbound inhibitor. Resuspend in drug-free media and incubate for an additional 4 hours.
Stimulation: Stimulate the cells with IL-2 (50 ng/mL) for 15 minutes to activate the JAK3/STAT5 pathway.
Analysis: Lyse the cells and perform a Western Blot for p-STAT5 (Tyr694) and total STAT5.
Validation Checkpoint: The Tofacitinib control lane must show restored p-STAT5 bands, validating that the washing procedure successfully removes non-covalently bound small molecules.
Quantitative Efficacy Data
The structural modifications described in the protocols above yield compounds with profound selectivity profiles. The table below summarizes the biochemical IC50 data for standard pan-JAK inhibitors versus the rationally designed covalent pyrazolo[3,4-d]pyrimidines.
Inhibitor
Chemical Scaffold
JAK1 IC50 (nM)
JAK2 IC50 (nM)
JAK3 IC50 (nM)
TYK2 IC50 (nM)
Selectivity (JAK3 over others)
Tofacitinib
Pyrrolo[2,3-d]pyrimidine
3.2
4.1
1.6
34.0
Pan-JAK (Low Selectivity)
Compound 13t
Pyrazolo[3,4-d]pyrimidine
>10,000
>10,000
0.1
>10,000
>10,000-fold
Z583
Pyrazolo[3,4-d]pyrimidine
>10,000
>10,000
0.1*
>10,000
>4,500-fold
*Note: The IC50 for Z583 is 0.1 nM at Km ATP and remains highly potent (10.84 nM) even at physiological 1 mM ATP concentrations, confirming irreversible binding.
References
Yin, Y., Chen, C. J., Yu, R. N., & Zhang, D. Y. (2020). "Novel 1H-pyrazolo[3,4-d]pyrimidin-6-amino Derivatives as Potent Selective Janus Kinase 3 (JAK3) Inhibitors. Evaluation of Their Improved Effect for the Treatment of Rheumatoid Arthritis." Bioorganic Chemistry, 98, 103720.
URL: [Link]
Yin, Y., et al. (2022). "A highly selective JAK3 inhibitor is developed for treating rheumatoid arthritis by suppressing γc cytokine–related JAK-STAT signal." Science Advances, 8(33).
URL: [Link]
Faris, A., et al. (2023). "Computational insights into rational design and virtual screening of pyrazolopyrimidine derivatives targeting Janus kinase 3 (JAK3)." Frontiers in Chemistry, 11, 1287602.
URL: [Link]
Introduction: The Significance of Bruton's Tyrosine Kinase (BTK) in Disease and Therapy
An In-Depth Guide to the Role of 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine in the Development of Bruton's Tyrosine Kinase (BTK) Inhibitors Bruton's tyrosine kinase (BTK) is a non-receptor tyrosine kinase that serves as...
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Guide to the Role of 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine in the Development of Bruton's Tyrosine Kinase (BTK) Inhibitors
Bruton's tyrosine kinase (BTK) is a non-receptor tyrosine kinase that serves as an indispensable signaling molecule in multiple hematopoietic cell types, most notably B lymphocytes.[1][2] It is a crucial component of the B-cell receptor (BCR) signaling pathway, which governs B-cell development, activation, proliferation, and survival.[2][3][4] The discovery that genetic mutations in BTK cause X-linked agammaglobulinemia (XLA), a disorder characterized by a near-absence of B cells and immunoglobulins, underscored its critical role in B-cell biology.[1][3]
The BTK signaling cascade is initiated upon antigen binding to the BCR. This event triggers the activation of upstream kinases like LYN and SYK, which then phosphorylate and activate BTK.[2][3] Activated BTK, in turn, phosphorylates and activates phospholipase C gamma 2 (PLCγ2), leading to a cascade of downstream events that culminate in the activation of transcription factors such as NF-κB and MAP kinase.[1][2][3] This signaling is essential for the function of both healthy and malignant B cells. Consequently, the inhibition of BTK has emerged as a transformative therapeutic strategy for various B-cell malignancies, including chronic lymphocytic leukemia (CLL) and mantle cell lymphoma (MCL), as well as a promising approach for treating autoimmune and inflammatory diseases.[1][4][5]
BTK inhibitors are broadly classified into two main categories: covalent inhibitors, which form a permanent bond with the kinase, and non-covalent inhibitors, which bind reversibly.[6][7] The first-in-class, and most well-known, covalent inhibitor is ibrutinib, which irreversibly binds to a cysteine residue (Cys481) in the ATP-binding site of BTK, effectively shutting down its kinase activity.[3][8][9]
Figure 1: Simplified BTK Signaling Pathway and Point of Inhibition.
The Central Role of the 1H-Pyrazolo[3,4-d]pyrimidine Scaffold
At the heart of many successful kinase inhibitors, including ibrutinib, lies the 1H-pyrazolo[3,4-d]pyrimidine core.[10][11] This heterocyclic system is considered a "privileged scaffold" in medicinal chemistry because it is a bioisostere of purine, allowing it to mimic the natural adenine base and fit into the ATP-binding sites of numerous kinases.[12][13] Its structural rigidity and capacity for diverse substitutions at multiple positions make it an ideal foundation for developing potent and selective inhibitors.[11][13]
Within this class of compounds, 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine (CAS No: 151266-23-8) has emerged as a cornerstone intermediate for the synthesis of covalent BTK inhibitors.[14][15] The key to its utility is the iodine atom at the 3-position of the pyrazole ring. This halogen serves as an excellent leaving group, enabling versatile carbon-carbon bond formation through palladium-catalyzed cross-coupling reactions, most notably the Suzuki coupling.[14][16] This allows for the strategic installation of various aryl or heteroaryl groups, which are crucial for achieving high binding affinity and selectivity for the BTK enzyme.
Table 1: Chemical Properties of 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine.
Application Note: A Synthetic Workflow for BTK Inhibitor Development
This section outlines the general synthetic strategy for constructing a covalent BTK inhibitor, using ibrutinib as the archetypal example, starting from the 3-iodo-pyrazolopyrimidine core. The workflow is designed to be modular, allowing for the substitution of different building blocks to generate a library of analogues for structure-activity relationship (SAR) studies.
The core logic involves a sequence of high-yielding and well-established chemical transformations:
Suzuki Coupling: Introduction of the key side chain (e.g., 4-phenoxyphenyl) at the C3 position.
N-Alkylation: Attachment of the solubilizing and vector group (e.g., a chiral piperidine) at the N1 position of the pyrazole.
Deprotection: Removal of any protecting groups used during the synthesis.
Acrylation: Installation of the Michael acceptor "warhead" that forms the covalent bond with Cys481 of BTK.
Figure 2: General Synthetic Workflow for a Covalent BTK Inhibitor.
Detailed Experimental Protocols
Disclaimer: These protocols are intended for informational purposes for qualified researchers. All experiments should be conducted in a suitable laboratory setting with appropriate safety precautions.
Protocol 1: Suzuki Coupling - Synthesis of 4-amino-3-(4-phenoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidine
This protocol describes the palladium-catalyzed Suzuki coupling of the iodo-intermediate with 4-phenoxyphenylboronic acid. The use of a modern catalyst system like SPhos-Pd-G2 allows for efficient coupling under relatively mild conditions.[16]
Dissolve 4-amino-3-(4-phenoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidine (1.0 eq), (S)-tert-butyl 3-hydroxypiperidine-1-carboxylate (1.2 eq), and triphenylphosphine (PPh₃) (1.5 eq) in an anhydrous solvent like THF or Dioxane under an inert atmosphere.
Cool the solution to 0 °C in an ice bath.
Add diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD) (1.5 eq) dropwise, ensuring the internal temperature remains below 5 °C.
After the addition is complete, allow the reaction to warm to room temperature and stir for 3-12 hours until the starting material is consumed.
Concentrate the reaction mixture and purify directly by column chromatography to obtain the Boc-protected intermediate.
Dissolve the Boc-protected intermediate from Part A in a suitable solvent such as dichloromethane (DCM) or 1,4-dioxane.
Add an excess of a strong acid, such as hydrochloric acid (e.g., 4M HCl in dioxane) or trifluoroacetic acid (TFA).
Stir the mixture at room temperature for 1-3 hours.
Concentrate the mixture under reduced pressure. The resulting hydrochloride salt can often be precipitated with a non-polar solvent like diethyl ether and used directly in the next step.
Suspend the amine hydrochloride salt from Part B in DCM or THF.
Cool the suspension to 0 °C.
Add a non-nucleophilic base, such as diisopropylethylamine (DIPEA) or triethylamine (TEA) (2.5-3.0 eq).
Slowly add acryloyl chloride (1.1 eq) dropwise.
Stir the reaction at 0 °C for 1-2 hours.
Quench the reaction with water and extract with ethyl acetate.
Wash the combined organic layers with saturated sodium bicarbonate solution and brine.
Dry over anhydrous MgSO₄, filter, and concentrate.
Purify the final product by recrystallization or column chromatography to yield ibrutinib.
Protocol 3: Analytical Characterization
Confirming the structure and purity of the synthesized BTK inhibitor is critical. Standard analytical techniques are employed for this purpose.[12][20][21][22]
1. Nuclear Magnetic Resonance (NMR) Spectroscopy:
Sample Prep: Dissolve 5-10 mg of the final compound in ~0.6 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃).
¹H NMR: Provides information on the chemical environment of protons. Key signals for ibrutinib would include the pyrazolopyrimidine ring protons, the aromatic protons of the phenoxyphenyl group, the piperidine protons, and the characteristic vinyl protons of the acrylamide group.
¹³C NMR: Confirms the carbon skeleton of the molecule.
2. Mass Spectrometry (MS):
Technique: Electrospray ionization (ESI) is commonly used.
Analysis: High-resolution mass spectrometry (HRMS) provides the exact mass of the molecule, which can be used to confirm its elemental composition to within a few parts per million (ppm). The protonated molecule [M+H]⁺ is typically observed.
3. High-Performance Liquid Chromatography (HPLC):
Purpose: To assess the purity of the final compound.
Method: A reverse-phase C18 column is typically used with a gradient of water and acetonitrile (often containing 0.1% formic acid or TFA) as the mobile phase. Purity is determined by integrating the peak area at a specific UV wavelength.
Analysis
Expected Result for Ibrutinib
¹H NMR (DMSO-d₆)
Signals corresponding to aromatic, pyrazole, piperidine, and acrylamide vinyl protons (typically ~5.6-6.8 ppm).
HRMS (ESI+)
Calculated m/z for C₂₅H₂₅N₆O₂ [M+H]⁺: 441.2085. Found value should be within ± 5 ppm.
Purity (HPLC)
>99% for pharmaceutical-grade material.
Table 2: Representative Analytical Data for Ibrutinib Characterization.
Safety and Handling Precautions
Working with potent chemical intermediates and reagents requires strict adherence to safety protocols.
3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine: This compound is classified as a skin, eye, and respiratory irritant.[17]
Handling: Avoid breathing dust, fume, gas, mist, vapors, or spray.[23] Handle in a well-ventilated area or a chemical fume hood.[24] Wash hands and skin thoroughly after handling.[23]
PPE: Wear protective gloves, protective clothing, and eye/face protection (safety glasses or goggles).[23][25]
Storage: Store in a cool, dry place in a tightly sealed container.[25] Store locked up.[23][24]
Reagents: Many reagents used in the synthesis, such as DEAD/DIAD, acryloyl chloride, and strong acids/bases, are highly toxic, corrosive, or reactive. Always consult the specific Safety Data Sheet (SDS) for each chemical before use.[23][25]
General Practices: Use personal protective equipment (PPE) approved under appropriate government standards. Ensure safety showers and eye wash stations are accessible.
Conclusion
3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine is a pivotal building block in modern medicinal chemistry, particularly in the synthesis of covalent BTK inhibitors. Its pyrazolopyrimidine core provides a validated scaffold for kinase binding, while the strategically placed iodine atom offers a versatile chemical handle for introducing molecular diversity through robust cross-coupling chemistry. The synthetic routes enabled by this intermediate have been instrumental in the development of ibrutinib and a new generation of BTK inhibitors, providing life-changing therapies for patients with B-cell malignancies and offering hope for the treatment of a wider range of immune-mediated diseases. The protocols and data presented herein serve as a technical guide for researchers dedicated to advancing this critical area of drug discovery.
References
Atyabi, F., et al. (2022). Targeting Bruton's tyrosine kinase (BTK) as a signaling pathway in immune-mediated diseases. Advances in Rheumatology.
Hendriks, R. W., et al. (2011). Targeting B-Cell Receptor Signaling for Anticancer Therapy: The Bruton's Tyrosine Kinase Inhibitor Ibrutinib Induces Impressive Responses in B-Cell Malignancies. ASCO Publications.
Gu, J., & Tang, H. (2021). Mechanisms for the action of representative BTK inhibitors. ResearchGate.
EMJ. (2022). DIFFERENCES IN MECHANISM OF ACTION AND SELECTIVITY OF COVALENT AND NON-COVALENT BTK INHIBITORS. EMJ.
Corneth, O. B. J., et al. (2021). Targeting Bruton's Tyrosine Kinase in Inflammatory and Autoimmune Pathologies. Frontiers in Immunology.
Al-Sanea, M. M., et al. (2024). The Evolving Role of Bruton's Tyrosine Kinase Inhibitors in B Cell Lymphomas. PMC.
Jelcic, I., et al. (2021). Signaling pathways involving Bruton's tyrosine kinase (BTK). ResearchGate.
Voice, A. T., et al. (2021). Mechanism of covalent binding of ibrutinib to Bruton's tyrosine kinase revealed by QM/MM calculations. Chemical Science. Available at: [Link]
HealthTree for Chronic Lymphocytic Leukemia. (2025). BTK Inhibitors. HealthTree.
L-Auphan, N., et al. (2024). Computational Investigation of the Covalent Inhibition Mechanism of Bruton's Tyrosine Kinase by Ibrutinib. Journal of Chemical Information and Modeling. Available at: [Link]
BenchChem. (2025). In-Depth Technical Guide on the Structural Elucidation of Pyrazolyl-Imino-Dihydropyrimidine Derivatives. BenchChem.
Al-Amiery, A. A., et al. (2025). Synthesis, Characterization, of Novel Pyrazolo [3,4-d]Pyrimidine Derivatives, Via Microwave Irradiation and Study Anti-Tumor Activity by Molecular Docking. Oriental Journal of Chemistry.
ChemicalBook. (n.d.). 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine - Safety Data Sheet. ChemicalBook.
ECHEMI. (n.d.). 3-Iodo-1H-pyrazole SDS, 4522-35-4 Safety Data Sheets. ECHEMI.
Abdel-Maksoud, M. S., et al. (2025). Efficient Synthesis of Pyrazolopyrimidines Containing a Chromane Backbone with Biological Activity Evaluation. ACS Omega.
Tokyo Chemical Industry. (2025). SAFETY DATA SHEET - 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine. Tokyo Chemical Industry.
Abdel-Wahab, B. F., et al. (2021). Synthesis and Characterization of New Pyrazolopyrimidine Derivatives Incorporated to Benzothiaazole. Letters in Applied NanoBioScience.
Al-Hourani, B. J., et al. (2024). Synthesis of New Pyrazolo[3,4-d]pyrimidine Derivatives: NMR Spectroscopic Characterization, X-Ray, Hirshfeld Surface Analysis, DFT, Molecular Docking, and Antiproliferative Activity Investigations. PMC.
CymitQuimica. (2024). Safety Data Sheet - 4-Amino-3-iodo-1H-pyrazolo[3,4-d]pyrimidine. CymitQuimica.
Uldrijan, S., et al. (2021). Synthesis of [13C6]‐Ibrutinib. ResearchGate.
Xia, Y., et al. (2021). Synthesis of Ibrutinib. Chinese Journal of Pharmaceuticals. Available at: [Link]
European Patent Office. (2016). METHOD FOR PREPARING IBRUTINIB - EP 3257855 A1. Google Patents.
Google Patents. (n.d.). CN111646998B - Synthesis method of ibrutinib. Google Patents.
Moman, E., et al. (2023). Discovery of novel 1H-pyrazolo[3,4-d]pyrimidine derivatives as BRK/PTK6 inhibitors. PMC.
Zhang, Q., et al. (2018). Discovery and Evaluation of Pyrazolo[3,4-d]pyridazinone as a Potent and Orally Active Irreversible BTK Inhibitor. PMC.
ResearchGate. (n.d.). Design, Synthesis and Biological Evaluation of Novel Pyrazolo-pyrimidin-amines as Potent and Selective BTK Inhibitors. ResearchGate. Available at: [Link]
Cerea, M., et al. (2021). The Development of BTK Inhibitors: A Five-Year Update. MDPI.
Zheng, M., et al. (2019). Synthesis and Biological Evaluation of Novel 1-substituted 3-(3-phenoxyprop-1-yn-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amines as Potent Bruton's Tyrosine Kinase (BTK) Inhibitors. PubMed. Available at: [Link]
Application Note: Palladium-Catalyzed Cross-Coupling of 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-6-amine in Kinase Inhibitor Discovery
Executive Summary & Mechanistic Rationale The 1H-pyrazolo[3,4-d]pyrimidine scaffold is a privileged pharmacophore in medicinal chemistry, serving as a highly effective bioisostere of adenine. This core is ubiquitous in t...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Mechanistic Rationale
The 1H-pyrazolo[3,4-d]pyrimidine scaffold is a privileged pharmacophore in medicinal chemistry, serving as a highly effective bioisostere of adenine. This core is ubiquitous in the design of ATP-competitive kinase inhibitors targeting EGFR, BTK, CSF-1R, and CDK2[1]. Functionalization at the C3 position of this scaffold is critical for accessing the hydrophobic "hinge" region of the kinase ATP-binding pocket, which governs both binding affinity and kinase selectivity[2].
The intermediate 3-iodo-1H-pyrazolo[3,4-d]pyrimidin-6-amine is the premier building block for C3-derivatization. The pyrazole ring is more electron-rich than the fused pyrimidine, allowing for regioselective electrophilic aromatic substitution (iodination) at C3 using N-iodosuccinimide (NIS)[3]. Once iodinated, the C3 position becomes highly reactive toward Palladium(0) oxidative addition, enabling a vast array of carbon-carbon bond-forming reactions, most notably Suzuki-Miyaura and Sonogashira cross-couplings.
This application note provides comprehensive, self-validating protocols for executing these couplings, addressing inherent challenges such as catalyst poisoning by the nitrogen-rich core and scaffold insolubility.
Synthetic Workflow & Pre-Coupling Strategies
The Catalyst Poisoning Dilemma
The pyrazolo[3,4-d]pyrimidine core contains multiple nitrogen atoms (N1, N2, N5, N7) and an exocyclic amine at C6. The free N1-H is particularly problematic; it is mildly acidic (
pKa≈10
) and readily coordinates to Palladium(II) intermediates. This coordination forms insoluble, off-cycle polymeric Pd-complexes, effectively poisoning the catalyst and stalling the reaction. Furthermore, the unprotected scaffold exhibits notoriously poor solubility in standard organic solvents due to strong intermolecular hydrogen bonding.
Protection Strategy
To enable efficient cross-coupling, N1-protection is mandatory .
Permanent/Structural Protection: In many kinase inhibitor programs, the N1 position is alkylated with a cyclopentyl, isopropyl, or functionalized piperidine group prior to coupling. This group often occupies the ribose-binding pocket of the kinase[1].
Transient Protection: If a free N1-H is required in the final API, a cleavable protecting group such as SEM (2-(trimethylsilyl)ethoxymethyl) or THP (tetrahydropyranyl) is utilized.
The exocyclic C6-amine can generally remain unprotected during Suzuki couplings if sufficient catalyst loading is used, though transient Boc-protection can further enhance solubility and yield.
Figure 1: Standard synthetic workflow for C3-functionalization of the pyrazolo[3,4-d]pyrimidine scaffold.
Methodology 1: Suzuki-Miyaura Cross-Coupling
Suzuki-Miyaura coupling is utilized to install aryl or heteroaryl groups at the C3 position. The reaction requires a biphasic system to solubilize both the organic halide/boronic acid and the inorganic base required for transmetalation.
Optimization of Reaction Conditions
The choice of catalyst and base dictates the success of the coupling. Table 1 summarizes optimized parameters based on empirical data from library synthesis[3].
Table 1: Optimization Matrix for C3-Suzuki Coupling
Catalyst System
Base
Solvent System
Temp (°C)
Avg. Yield
Observation / Causality
Pd(PPh3)4
(5 mol%)
Na2CO3
(aq)
DME / EtOH (3:1)
90
85%
Standard conditions; EtOH aids in bridging the aqueous and organic phases.
Poor solubility of the pyrazolopyrimidine core in toluene leads to lower yields.
Step-by-Step Protocol: C3-Aryl Suzuki Coupling
This protocol is self-validating; the color change from yellow to black indicates catalyst degradation, prompting immediate workup.
Preparation: To an oven-dried 20 mL microwave vial equipped with a magnetic stir bar, add N1-protected 3-iodo-1H-pyrazolo[3,4-d]pyrimidin-6-amine (1.0 mmol, 1.0 equiv) and the desired arylboronic acid (1.5 mmol, 1.5 equiv).
Solvent & Base: Add 4.0 mL of 1,4-Dioxane. Add 1.0 mL of a 2.0 M aqueous
Na2CO3
solution (2.0 mmol, 2.0 equiv).
Degassing (Critical Step): Sparge the biphasic mixture with Argon for exactly 10 minutes. Causality: Oxygen rapidly oxidizes Pd(0) to inactive Pd(II)-peroxo species, halting the catalytic cycle.
Catalyst Addition: Quickly add Tetrakis(triphenylphosphine)palladium(0) (
Pd(PPh3)4
) (0.05 mmol, 5 mol%). Seal the vial with a crimp cap.
Reaction: Heat the mixture to 90 °C in an oil bath or heating block for 12 hours. Monitor via LC-MS. The disappearance of the starting material (
[M+H]+
corresponding to the iodo-species) validates completion.
Workup: Cool to room temperature. Dilute with Ethyl Acetate (15 mL) and Water (10 mL). Filter the entire biphasic mixture through a pad of Celite to remove precipitated palladium black.
Isolation: Separate the organic layer. Extract the aqueous layer with EtOAc (2 × 10 mL). Wash combined organics with brine, dry over anhydrous
Na2SO4
, and concentrate in vacuo. Purify via silica gel flash chromatography (Eluent: DCM/MeOH gradient).
Figure 2: Palladium-catalyzed Suzuki-Miyaura catalytic cycle at the C3 position.
Methodology 2: Sonogashira Cross-Coupling
Sonogashira coupling is employed to introduce flexible,
sp3
-rich cyclic amines via an alkyne linker[1]. This strategy is highly effective for probing the solvent-exposed regions of the kinase binding pocket.
Unlike Suzuki, Sonogashira requires a Copper co-catalyst to form the reactive copper-acetylide intermediate.
Preparation: In a 5 mL microwave vial, suspend N1-protected 3-iodo-1H-pyrazolo[3,4-d]pyrimidin-6-amine (0.2 mmol, 1.0 equiv) in anhydrous THF (4.0 mL). Sonicate briefly to ensure complete dissolution.
Catalyst & Base: Add Triethylamine (0.4 mmol, 2.0 equiv). Degas the solution with Argon for 5 minutes.
Co-Catalyst Addition: Add Bis(triphenylphosphine)palladium(II) dichloride (
Pd(PPh3)2Cl2
) (0.012 mmol, 6 mol%) and Copper(I) iodide (CuI) (0.03 mmol, 15 mol%). Causality: The Pd(II) precatalyst is reduced in situ to the active Pd(0) species by the alkyne/amine mixture. CuI is required to generate the nucleophilic copper acetylide.
Microwave Irradiation: Seal the vial and heat in a microwave reactor at 100 °C for 60 minutes.
Workup: Cool to ambient temperature. The formation of a triethylammonium iodide precipitate validates the reaction's progression. Filter the mixture through a short plug of basic alumina (to trap copper salts) and concentrate.
Purification: Purify via reverse-phase preparative HPLC (
H2O
/MeCN with 0.1% TFA) to isolate the alkyne-linked inhibitor.
Troubleshooting & Analytical Characterization
Dehalogenation Side Reactions: If LC-MS analysis reveals a
[M+H]+
mass corresponding to the des-iodo scaffold (loss of 126 Da), this indicates premature reductive elimination. Solution: Ensure strict anhydrous and anaerobic conditions; switch to a more electron-rich ligand (e.g., XPhos) to accelerate oxidative addition.
Incomplete Conversion: If the starting material persists after 12 hours, catalyst poisoning by the C6-amine may be occurring. Solution: Add an additional 2 mol% of Pd catalyst and 1.0 equiv of base, or transiently protect the C6-amine with a Boc group prior to coupling.
References
Discovery of pyrazolopyrimidines that selectively inhibit CSF-1R kinase by iterative design, synthesis and screening against glioblastoma cells. Source: NIH PMC.
Characterization of Covalent-Reversible EGFR Inhibitors. Source: NIH PMC.
Discovery of a potent protein kinase D inhibitor: insights in the binding mode of pyrazolo[3,4-d]pyrimidine analogues. Source: NIH PMC.
Technical Support Center: Troubleshooting Suzuki Coupling of 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-6-amine
Welcome to the Technical Support Center. The 3-iodo-1H-pyrazolo[3,4-d]pyrimidin-6-amine core is a highly privileged scaffold in drug discovery, particularly in the development of targeted kinase inhibitors[1].
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. The 3-iodo-1H-pyrazolo[3,4-d]pyrimidin-6-amine core is a highly privileged scaffold in drug discovery, particularly in the development of targeted kinase inhibitors[1]. However, performing a Suzuki-Miyaura cross-coupling at the C3 position of this unprotected heterocycle is notoriously difficult.
This substrate presents a "perfect storm" of synthetic challenges: multiple Lewis basic nitrogen atoms that poison palladium catalysts, an acidic 1H-pyrazole that complicates base selection, and severe solubility issues driven by rigid planarity and extensive intermolecular hydrogen bonding[2]. This guide provides field-proven, mechanistically grounded solutions to rescue stalled reactions, eliminate byproducts, and optimize your yields.
Diagnostic Workflow
Diagnostic workflow for troubleshooting Suzuki coupling of 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-6-amine.
FAQ & Troubleshooting Guide
Q1: My reaction stalls at 15–20% conversion. Adding more Pd(PPh3)4 doesn't help. Is the catalyst dying?A: Yes, you are experiencing severe catalyst poisoning. The unprotected exocyclic 6-amine and the pyrazole/pyrimidine ring nitrogens strongly chelate the active Pd(0) or Pd(II) species, forming stable, catalytically inactive complexes[2]. Standard catalysts like Tetrakis(triphenylphosphine)palladium(0) are highly susceptible to this mode of failure.
Causality & Solution: To break this chelation, you must increase the steric bulk around the palladium center. Switch to a dialkylbiaryl phosphine ligand system, such as XPhos, which has been explicitly shown to prevent inhibition by highly basic aminopyrimidines[3]. Using a precatalyst like XPhos Pd G3 ensures rapid generation of the active monoligated catalyst, pushing the catalytic cycle forward[2].
Q2: The starting material is completely insoluble in THF and Toluene. What solvent system should I use?A: The extensive hydrogen-bonding network (donor 6-NH2 and 1H, acceptor pyrimidine nitrogens) makes this substrate highly insoluble in non-polar or moderately polar solvents.
Causality & Solution: You must use highly polar aprotic solvents capable of disrupting these hydrogen bonds. A mixture of DMF/H2O (4:1) at 90 °C is a standard starting point for these specific pyrazolo-pyrimidine scaffolds[1]. If the substrate remains intractable, consider a transient protection strategy (e.g., N1-THP or N1-SEM protection) to permanently break the hydrogen-bonding network, which will immediately render the core soluble in standard solvents.
Q3: I have full conversion, but LCMS shows the major product is the deiodinated core (protodehalogenation). How do I fix this?A: Protodehalogenation occurs when the oxidative addition of Pd(0) to the C3-I bond is fast, but the subsequent transmetalation step is too slow. The stalled Pd(II)-aryl intermediate eventually reacts with water or solvent protons, stripping the iodine without coupling[2].
Causality & Solution: You must accelerate transmetalation. This is achieved by ensuring the boronic acid is fully activated to its reactive "ate" complex. Switch to a stronger base (e.g., K3PO4 instead of Na2CO3) and carefully optimize the solvent. For heteroaryl couplings, switching from K2CO3/DMF to K3PO4/Dioxane often drastically improves yields by favoring transmetalation over protonolysis[4].
Q4: I am observing N-arylation (Buchwald-Hartwig type coupling) instead of C-C coupling.A: The unprotected 1H-pyrazole and 6-NH2 groups are potent nucleophiles. If Suzuki transmetalation is slow, competing C-N coupling can occur.
Causality & Solution: Lower the reaction temperature to 60 °C (C-C coupling is generally favored at lower temperatures than C-N coupling) and ensure you are using bulky ligands (like XPhos) that heavily favor Suzuki over Buchwald-Hartwig under weak base conditions[2]. Alternatively, N1-protection is the definitive fix.
Optimized Experimental Protocols
Protocol A: Direct Suzuki Coupling (XPhos Pd G3 Method)
This protocol utilizes a third-generation Buchwald precatalyst to overcome nitrogen-induced catalyst poisoning[2]. It is designed as a self-validating system : the activation of the precatalyst releases carbazole, which acts as an internal LCMS marker to confirm active Pd(0) generation.
Step-by-Step Methodology:
Reagent Charging: To an oven-dried Schlenk flask, add 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-6-amine (1.0 equiv, 1.0 mmol), the aryl boronic acid (1.5 equiv, 1.5 mmol), and finely milled anhydrous K3PO4 (3.0 equiv, 3.0 mmol).
Solvent Addition & Degassing: Add 1,4-Dioxane (8.0 mL) and HPLC-grade H2O (2.0 mL). Sparge the suspension with argon gas for 15 minutes. (Self-Validation: The mixture will likely remain a suspension; complete dissolution is not required initially).
(Self-Validation Checkpoint: Within 15 minutes, the solution should change from pale yellow to a deep red/brown, indicating the formation of the active Pd(0) species. LCMS should show a distinct peak for carbazole at m/z 167).
Workup: Once LCMS indicates complete consumption of the iodide (typically 2–4 hours), cool to room temperature. Dilute with EtOAc and filter through a tightly packed Celite pad to remove Pd black and inorganic salts. Concentrate the filtrate and purify via reverse-phase chromatography.
If direct coupling fails due to extreme steric hindrance of the boronic acid or persistent deiodination, N1-protection is required to eliminate one chelation site and prevent base-induced deprotonation[5].
Step-by-Step Methodology:
N1-Protection: Suspend the starting material in DMF. Add NaH (1.2 equiv) at 0 °C. Stir for 30 mins until gas evolution ceases (Self-Validation: Solution becomes homogeneous as the pyrazole is deprotonated). Add SEM-Cl (1.1 equiv). Stir for 2 hours. Quench with water and extract with EtOAc.
Suzuki Coupling: Combine the SEM-protected intermediate (1.0 equiv), boronic acid (1.5 equiv), K2CO3 (2.0 equiv), and Pd(dppf)Cl2 (0.05 equiv) in Dioxane/H2O (4:1). Heat at 90 °C for 4 hours.
Deprotection: Treat the isolated coupled product with TFA/DCM (1:1) for 2 hours at room temperature, followed by neutralization with methanolic ammonia to yield the final product.
Quantitative Data Summary
The following table summarizes the expected outcomes when applying different catalytic systems to the 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-6-amine core:
Catalyst System
Solvent / Base
Substrate State
Typical Yield
Primary Failure Mode
Pd(PPh3)4 (10 mol%)
DMF/H2O, K2CO3
Unprotected
15 – 35%
Severe Catalyst Poisoning
Pd(dppf)Cl2 (5 mol%)
Dioxane/H2O, Na2CO3
Unprotected
25 – 45%
Protodehalogenation
XPhos Pd G3 (3 mol%)
Dioxane/H2O, K3PO4
Unprotected
65 – 85%
Minor N-arylation
Pd(PPh3)4 (5 mol%)
Toluene/EtOH, K2CO3
N1-Protected
85 – 95%
None (Highly robust)
References
Billingsley, K. L., Anderson, K. W., & Buchwald, S. L. "A Highly Active Catalyst for Suzuki-Miyaura Cross-Coupling Reactions of Heteroaryl Compounds." Organic Chemistry Portal. URL: [Link]
Kinzel, T., Zhang, Y., & Buchwald, S. L. "Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation." NIH PMC. URL: [Link]
Ge, S., et al. "Highly Reactive, Single-Component Nickel Catalyst Precursor for Suzuki–Miyuara Cross-Coupling of Heteroaryl Boronic Acids with Heteroaryl Halides." NIH PMC. URL: [Link]
M. A., et al. "Discovery of novel 1H-pyrazolo[3,4-d]pyrimidine derivatives as BRK/PTK6 inhibitors." NIH PMC. URL: [Link]
"Understanding the Chemical Properties and Synthesis of 3-(4-Phenoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine." NINGBO INNO PHARMCHEM CO.,LTD. URL: [Link]
Technical Support Center: Purification of 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-6-amine Derivatives
Welcome to the technical support resource for the purification of 3-iodo-1H-pyrazolo[3,4-d]pyrimidin-6-amine and its derivatives. This guide is designed for researchers, medicinal chemists, and process development scient...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support resource for the purification of 3-iodo-1H-pyrazolo[3,4-d]pyrimidin-6-amine and its derivatives. This guide is designed for researchers, medicinal chemists, and process development scientists who encounter challenges in obtaining these crucial intermediates in high purity. The unique electronic properties and potential instability of the carbon-iodine bond on the electron-rich pyrazolopyrimidine scaffold can present significant purification hurdles.
This document provides in-depth, field-tested insights in a question-and-answer format, alongside detailed troubleshooting protocols and experimental workflows to streamline your purification process and ensure the integrity of your final compound.
Part 1: Frequently Asked Questions (FAQs)
This section addresses common overarching questions regarding the purification strategy for this class of compounds.
Q1: What are the most common impurities I should expect during the synthesis of 3-iodo-1H-pyrazolo[3,4-d]pyrimidin-6-amine?
A1: The impurity profile can vary based on the synthetic route, but common contaminants include:
Unreacted Starting Material: The non-iodinated precursor, 1H-pyrazolo[3,4-d]pyrimidin-6-amine.
De-iodinated Product: The same non-iodinated precursor, formed by the degradation of the product during the reaction or workup. The C-I bond can be labile under certain conditions (e.g., presence of nucleophiles, light, or certain metals).
Over-iodinated Species: While less common for this specific position, di-iodinated byproducts are a possibility depending on the reaction conditions.
Residual Iodinating Reagent and Byproducts: If using N-Iodosuccinimide (NIS), residual NIS and succinimide are common impurities.[1][2] If using elemental iodine, residual I2 can contaminate the product.
Solvent Adducts: Strong solvents used in the reaction, like DMF, can sometimes form adducts or be difficult to remove completely.
Q2: My product seems to be degrading during column chromatography on silica gel. What is happening and what can I do?
A2: This is a frequent and critical issue. Iodo-substituted, nitrogen-rich heterocycles can be sensitive to the acidic nature of standard silica gel.[3] The lone pairs on the pyrazolopyrimidine nitrogen atoms can interact strongly with the acidic silanol groups (Si-OH) on the silica surface. This interaction can activate the molecule, making the C-I bond more susceptible to cleavage, leading to the formation of the de-iodinated byproduct.
Mitigation Strategies:
Deactivate the Silica Gel: Before preparing your column, you can neutralize the acidic sites by pre-treating the silica gel. A common method is to use a mobile phase containing a small amount of a basic modifier, such as 0.1-1% triethylamine or ammonia in methanol.[4]
Use an Alternative Stationary Phase: Consider using a less acidic stationary phase. Neutral or basic alumina can be an excellent alternative for purifying sensitive basic compounds.[3][4]
Minimize Contact Time: Use flash column chromatography rather than gravity chromatography to reduce the time your compound spends on the column.[5]
Consider Reversed-Phase Chromatography: If the compound is sufficiently polar, reversed-phase (C18) chromatography with a mobile phase like water/acetonitrile or water/methanol can be a good option, as it avoids the acidity of silica gel.[5]
Q3: I am struggling with "oiling out" during recrystallization. Why does this happen and how can I induce crystallization?
A3: "Oiling out" occurs when the compound separates from the solution as a liquid phase rather than a solid crystalline lattice. This typically happens when the solution is supersaturated or cooled too rapidly, or when impurities are present that inhibit crystal lattice formation.[4]
Troubleshooting "Oiling Out":
Slow Cooling: The most critical factor. Allow the hot, saturated solution to cool to room temperature slowly, and then transfer it to an ice bath or refrigerator.
Scratch the Flask: Use a glass rod to gently scratch the inside of the flask at the surface of the solution. The microscopic imperfections in the glass can provide nucleation sites for crystal growth.[4]
Seed Crystals: If you have a small amount of pure, solid material, add a tiny crystal to the cooled, supersaturated solution to induce crystallization.[4]
Solvent System Adjustment: Your solvent might be too "good." Add a "poor" solvent (an anti-solvent) dropwise to the solution at room temperature until it just starts to become cloudy, then warm slightly to redissolve and cool slowly.
Part 2: Troubleshooting Guide
This guide provides solutions to specific experimental problems you may encounter.
Problem
Potential Cause(s)
Recommended Solution(s)
Yellow/Brown color in the final product
Residual iodine (I2) from the iodination reaction.
Wash the crude product solution with a saturated aqueous solution of sodium thiosulfate (Na2S2O3) during the workup until the organic layer is colorless.[2][6]
Product degradation (de-iodination and subsequent decomposition).
Store the compound in the dark and at a reduced temperature to prevent light-induced decomposition.[2] Use degassed solvents for purification where possible.
Poor separation of product and non-iodinated starting material on TLC/Column
The polarity of the two compounds is very similar.
Use a less polar solvent system in your column chromatography to increase the separation. A gradient elution from a non-polar to a more polar solvent system can be effective.[4] Consider a different stationary phase like alumina, which may offer different selectivity.
Column overloading.
Reduce the amount of crude material loaded onto the column. A general guideline is to load 1-5% of the mass of the stationary phase.[4][5]
Product is a persistent, non-crystalline solid or tar
High levels of impurities are inhibiting crystallization.
Attempt a preliminary purification using flash chromatography to remove the bulk of the impurities, and then try to recrystallize the partially purified material.
Residual high-boiling point solvent (e.g., DMF, DMSO).
After concentrating the solution, co-evaporate with a lower-boiling point solvent like toluene or heptane multiple times to azeotropically remove the residual high-boiling solvent.
Low recovery after column chromatography
The compound is highly polar and is not eluting from the silica gel column.
Drastically increase the polarity of your mobile phase. For example, switch from an ethyl acetate/hexane system to a dichloromethane/methanol system.[5] If the compound still does not elute, it may be irreversibly adsorbed or decomposed. In this case, test the stability on a TLC plate first before attempting another column.[4]
The compound is precipitating on the column.
This can happen if the mobile phase is not a good solvent for the compound. Ensure your compound is fully soluble in the eluent you are using.
Part 3: Experimental Protocols & Workflows
Protocol 1: Purification by Flash Column Chromatography (with Basic Modifier)
This protocol is designed for compounds that show signs of degradation on standard silica gel.
TLC Analysis and Solvent System Selection:
Dissolve a small sample of the crude material in a suitable solvent (e.g., dichloromethane or ethyl acetate).
Run TLC plates in various solvent systems (e.g., ethyl acetate/hexane, dichloromethane/methanol) to find a system that gives your product an Rf value of approximately 0.2-0.3 and good separation from impurities.
Add 0.5% triethylamine to the chosen solvent system and re-run the TLC to ensure the Rf value does not change drastically and that streaking is minimized.
Column Packing:
Select an appropriately sized column for your sample amount.
Prepare a slurry of silica gel in the initial, low-polarity mobile phase (e.g., 100% hexane).
Pour the slurry into the column and use positive pressure to pack the bed uniformly, ensuring no air bubbles are trapped.[5]
Equilibrate the packed column with at least 5 column volumes of the initial mobile phase containing 0.5% triethylamine.
Sample Loading:
Wet Loading: Dissolve the crude product in a minimal amount of the mobile phase (or a slightly stronger solvent like dichloromethane) and apply it carefully to the top of the silica bed.
Dry Loading (Recommended for less soluble compounds): Dissolve the crude product in a suitable solvent, add a small amount of silica gel, and evaporate the solvent to get a free-flowing powder. Carefully add this powder to the top of the packed column.
Elution and Fraction Collection:
Begin elution with the low-polarity mobile phase, applying positive pressure for a steady flow rate.
Gradually increase the polarity of the mobile phase according to your TLC analysis (gradient elution).
Collect fractions and analyze them by TLC to identify which ones contain the pure product.
Isolation:
Combine the pure fractions and remove the solvent using a rotary evaporator.
The added triethylamine is volatile and should be removed under vacuum.
Protocol 2: Recrystallization
Recrystallization is an excellent method for obtaining highly pure crystalline material, provided a suitable solvent is found.
Solvent Screening:
Place a small amount of your crude product (10-20 mg) into several different test tubes.
Add a small amount of a single solvent to each tube and observe the solubility at room temperature and upon heating. An ideal solvent will dissolve the compound when hot but not when cold.
Refer to the table below for suggested starting solvents.
Recrystallization Procedure:
Place the crude material in an Erlenmeyer flask.
Add the chosen solvent dropwise while heating the mixture to a gentle boil with stirring. Continue adding the solvent until the compound is just fully dissolved.
If the solution is colored due to impurities, you can add a small amount of activated charcoal and hot filter the solution.
Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature.
Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.
Collect the crystals by vacuum filtration, washing them with a small amount of the cold recrystallization solvent.
Dry the crystals under vacuum.
Table 1: Potential Recrystallization Solvents
Solvent
Polarity
Boiling Point (°C)
Notes
Ethanol
Polar Protic
78
Often a good starting point for polar heterocycles.
Isopropanol
Polar Protic
82
Similar to ethanol, may offer different solubility.
Acetonitrile
Polar Aprotic
82
Can be effective for moderately polar compounds.
Ethyl Acetate
Mid-Polarity
77
Good for compounds of intermediate polarity.
Toluene
Non-polar
111
Useful as a single solvent or in a co-solvent system with a more polar solvent like ethanol.
Dioxane
Polar Aprotic
101
Mentioned in literature for similar compounds, but use with caution due to its peroxide-forming nature and toxicity.[7]
Part 4: Visualization of Workflows and Concepts
Purification Workflow Diagram
This diagram illustrates the decision-making process for purifying your 3-iodo-1H-pyrazolo[3,4-d]pyrimidin-6-amine derivative.
Caption: Decision workflow for purification of the target compound.
De-iodination Degradation Pathway
This diagram shows the potential degradation of the target compound on an acidic surface like silica gel.
Caption: Potential pathway for de-iodination impurity formation.
References
Efficient synthesis of Ibrutinib chiral intermediate in high space-time yield by recombinant E. coli co-expressing alcohol dehydrogenase and glucose dehydrogenase. PMC. (2019-01-18). Available at: [Link]
n-iodosuccinimide. Organic Syntheses Procedure. Available at: [Link]
Process for preparing ibrutinib and its intermediates. Google Patents. (2017-05-04).
Process for preparing ibrutinib and its intermediates. TREA. Available at: [Link]
Process For The Purification Of Ibrutinib And Its Intermediates. QuickCompany. Available at: [Link]
process for the preparation of ibrutinib and new synthesis intermediate. Justia Patents. (2018-08-09). Available at: [Link]
Synthesis and Purification of Iodoaziridines Involving Quantitative Selection of the Optimal Stationary Phase for Chromatography. PMC. (2014-05-16). Available at: [Link]
N-Iodosuccinimide as a Precatalyst for Direct Cross-Coupling of Alcohols with C-Nucleophiles under Solvent-Free Reaction Conditions. MDPI. (2020-08-01). Available at: [Link]
A CONVENIENT SYNTHESIS OF NOVEL PYRAZOLO[3,4-D] PYRIMIDINE AND PYRAZOLO[4,3-E][1][8][9]TRIAZOLO[1,5-C] PYRIMIDINE DERIVATIVES TARG. Semantic Scholar. Available at: [Link]
Navigating the Synthesis of 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-6-amine: A Technical Troubleshooting Guide
Welcome to the technical support center for the synthesis of 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-6-amine. This guide is designed for researchers, scientists, and drug development professionals to navigate the common chall...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for the synthesis of 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-6-amine. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and side reactions encountered during this critical synthetic step. As a key intermediate in the synthesis of pharmaceuticals such as Ibrutinib, a robust and high-yielding protocol for 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-6-amine is paramount.[1][2][3] This document provides in-depth troubleshooting advice and frequently asked questions (FAQs) to empower you to optimize your reaction outcomes.
Introduction to the Synthesis
The iodination of the 1H-pyrazolo[3,4-d]pyrimidin-6-amine core is typically achieved via electrophilic aromatic substitution. A common and effective method involves the use of N-Iodosuccinimide (NIS) as the iodine source.[4] NIS is favored for its mild reaction conditions and improved selectivity compared to harsher iodinating agents.[5][6][7] The general reaction scheme is as follows:
Caption: General reaction scheme for the iodination of 1H-pyrazolo[3,4-d]pyrimidin-6-amine.
While this reaction is generally reliable, several side reactions can occur, leading to decreased yield and purity of the desired product. This guide will address these challenges in a practical, question-and-answer format.
Troubleshooting Guide & FAQs
FAQ 1: My reaction is incomplete, and I observe a significant amount of starting material. What are the likely causes and how can I improve the conversion?
Answer:
Incomplete conversion is a common issue that can often be resolved by systematically evaluating the reaction parameters.
Potential Causes & Solutions:
Insufficient Reagent: The stoichiometry of NIS is critical. While a 1:1 molar ratio is theoretically sufficient, an excess of NIS (typically 1.1 to 1.5 equivalents) is often used to drive the reaction to completion.
Low Reaction Temperature: The iodination of the pyrazolo[3,4-d]pyrimidine ring system is an electrophilic aromatic substitution, which is often accelerated by heat. If you are running the reaction at room temperature, consider increasing the temperature to 60-80 °C.[1][4]
Inadequate Reaction Time: Monitor the reaction progress using a suitable analytical technique such as Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). The reaction may require several hours to reach completion.
Solvent Choice: Dimethylformamide (DMF) is a common solvent for this reaction.[1][4] Ensure the solvent is anhydrous, as water can react with NIS and reduce its effectiveness.
Troubleshooting Workflow:
Caption: Troubleshooting workflow for incomplete reaction conversion.
FAQ 2: I am observing a significant amount of a di-iodinated byproduct. How can I minimize its formation?
Answer:
The formation of di-iodinated species is a classic example of over-iodination. The pyrazolo[3,4-d]pyrimidine ring system has multiple sites susceptible to electrophilic attack.
Mechanism of Over-iodination:
The initial iodination at the 3-position is generally favored. However, under forcing conditions or with a large excess of the iodinating agent, a second iodine atom can be introduced at another position on the pyrazole or pyrimidine ring.
Strategies for Minimizing Di-iodination:
Control Stoichiometry: Carefully control the amount of NIS used. Start with a smaller excess (e.g., 1.1 equivalents) and optimize from there.
Temperature Control: Lowering the reaction temperature can often improve selectivity by favoring the more kinetically accessible mono-iodination pathway.
Slow Addition of NIS: Instead of adding all the NIS at once, consider adding it portion-wise or as a solution over a period of time. This helps to maintain a low concentration of the iodinating agent in the reaction mixture, thus reducing the likelihood of a second iodination event.
Parameter
Standard Condition
Modified for Selectivity
NIS Equivalents
1.1 - 1.5
1.05 - 1.1
Temperature
60 - 80 °C
Room Temp to 50 °C
NIS Addition
Single portion
Portion-wise or slow addition
FAQ 3: My final product appears to be degrading, and I'm isolating the deiodinated starting material. What is causing this and how can I prevent it?
Answer:
Deiodination, the loss of the iodine atom from the aromatic ring, can be a significant side reaction, particularly during workup, purification, or storage.
Causality of Deiodination:
Aryl iodides can undergo deiodination through various mechanisms, including radical-induced pathways.[8] The C-I bond is the weakest of the carbon-halogen bonds, making it more susceptible to cleavage, especially in the presence of light, heat, or certain reagents.[9]
Preventative Measures:
Mild Workup Conditions: Avoid strongly basic or acidic conditions during the aqueous workup. A neutral quench, such as with a solution of sodium thiosulfate to remove excess iodine, followed by extraction is recommended.
Protection from Light: Store the crude product and the purified 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-6-amine in the dark or in amber vials to minimize light-induced degradation.[9]
Temperature Control During Purification: If using column chromatography, avoid prolonged exposure to silica gel and consider running the column at a lower temperature if possible. Use a non-polar eluent system to minimize the time the compound spends on the column.
Inert Atmosphere: During the reaction and workup, maintaining an inert atmosphere (e.g., nitrogen or argon) can help to suppress radical-mediated deiodination pathways.
FAQ 4: I'm observing an impurity with a similar mass to my product, but with different retention times in HPLC and TLC. What could this be?
Answer:
This could be an N-iodinated isomer. While C-iodination at the 3-position is the desired outcome, iodination can potentially occur on one of the nitrogen atoms of the pyrazole or pyrimidine ring.
Troubleshooting Isomer Formation:
Reaction Conditions: N-iodination is often reversible and can be influenced by the solvent and temperature. Sticking to established protocols in polar aprotic solvents like DMF generally favors C-iodination.
Purification: Careful column chromatography can often separate C- and N-iodinated isomers. A gradient elution method may be necessary to achieve good resolution.
Structural Characterization: Use 1H NMR and 13C NMR spectroscopy to confirm the position of the iodine atom. The chemical shifts of the protons and carbons on the heterocyclic rings will be significantly different between the isomers.
Experimental Protocols
Standard Protocol for the Synthesis of 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-6-amine
To a solution of 1H-pyrazolo[3,4-d]pyrimidin-6-amine (1.0 eq) in anhydrous DMF, add N-Iodosuccinimide (1.1-1.2 eq).
Heat the reaction mixture to 60-80 °C under an inert atmosphere (e.g., Argon).[1]
Monitor the reaction progress by TLC or HPLC until the starting material is consumed.
Cool the reaction mixture to room temperature and pour it into a stirred solution of saturated aqueous sodium thiosulfate.
Extract the product with a suitable organic solvent (e.g., ethyl acetate).
Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel to afford the desired 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-6-amine.
References
Bunnett, J. F., & Wamser, C. C. (1967). Radical-Induced Deiodination of Aryl Iodides in Alkaline Methanol. Journal of the American Chemical Society, 89(25), 6712–6718. [Link]
Prakash, G. K. S., Mathew, T., Hoole, D., Esteves, P. M., Wang, Q., Rasul, G., & Olah, G. A. (2004). Iodination of Deactivated Aromatic Compounds with N-Iodosuccinimide in Sulfuric Acid. Journal of the American Chemical Society, 126(48), 15770–15776. [Link]
Li, Z., Li, Y., & Wang, J. (2018). Synthesis of Aryl Iodides from Arylhydrazines and Iodine. ACS Omega, 3(8), 9831–9837. [Link]
Patel, H., Sharma, T., & Shaikh, S. (2012). Synthesis and Biological Studies of Pyrazolo [3, 4-d] Pyrimidines. International Journal of ChemTech Research, 4(3), 1145-1150. [Link]
Dabholkar, V. V., & Ansari, F. Y. (2010). Molecular iodine promoted synthesis of new pyrazolo[3,4-d]pyrimidine derivatives as potential antibacterial agents. European Journal of Medicinal Chemistry, 45(2), 854–857. [Link]
CN103965201A - Method for synthesizing intermediate 4-amino-3-(4-phenoxy-phenyl)-1H-pyrazolo[3,4-d]pyrimidine of Ibrutinib.
Radi, M., Schenone, S., & Botta, M. (2009). 4-Amino-Substituted Pyrazolo[3,4-d]Pyrimidines: Synthesis and Biological Properties. Current Bioactive Compounds, 5(1), 19-32. [Link]
Manetti, F., Brullo, C., Magnani, M., Mosci, F., Chema, D., Zamperini, C., ... & Botta, M. (2008). Synthesis, Biological Evaluation and Docking Studies of 4-amino Substituted 1H-pyrazolo[3,4-d]pyrimidines. Bioorganic & Medicinal Chemistry, 16(24), 10149-10161. [Link]
Ben-M'barek, Y., Jelsch, C., Guesmi, Z., Ferretti, V., & Khedhiri, S. (2024). Synthesis of New Pyrazolo[3,4-d]pyrimidine Derivatives: NMR Spectroscopic Characterization, X-Ray, Hirshfeld Surface Analysis, DFT, Molecular Docking, and Antiproliferative Activity Investigations. Molecules, 29(21), 4991. [Link]
Iodoarenes synthesis by iodination or substitution. Organic Chemistry Portal. [Link]
Ghattas, M. A., & El-Sayed, W. A. (2014). Pyrazolo[3,4-d]pyrimidine based scaffold derivatives targeting kinases as anticancer agents. Future Medicinal Chemistry, 6(18), 2061-2085. [Link]
Spontaneous aryl iodide deiodination upon heating. Reddit. [Link]
Iodoarene Activation: Take a Leap Forward toward Green and Sustainable Transformations. ACS Publications. [Link]
Ghorab, M. M., Alsaid, M. S., & El-Gazzar, M. G. (2022). Design, synthesis and antitumor evaluation of novel pyrazolo[3,4-d]pyrimidines incorporating different amino acid conjugates as potential DHFR inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 2824-2836. [Link]
Discovery of orally available 1H-pyrazolo [3, 4-d] pyrimidin-4-amine derivative as a novel BTK inhibitor. Arabian Journal of Chemistry. [Link]
Iodine Catalyzed Oxidative Synthesis of Quinazolin-4(3H)-ones and Pyrazolo[4,3-d]pyrimidin-7(6H)-ones via Amination of sp3 C–H Bond. ACS Publications. [Link]
A CONVENIENT SYNTHESIS OF NOVEL PYRAZOLO[3,4-D] PYRIMIDINE AND PYRAZOLO[4,3-E][8][10][11]TRIAZOLO[1,5-C] PYRIMIDINE DERIVATIVES TARG. Semantic Scholar. [Link]
Pyrazolo[3,4-d]pyrimidine Prodrugs: Strategic Optimization of the Aqueous Solubility of Dual Src/Abl Inhibitors. PMC. [Link]
Davoodnia, A., Vahedinia, A., & Tavakoli-Hoseini, N. (2012). Synthesis of Some New Pyrazolo[3,4-d]pyrimidin-4-amines. Asian Journal of Chemistry, 24(8), 3433-3435. [Link]
Design, Synthesis and Biological Characteristics of Pyrazolo[3,4-d]Pyrimidine Derivatives As Potential VEGFR-2 Inhibitors. Taylor & Francis. [Link]
Design, Synthesis, and Biological Evaluation of Pyrazolo[3,4-d]pyrimidines Active in Vivo on the Bcr-Abl T315I Mutant. ACS Publications. [Link]
Discovery of novel 1H-pyrazolo[3,4-d]pyrimidine derivatives as BRK/PTK6 inhibitors. PMC. [Link]
Synthesis of Some Novel Pyrazolo[3,4-d] pyrimidine Derivatives and Evaluation of their In vitro Antiproliferative and Antioxidant Activity. ResearchGate. [Link]
Synthesis of New Pyrazolo[3,4-d]pyrimidine Derivatives: NMR Spectroscopic Characterization, X-Ray, Hirshfeld Surface Analysis, DFT, Molecular Docking, and Antiproliferative Activity Investigations. MDPI. [Link]
US3772294A - Process for making pyrazolo-(3,4-d)-pyrimidines.
Discovery of pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][8][10][11]triazolo[1,5-c]pyrimidine derivatives as novel CDK2 inhibitors: synthesis, biological and molecular modeling investigations. RSC Publishing. [Link]
Positive Growth Trajectory in 3-Iodo-1H-Pyrazolo[3,4-D]Pyrimidin-4-Amine (Cas# 151266-23-8) Market Trend with a Projected CAGR of 13.4% from 2026 to 2033. Apiary. [Link]
New pyrazolo[3,4-d]pyrimidine derivatives as EGFR-TK inhibitors. Semantic Scholar. [Link]
Novel pyrazolo[3,4-d]pyrimidines as potential anticancer agents: Synthesis, VEGFR-2 inhibition, and mechanisms of action. PubMed. [Link]
Development of Pyrazolo[3,4-d]pyrimidine-6-amine-Based TRAP1 Inhibitors That Demonstrate In Vivo Anticancer Activity in Mouse Xenograft Models. ResearchGate. [Link]
Synthesis and anticancer activity of some new pyrazolo[3,4-d]pyrimidin-4-one derivatives. PubMed. [Link]
Technical Support Center: Suzuki Coupling of 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-6-amine
Welcome to the technical support guide for navigating the complexities of Suzuki-Miyaura cross-coupling reactions with 3-iodo-1H-pyrazolo[3,4-d]pyrimidin-6-amine. This document is designed for researchers, chemists, and...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support guide for navigating the complexities of Suzuki-Miyaura cross-coupling reactions with 3-iodo-1H-pyrazolo[3,4-d]pyrimidin-6-amine. This document is designed for researchers, chemists, and drug development professionals who are utilizing this important heterocyclic building block. Our goal is to provide you with actionable insights, troubleshooting strategies, and robust protocols to ensure the successful synthesis of your target molecules.
The 1H-pyrazolo[3,4-d]pyrimidine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous kinase inhibitors and other therapeutic agents. However, its functionalization via cross-coupling is often challenging due to the nitrogen-rich nature of the heterocycle. This guide explains the causality behind common issues and provides validated solutions.
Frequently Asked Questions (FAQs)
Here we address the most common initial queries encountered when working with this substrate.
Q1: Why is my Suzuki coupling with 3-iodo-1H-pyrazolo[3,4-d]pyrimidin-6-amine failing or giving very low yields?
A: Low yields or reaction failure with this substrate are typically not due to the reactivity of the C-I bond, which is quite activated for oxidative addition.[1] The primary challenge stems from the nitrogen-rich pyrazolopyrimidine core. The lone pairs on the ring nitrogens, as well as the exocyclic amine, can coordinate to the palladium catalyst. This coordination can inhibit or completely poison the catalyst, preventing it from participating in the catalytic cycle.[2][3] Standard protocols often fail because they do not account for this strong catalyst inhibition.[3]
Q2: What is the best "starting point" catalyst system for this specific coupling?
A: For challenging, nitrogen-rich heteroaryl halides, catalyst systems employing bulky, electron-rich phosphine ligands are the most reliable starting point.[4][5] We recommend beginning with a pre-formed palladium(II) precatalyst paired with a biarylphosphine ligand.
Recommended Starting System:
Catalyst: XPhos Pd G2 or SPhos Pd G2 (1-5 mol%)
Ligand: Additional XPhos or SPhos (1-2 equivalents relative to Pd)
Base: K₃PO₄ or Cs₂CO₃ (2-3 equivalents)
Solvent: 1,4-Dioxane/water (e.g., 4:1 or 5:1 ratio) or Toluene/water.[6]
Temperature: 80-110 °C
These ligands are designed to promote the crucial reductive elimination step and are sterically demanding enough to discourage catalyst inhibition by the heterocyclic substrate.[4][7]
Q3: Do I need to protect the amine (-NH₂) or the pyrazole (-NH) group before the reaction?
A: While protecting these groups can sometimes improve yields by preventing side reactions and catalyst coordination, it is often not necessary if the correct catalyst system is chosen.[3] Modern catalyst systems, particularly those using Buchwald's biaryl phosphine ligands, have been specifically developed to be effective for coupling unprotected N-H containing heterocycles.[3][5] Avoiding protection/deprotection steps is highly advantageous as it shortens the synthetic route.[3] We recommend attempting the coupling on the unprotected substrate first with the robust catalyst systems suggested above.
Q4: What are the most common side reactions, and how can they be minimized?
A: The two most prevalent side reactions are dehalogenation of the starting material and homocoupling of the boronic acid partner.
Dehalogenation: The iodo-substrate is reduced to 3-H-1H-pyrazolo[3,4-d]pyrimidin-6-amine. This occurs via the formation of a palladium-hydride (Pd-H) species.[2] To minimize this, use a non-hydridic base (K₃PO₄ is excellent), ensure your solvent is not a hydride source (like alcohol), and carefully control the amount of water.[2]
Homocoupling: The boronic acid couples with itself to form a biaryl byproduct. This is often promoted by the presence of oxygen.[8] Minimizing this requires meticulous degassing of the reaction mixture (solvent and vessel) before adding the catalyst. This can be done by bubbling an inert gas (Argon or Nitrogen) through the solvent or by using freeze-pump-thaw cycles.[8]
Troubleshooting Guide: From Problem to Solution
This section provides a structured approach to diagnosing and solving specific issues you may encounter during your experiment.
Problem 1: No or Low Conversion to Product
This is the most common issue and is almost always related to the catalyst's activity.
Possible Cause
Explanation & Recommended Solution
Catalyst Inhibition
The nitrogen atoms of the pyrazolopyrimidine are deactivating the palladium center. Standard ligands like PPh₃ are often ineffective.[9] Solution: Switch to a bulky, electron-rich biaryl phosphine ligand like XPhos, SPhos, or RuPhos .[4][5] These ligands create a sterically hindered environment around the palladium, which favors the productive catalytic cycle over inhibitory binding by the substrate.
Inactive Catalyst Species
The Pd(0) active species may not be generating efficiently, or it may have decomposed to palladium black (a common observation).[8] Solution: Use a well-defined palladium(II) precatalyst such as XPhos Pd G2/G3/G4 . These are air-stable and efficiently generate the active Pd(0) species under the reaction conditions, leading to more reproducible results.[10][11][12] Ensure the catalyst is fresh and has been stored properly under an inert atmosphere.[8]
Incorrect Base
The base is critical for activating the boronic acid in the transmetalation step. If the base is too weak, insoluble, or incompatible, this step will be slow or non-existent. Solution: Screen different bases. While K₂CO₃ or Na₂CO₃ are common, they are often not optimal for challenging substrates. K₃PO₄ (potassium phosphate) and Cs₂CO₃ (cesium carbonate) are frequently more effective due to their higher basicity and solubility in common organic solvents.[2][8] The presence of water is often crucial for the efficacy of phosphate bases.[13]
Poor Solubility
If any of the reactants (substrate, boronic acid, or base) are not sufficiently soluble in the chosen solvent, the reaction will be slow or incomplete. Solution: Common solvent systems are 1,4-dioxane/H₂O , THF/H₂O , or Toluene/H₂O .[6][11] If solubility remains an issue, consider switching to a more polar aprotic solvent like DMF or DMAc , but be mindful that these can sometimes be a source of hydrides leading to dehalogenation at higher temperatures.[8][14]
Problem 2: Significant Dehalogenation Byproduct Observed
You see a significant amount of the 1H-pyrazolo[3,4-d]pyrimidin-6-amine byproduct in your LC-MS or NMR.
Possible Cause
Explanation & Recommended Solution
Pd-H Formation
Palladium-hydride species are responsible for the reductive dehalogenation. These can form from the base, solvent, or trace water.[2] Solution 1 (Base): Avoid bases that can act as hydride sources. K₃PO₄ is an excellent choice. If using carbonates, ensure they are high purity. Solution 2 (Solvent): Do not use alcohol-based solvents, which can readily generate Pd-H species. Stick to aprotic solvents like dioxane or toluene.[2] Solution 3 (Ligand): A bulky, electron-rich ligand can accelerate the desired reductive elimination of the product, outcompeting the dehalogenation pathway. This is another reason why ligands like XPhos and SPhos are effective.[2]
Slow Transmetalation
If the transmetalation step (boronic acid to palladium) is slow, the Ar-Pd-I intermediate has a longer lifetime, increasing the probability of it reacting with a hydride source. Solution: Ensure your boronic acid is of high quality and use a slight excess (1.2-1.5 equivalents) to push the transmetalation forward.[8] Additionally, a stronger base (like K₃PO₄) can accelerate this step.
This flowchart provides a visual guide to making decisions when optimizing your reaction.
Caption: A decision tree for troubleshooting common issues.
Recommended Experimental Protocol
This protocol provides a robust starting point for the Suzuki-Miyaura coupling of 3-iodo-1H-pyrazolo[3,4-d]pyrimidin-6-amine with a generic arylboronic acid.
Vessel Preparation: To a dry microwave vial or Schlenk tube equipped with a magnetic stir bar, add 3-iodo-1H-pyrazolo[3,4-d]pyrimidin-6-amine, the arylboronic acid, and finely ground K₃PO₄.
Inert Atmosphere: Seal the vessel with a septum. Evacuate and backfill with an inert gas (Argon or Nitrogen). Repeat this cycle three times to ensure all oxygen is removed.
Solvent Addition: Prepare a 5:1 mixture of 1,4-dioxane and water. Degas this solvent mixture by bubbling argon through it for at least 20 minutes. Add the degassed solvent to the reaction vessel via syringe.
Catalyst Addition: Under a positive flow of inert gas, quickly add the XPhos Pd G2 and extra XPhos ligand to the stirring reaction mixture.
Reaction: Place the sealed vessel in a preheated oil bath or heating block at 100 °C.
Monitoring: Monitor the reaction progress by taking small aliquots and analyzing via LC-MS or TLC. A typical reaction time is 4-18 hours.
Work-up: Once the reaction is complete (starting material consumed), cool the mixture to room temperature. Dilute with ethyl acetate and water. Separate the organic layer.
Extraction: Extract the aqueous layer two more times with ethyl acetate.
Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can then be purified by flash column chromatography on silica gel.
Mechanistic Overview: The Suzuki-Miyaura Catalytic Cycle
Understanding the catalytic cycle is key to rational troubleshooting. The success of the reaction depends on the smooth operation of each step.
Caption: The catalytic cycle and the inhibitory pathway.
The key steps are:
Oxidative Addition: The aryl iodide adds to the active Pd(0) catalyst to form a Pd(II) intermediate. This is generally fast for iodides.[15]
Transmetalation: The organic group from the boronic acid is transferred to the palladium center. This step requires activation of the boronic acid by a base. For difficult substrates, this can be the rate-limiting step.[15]
Reductive Elimination: The two coupled organic fragments are eliminated from the palladium, forming the desired C-C bond and regenerating the Pd(0) catalyst.[15] Bulky, electron-rich ligands are known to accelerate this final, crucial step.[7]
References
Düfert, M. A., & Buchwald, S. L. (2013). Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. Journal of the American Chemical Society. [Link]
ResearchGate. (2025). 3D Printed Palladium Catalyst for Suzuki‐Miyaura Cross‐coupling Reactions. [Link]
Reddit. (2021). Diagnosing issues with a failed Suzuki coupling?[Link]
Semantic Scholar. (2020). Catalysts for Suzuki–Miyaura Coupling Reaction. [Link]
Kim, H., & Lee, D. (2025). A cooperative electron-deficient phosphine/olefin ligand system for the site-selective mechanochemical Suzuki–Miyaura cross-coupling of 2,4-dibromoaryl ethers. Chemical Science. [Link]
Royal Society of Chemistry. (2022). A cooperative electron-deficient phosphine/olefin ligand system for the site-selective mechanochemical Suzuki–Miyaura cross-coupling of 2,4-dibromoaryl ethers. Chemical Science. [Link]
Billingsley, K. L., Anderson, K. W., & Buchwald, S. L. (2006). A Highly Active Catalyst for Suzuki-Miyaura Cross-Coupling Reactions of Heteroaryl Compounds. Angewandte Chemie International Edition. [Link]
Kudo, N., Perseghini, M., & Fu, G. C. (2006). A Versatile Method for Suzuki Cross-Coupling Reactions of Nitrogen Heterocycles. Angewandte Chemie International Edition. [Link]
Semantic Scholar. (2013). Suzuki-Miyaura cross-coupling of unprotected, nitrogen-rich heterocycles: substrate scope and mechanistic investigation. [Link]
MDPI. (2017). Palladium-Catalyzed Suzuki–Miyaura Cross-Coupling in Continuous Flow. Catalysts. [Link]
ResearchGate. (2014). How can I solve my problem with Suzuki coupling?[Link]
Journal of Chemical and Pharmaceutical Research. (2024). Recent Developments in Palladium-Catalyzed Cross-Coupling Reactions for Pharmaceutical Applications. [Link]
Bouattour, R., et al. (2021). Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H). RSC Advances. [Link]
Royal Society of Chemistry. (2021). Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one: towards a new access to 3,5-diaryl(heteroaryl)pyrazolo[1,5-a]pyrimidines. RSC Advances. [Link]
Royal Society of Chemistry. (2020). Optimizing chemical reaction conditions using deep learning: a case study for the Suzuki–Miyaura cross-coupling reaction. Organic Chemistry Frontiers. [Link]
Angello, N. H., et al. (2022). Closed-loop optimization of general reaction conditions for heteroaryl Suzuki-Miyaura coupling. Science. [Link]
ResearchGate. (2020). Optimization of reaction conditions for the Suzuki-Miyaura coupling. [Link]
ResearchGate. (2018). Optimization of conditions for the Suzuki coupling reaction. [Link]
Reddit. (2024). Struggling with Suzuki Reaction. [Link]
Preprints.org. (2021). Recent Applications of Pd-Catalyzed Suzuki-Miyaura and Buchwald-Hartwig Couplings in Pharmaceutical Process Chemistry. [Link]
Arabian Journal of Chemistry. (2024). Discovery of orally available 1H-pyrazolo [3, 4-d] pyrimidin-4-amine derivative as a novel BTK inhibitor. [Link]
Technical Support Center: Troubleshooting Dehalogenation in 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-6-amine Workflows
Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals working with pyrazolo[3,4-d]pyrimidine scaffolds—a privileged pharmacophore in kinase inhibitor discovery...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals working with pyrazolo[3,4-d]pyrimidine scaffolds—a privileged pharmacophore in kinase inhibitor discovery[1].
A critical bottleneck in the late-stage functionalization of 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-6-amine is the undesired hydrodehalogenation (deiodination) of the substrate during palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Sonogashira). This guide provides field-proven, mechanistically grounded solutions to invert the kinetic ratio in favor of your desired cross-coupled product.
Mechanistic Causality: The "Why" Behind Deiodination
To solve deiodination, we must first understand the catalytic failure point. The pyrazolo[3,4-d]pyrimidine core is highly electron-deficient, meaning the initial oxidative addition of the C-I bond to the Pd(0) catalyst is extremely rapid.
However, the free 1H-pyrazole nitrogen and the 6-amine group act as competing chelating ligands for the newly formed Ar-Pd(II)-I intermediate[1]. This coordination creates a kinetic bottleneck , severely retarding the transmetalation step.
During this delay, the Ar-Pd(II)-I intermediate becomes highly susceptible to hydrodehalogenation . If protic solvents (e.g., ethanol, methanol) or alkoxide bases with beta-hydrogens are present, they undergo ligand exchange followed by
β
-hydride elimination. This generates an Ar-Pd(II)-H species, which rapidly undergoes reductive elimination to yield the undesired deiodinated byproduct (1H-pyrazolo[3,4-d]pyrimidin-6-amine)[2].
Catalytic cycle showing the kinetic competition between cross-coupling and hydrodehalogenation.
Diagnostic FAQ
Q1: Why does my Suzuki coupling yield >50% of the deiodinated starting material when using ethanol/water mixtures?A1: Ethanol acts as a potent hydride donor. The palladium catalyst oxidizes the alcohol, gaining a hydride ligand via
β
-hydride elimination, which then reductively eliminates with your aryl group to form the des-iodo byproduct[2]. You must switch to strictly aprotic solvents like 1,4-Dioxane or Toluene.
Q2: I switched to an aprotic solvent (1,4-Dioxane), but I still see ~30% deiodination. How do I fix this?A2: If the solvent isn't the hydride source, the issue is a slow transmetalation rate caused by the unprotected heteroamines coordinating to the palladium center. You need to utilize a bulky, electron-rich ligand (e.g., XPhos, SPhos, or dtbpf)[3]. These ligands prevent catalyst poisoning and drastically accelerate transmetalation, outcompeting the side reaction.
Q3: Is protecting the 1H and 6-amine positions strictly necessary?A3: While highly active catalysts can sometimes push unprotected substrates to completion, protecting the 1H position (e.g., with THP or SEM) is strongly recommended. It prevents the formation of insoluble Pd-heterocycle aggregates, removes an acidic proton that can interfere with the catalytic cycle, and significantly improves solubility in organic solvents[1].
Q4: Can the choice of base cause deiodination?A4: Yes. Avoid alkoxide bases with beta-hydrogens (like sodium isopropoxide), as they can directly donate hydrides to the Pd center. Stick to mild, anhydrous inorganic bases like K3PO4 or Cs2CO3[4].
Decision tree for troubleshooting deiodination in pyrazolo[3,4-d]pyrimidine cross-couplings.
Quantitative Data Summaries
The following table demonstrates the impact of systematic optimization on the product distribution of 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-6-amine during a standard Suzuki-Miyaura coupling with phenylboronic acid.
Solvent System
Base
Ligand
Substrate Protection
Cross-Coupled Yield (%)
Deiodinated Yield (%)
EtOH / H₂O (4:1)
Na₂CO₃
PPh₃
Unprotected
< 20%
> 60%
1,4-Dioxane
K₃PO₄
PPh₃
Unprotected
35%
45%
1,4-Dioxane
K₃PO₄
XPhos
Unprotected
65%
15%
1,4-Dioxane
K₃PO₄
XPhos
1H-THP Protected
> 90%
< 5%
Note: The combination of an aprotic solvent, an electron-rich biaryl phosphine ligand (XPhos), and 1H-protection virtually eliminates the dehalogenation pathway.
Experimental Protocols
Standard Operating Procedure: Optimized Suzuki-Miyaura Cross-Coupling
This protocol utilizes pre-activation of the catalyst and strictly anhydrous, aprotic conditions to ensure transmetalation outpaces hydrodehalogenation[3].
Preparation of the Reaction Vessel: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add the protected 3-iodo-pyrazolo[3,4-d]pyrimidine (1.0 equiv), the arylboronic acid (1.5 equiv), and finely ground anhydrous K₃PO₄ (3.0 equiv).
Atmosphere Exchange: Seal the flask with a rubber septum. Evacuate the flask under high vacuum and backfill with dry Argon. Repeat this cycle three times.
Catalyst Pre-Activation (Critical Step): In a separate, Argon-purged vial, combine Pd₂(dba)₃ (0.05 equiv) and XPhos (0.10 equiv) in degassed 1,4-Dioxane (to achieve a final reaction concentration of 0.1 M). Stir at room temperature for 10–15 minutes until the solution transitions to a deep red/brown color, indicating the formation of the active L-Pd(0) complex.
Reaction Initiation: Using a syringe, transfer the pre-activated catalyst solution into the Schlenk flask containing the solid reagents.
Heating: Replace the septum with a Teflon-coated screw cap under a flow of Argon. Transfer the sealed flask to a pre-heated oil bath at 90 °C. Stir vigorously for 4–6 hours.
Monitoring: Monitor the reaction progress via LC-MS. The use of XPhos ensures rapid transmetalation, preventing the accumulation of the Ar-Pd(II)-I intermediate[3].
Workup: Once starting material is consumed, cool the reaction to room temperature. Dilute with EtOAc and filter the mixture through a short pad of Celite to remove palladium black and inorganic salts. Wash the pad with additional EtOAc.
Purification: Concentrate the filtrate under reduced pressure and purify the crude residue via flash column chromatography (typically using a DCM/MeOH gradient) to isolate the pure cross-coupled product.
References
Discovery of novel 1H-pyrazolo[3,4-d]pyrimidine derivatives as BRK/PTK6 inhibitors, National Institutes of Health (NIH),[Link]
A mechanistic investigation of hydrodehalogenation using ESI-MS, RSC Publishing,[Link]
DNA Modification under Mild Conditions by Suzuki–Miyaura Cross-Coupling for the Generation of Functional Probes, National Institutes of Health (NIH),[Link]
Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one, RSC Advances,[Link]
Overcoming poor reactivity of 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-6-amine
Welcome to the technical support center for 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-6-amine (IUPAC Name: 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine). This valuable building block is a key intermediate in the synthesis of a ra...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-6-amine (IUPAC Name: 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine). This valuable building block is a key intermediate in the synthesis of a range of pharmaceutically active compounds, including potent and selective kinase inhibitors for therapies in oncology and autoimmune diseases.[1][2][3]
However, its unique electronic and structural properties can present challenges in common cross-coupling reactions. This guide is designed to provide researchers, chemists, and drug development professionals with in-depth troubleshooting advice and field-proven protocols to overcome poor reactivity and achieve optimal results in your synthetic campaigns.
Frequently Asked Questions (FAQs)
Q1: What are the main stability concerns with 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-6-amine?
A: While generally stable, this compound can be susceptible to several issues:
De-iodination: This is the most common side reaction, where the iodine atom is replaced by a hydrogen. This is often promoted by elevated temperatures, certain bases, or the presence of hydride sources in the reaction mixture.[4]
N-H Reactivity: The pyrazole N-H can be acidic and may require protection in certain reactions, or it can interfere with catalytic cycles by coordinating to the metal center.[5]
Light Sensitivity: Like many iodo-aromatic compounds, prolonged exposure to light may cause gradual decomposition. It is best stored in an amber vial in a cool, dark place.
Q2: Do I need to protect the pyrazole N-H group before running a coupling reaction?
A: Not always, but it is a critical consideration. The necessity for N-protection depends on the reaction conditions, particularly the base and solvent used.
When to consider protection: If you observe significant side products, low yields, or catalyst inhibition, N-protection (e.g., with a PMB, SEM, or Boc group) can block side reactions and may improve solubility.
When you might avoid it: Many modern catalyst systems, especially those with bulky, electron-rich phosphine ligands, can be highly effective without N-protection. Direct coupling is often preferred to maintain step economy. A convenient method for protecting pyrazole N-H bonds has been developed using ethyl vinyl ether.[5][6]
Q3: My starting material is poorly soluble in the reaction solvent. What can I do?
A: Poor solubility can hinder reaction kinetics.
Solvent Screening: Test a range of solvents. Common choices for cross-coupling reactions involving this scaffold include 1,4-dioxane, DMF, DME, toluene, and mixtures such as dioxane/water.
Temperature: Gently increasing the reaction temperature can improve solubility, but this must be balanced against the risk of de-iodination.[4]
N-Alkylation/Protection: As mentioned above, adding a protecting group can significantly alter the molecule's physical properties and improve its solubility in less polar organic solvents.
The pyrazolopyrimidine core is electron-deficient, which can make some steps of the catalytic cycle, like oxidative addition, more challenging than with simple aryl iodides. The following guides address the most common issues encountered during Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig reactions.
Issue 1: Failed or Low-Yield Suzuki-Miyaura Coupling
You are attempting to couple 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-6-amine with a boronic acid or ester, but you observe no product, low conversion, or significant amounts of de-iodinated starting material.
Workflow for Troubleshooting Suzuki-Miyaura Reactions
Caption: Troubleshooting workflow for Suzuki-Miyaura reactions.
Probable Cause & Detailed Solutions
Problem Area
Explanation
Recommended Action & Protocol
Suboptimal Catalyst System
The electron-deficient nature of the pyrazolopyrimidine ring can make the initial oxidative addition step sluggish. Standard catalysts like Pd(PPh₃)₄ may not be active enough.[7]
Switch to a more robust catalyst system. Use modern, electron-rich, and bulky phosphine ligands which are known to accelerate both oxidative addition and reductive elimination for challenging substrates.[7] Protocol: Use a pre-catalyst like XPhos Pd G2/G3 (1-5 mol%) with additional XPhos ligand (1-5 mol%).[8]
Incorrect Base Selection
The base is critical for activating the boronic acid to facilitate transmetalation.[9][10] Weak or sterically hindered bases may be ineffective. Aqueous bases can sometimes accelerate protodeboronation of the boronic acid.
Use a suitable base. Potassium phosphate (K₃PO₄) or cesium carbonate (Cs₂CO₃) are often excellent choices for heteroaromatic substrates.[4][11] They are strong enough to promote the reaction but generally do not cause hydrolysis of sensitive functional groups. Protocol: Use 2-3 equivalents of finely powdered, anhydrous K₃PO₄ or Cs₂CO₃. If using aqueous conditions, a mixture of 1,4-dioxane and water (e.g., 4:1) with Na₂CO₃ or K₂CO₃ can be effective.[12][13]
Boronic Acid Instability
Boronic acids, especially heteroaromatic ones, can be unstable and undergo protodeboronation (replacement of the B(OH)₂ group with H), leading to low yields.[4][7]
Verify and protect the boronic acid. Use fresh, high-purity boronic acid. Alternatively, switch to more stable boronate esters (e.g., pinacol esters) or potassium trifluoroborate salts.[4][7] Protocol: Use 1.2-1.5 equivalents of the boronic acid/ester to compensate for any potential degradation during the reaction.[7]
De-iodination Side Reaction
The primary side reaction is often hydrodehalogenation, where the iodo group is replaced by a hydrogen atom. This can be caused by excessive heat or hydride sources.[4][14]
Minimize reaction temperature and time. Monitor the reaction closely by TLC or LC-MS and stop it once the starting material is consumed. Protocol: Start at a lower temperature (e.g., 80-90 °C) and only increase if the reaction is not progressing.[4] Ensure the reaction is run under a strictly inert atmosphere (Argon or Nitrogen) as oxygen can degrade the catalyst and promote side reactions.[4]
Issue 2: Failed or Low-Yield Sonogashira Coupling
You are attempting to couple the iodo-pyrazolopyrimidine with a terminal alkyne but observe catalyst decomposition (black precipitate), alkyne homocoupling (Glaser coupling), or poor conversion.
General Catalytic Cycle for Cross-Coupling Reactions
Caption: Generalized catalytic cycle for Palladium cross-coupling.
Probable Cause & Detailed Solutions
Problem Area
Explanation
Recommended Action & Protocol
Copper Co-catalyst Issues
The traditional Sonogashira reaction requires a copper(I) co-catalyst.[15][16] However, copper can promote the homocoupling of the terminal alkyne, especially if oxygen is present. The amine functionality on the pyrazolopyrimidine can also chelate with copper, affecting its activity.
Consider a copper-free Sonogashira. Modern protocols often perform better without copper, using a more active palladium catalyst. This eliminates the Glaser coupling side reaction.[15] Protocol: Use a catalyst system like Pd(PPh₃)₄ or PdCl₂(PPh₃)₂ with a base such as triethylamine (Et₃N) or diisopropylamine (i-Pr₂NH) in a solvent like THF or DMF.
Base Selection
The amine base is crucial as it deprotonates the terminal alkyne and acts as a solvent or co-solvent.[16] If the base is not strong enough or is too sterically hindered, the reaction will not proceed efficiently.
Choose an appropriate amine base. Triethylamine (Et₃N) is a common choice. For less reactive substrates, a stronger base like 1,8-Diazabicycloundec-7-ene (DBU) can be beneficial, although it should be used with caution. Protocol: Use the amine base as both the base and co-solvent or use 2-4 equivalents in a solvent like DMF. Ensure the amine is distilled and dry.
Catalyst Decomposition
Formation of a black precipitate ('palladium black') indicates the Pd(0) catalyst has aggregated and crashed out of the solution, rendering it inactive. This is often caused by oxygen contamination or high temperatures.[17]
Ensure rigorous inert conditions and temperature control. Thoroughly degas all solvents and reagents before use. Maintain a positive pressure of an inert gas (Argon is preferred) throughout the reaction. Protocol: Perform at least three freeze-pump-thaw cycles on the reaction mixture. Run the reaction at the lowest temperature that allows for a reasonable reaction rate (often room temperature to 60 °C is sufficient for iodo-substrates).[16]
Issue 3: Failed or Low-Yield Buchwald-Hartwig Amination
You are attempting a C-N bond formation with 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-6-amine but experience poor yields, likely due to the substrate's two amine groups interfering with the reaction.
Probable Cause & Detailed Solutions
Problem Area
Explanation
Recommended Action & Protocol
Substrate Reactivity
The target for amination is typically the C3-Iodo position. However, the existing amine at C6 and the pyrazole N-H can both coordinate to the palladium catalyst, inhibiting its activity.[18][19]
Use a highly active catalyst system. Bulky, electron-rich biarylphosphine ligands (e.g., Josiphos, Xantphos, BINAP) are essential for this transformation as they promote the desired C-N reductive elimination and are less prone to inhibition.[19][20] Protocol: Use a combination of a palladium source like Pd₂(dba)₃ (2-5 mol%) with a ligand like Xantphos (4-10 mol%).
Strong Base Issues
Buchwald-Hartwig amination requires a strong, non-nucleophilic base like NaOt-Bu or LHMDS.[19] However, these strong bases can deprotonate the substrate's amine or N-H groups, leading to undesired side reactions or solubility problems.
Select the base carefully and control stoichiometry. Sodium tert-butoxide (NaOt-Bu) is often the base of choice. Use it in a slight excess (1.2-1.5 equivalents). Adding the base portion-wise can sometimes help control the reaction. Protocol: In an inert atmosphere glovebox, charge the reaction vessel with the iodo-substrate, amine coupling partner, catalyst, ligand, and finally the base. Use an anhydrous, aprotic solvent like toluene or dioxane.
By systematically addressing these common issues related to catalyst selection, reaction conditions, and substrate stability, you can significantly improve the success rate of your coupling reactions with 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-6-amine.
References
Benchchem. Application Notes and Protocols: Buchwald-Hartwig Amination of 4-Iodopyrazole Derivatives.
Benchchem. Troubleshooting guide for sluggish or incomplete Suzuki coupling reactions.
PMC. Three successive and regiocontroled palladium cross-coupling reactions to easily synthesize novel series of 2,4,6-tris(het)aryl pyrido[1′,2′:1,5]pyrazolo[3,4-d]pyrimidines.
ResearchGate. Palladium-Catalyzed Cross-Coupling Reactions in the Synthesis of Pharmaceuticals.
Arkat USA. Synthesis of substituted-3-iodo-1H-pyrazole derivatives and their further modification under Sonogashira cross-coupling reaction.
PubMed. Cross-coupling and dehalogenation reactions catalyzed by (N-heterocyclic carbene)Pd(allyl)Cl complexes. J Org Chem. 2004 Apr 30;69(9):3173-80.
Reddit. Diagnosing issues with a failed Suzuki coupling?
ResearchGate. Synthetic transformations of iodo‐compounds through cross‐coupling reactions.
ResearchGate. Why is the product not forming in buchwald coupling of pyridyl 2-amino pyrimidine with 4-iodopyrazole?
ResearchGate. (PDF) Synthesis of substituted-3-iodo-1H-pyrazole derivatives and their further modification under Sonogashira cross coupling reaction conditions.
Beilstein Journal of Organic Chemistry. The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series.
Benchchem. Troubleshooting guide for Suzuki coupling with 2-Chloro-6,7-difluoroquinoxaline.
Journal of Chemical and Pharmaceutical Research. Recent Developments in Palladium-Catalyzed Cross-Coupling Reactions for Pharmaceutical Applications.
RSC Advances. Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5- a ]pyrimidin-5(4 H )-one: towards a new access to 3,5-dia...
PubMed. Novel 1H-pyrazolo[3,4-d]pyrimidin-6-amino Derivatives as Potent Selective Janus Kinase 3 (JAK3) Inhibitors. Evaluation of Their Improved Effect for the Treatment of Rheumatoid Arthritis.
Arabian Journal of Chemistry. Discovery of orally available 1H-pyrazolo [3, 4-d] pyrimidin-4-amine derivative as a novel BTK inhibitor.
Technical Support Center: Synthesis of 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine
Prepared by the Office of the Senior Application Scientist This technical guide is designed for researchers, chemists, and drug development professionals involved in the synthesis of 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-4-...
Author: BenchChem Technical Support Team. Date: March 2026
Prepared by the Office of the Senior Application Scientist
This technical guide is designed for researchers, chemists, and drug development professionals involved in the synthesis of 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine. As a critical intermediate in the synthesis of kinase inhibitors like Ibrutinib, ensuring the purity and yield of this compound is paramount.[1][2][3] This document provides in-depth troubleshooting advice and answers to frequently asked questions, reflecting field-proven insights and established chemical principles.
A Note on Nomenclature: The standard and widely referenced compound in scientific literature and commercial catalogs is 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine (CAS No: 151266-23-8).[2][4] This guide will address the synthesis of this specific isomer. It is the key intermediate used in the development of various pharmaceuticals.[3][5]
Part 1: Troubleshooting Guide
This section addresses specific issues that may arise during the synthesis, providing causal explanations and actionable solutions.
Q1: My final yield is significantly lower than reported in the literature. What are the likely causes?
Low yield is a common issue that can be traced back to several factors, ranging from reaction conditions to work-up procedures.
Incomplete Reaction: The primary cause of low yield is often an incomplete conversion of the starting material, 4-amino-1H-pyrazolo[3,4-d]pyrimidine. This can be verified by TLC or HPLC analysis of the crude reaction mixture.
Causality: The electrophilic iodination of the pyrazole ring requires sufficient activation and reaction time. Insufficient heating or a shortened reaction time may not provide the necessary energy to overcome the activation barrier for complete conversion.
Solution: Ensure the reaction temperature is maintained, typically around 60-80°C when using N-Iodosuccinimide (NIS) in DMF.[1][6] Monitor the reaction by HPLC until the starting material is consumed (<1% remaining).
Product Degradation: The pyrazolopyrimidine core can be susceptible to degradation under harsh conditions.
Causality: Prolonged exposure to high temperatures or the presence of strong acidic or basic impurities can lead to the decomposition of the desired product.
Solution: Avoid excessive heating beyond the recommended temperature range. Ensure all reagents and the solvent are of high purity. Once the reaction is complete, proceed with the work-up promptly.
Mechanical Losses during Work-up: The isolation and purification steps can be a significant source of yield loss.
Causality: The product may have some solubility in the rinsing solvents (e.g., cold ethanol), leading to losses during filtration.[1] Multiple transfer steps between flasks can also contribute to mechanical loss.
Solution: Use minimal amounts of ice-cold solvent for rinsing the filtered solid. Ensure efficient transfer techniques and, if performing recrystallization, optimize the solvent system and cooling process to maximize crystal recovery.
Q2: HPLC analysis of my crude product shows a major impurity with a mass of M+126 (relative to the product). What is this and how do I prevent it?
This observation strongly suggests the formation of a di-iodinated byproduct.
Identity: 4-amino-3,X-diiodo-1H-pyrazolo[3,4-d]pyrimidine, where the second iodine atom has substituted another position on the heterocyclic ring system.
Causality: The use of an excessive amount of the iodinating agent (e.g., N-Iodosuccinimide) can lead to over-iodination.[7] The pyrazolo[3,4-d]pyrimidine system has multiple sites susceptible to electrophilic attack, and while the C3 position is kinetically favored, a large excess of the electrophile can force a second substitution.
Prevention:
Stoichiometry Control: Use a controlled amount of the iodinating agent. A slight excess (e.g., 1.1 to 1.5 equivalents) is often sufficient to drive the reaction to completion without significant di-iodination.[1]
Temperature Management: Run the reaction at the lower end of the effective temperature range (e.g., 60°C). Higher temperatures can sometimes favor the formation of undesired byproducts.
Controlled Addition: Add the iodinating agent portion-wise to the reaction mixture rather than all at once. This keeps the instantaneous concentration of the electrophile low, favoring mono-substitution.
Q3: My final product has a persistent dark color, even after initial filtration. What causes this and how can I remove it?
A dark coloration typically indicates the presence of high-molecular-weight polymeric impurities or residual iodine.
Causality:
Iodine: Free iodine (I₂) can be formed from the decomposition of the iodinating agent. Even trace amounts can impart a significant color.
Polymerization: Under certain conditions, reactive intermediates or the product itself can undergo self-condensation or polymerization, forming complex, colored structures. This is often exacerbated by excessive heat or the presence of catalytic impurities.
Solution:
Charcoal Treatment: During recrystallization, add a small amount of activated charcoal to the hot solution. The charcoal will adsorb the colored impurities. Hot-filter the solution to remove the charcoal before allowing the product to crystallize.
Reductive Quench: Before work-up, consider adding a small amount of a reducing agent like sodium thiosulfate (Na₂S₂O₃) solution to quench any unreacted iodinating agent and elemental iodine.
Column Chromatography: If recrystallization and charcoal treatment are ineffective, purification via silica gel column chromatography may be necessary, though this is less ideal for large-scale production.
Part 2: Frequently Asked Questions (FAQs)
Q1: What is the most reliable synthetic route for 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine?
The most commonly cited and robust method is the direct iodination of 4-amino-1H-pyrazolo[3,4-d]pyrimidine.[6]
Reagents: N-Iodosuccinimide (NIS) is the preferred iodinating agent due to its ease of handling and high reactivity.
Solvent: Dimethylformamide (DMF) is an excellent solvent for this reaction as it dissolves the starting material and facilitates the reaction at moderate temperatures.[1]
Conditions: The reaction is typically heated to 60-80°C and monitored until completion.[1][6]
Q2: What are the critical quality attributes of the 4-amino-1H-pyrazolo[3,4-d]pyrimidine starting material?
The purity of the starting material is crucial for a successful and clean reaction.
Purity: Should be >98% as determined by HPLC. The presence of isomeric impurities can lead to a complex product mixture that is difficult to separate.
Moisture Content: The starting material should be thoroughly dried. Water can react with the iodinating agent and affect the reaction kinetics.
Absence of Metal Contaminants: Metal impurities can sometimes catalyze side reactions or degradation pathways.
Q3: What analytical methods are recommended for in-process control and final product release?
A combination of chromatographic and spectroscopic techniques is recommended.
Method
Purpose
Key Parameters to Monitor
HPLC
Purity assessment, reaction monitoring
% Area of starting material, product, and known impurities.
LC-MS
Impurity identification
Mass-to-charge ratio (m/z) to confirm product and identify unknown peaks.
¹H NMR
Structural confirmation
Chemical shifts and integration of protons to confirm the structure of the final compound.
FTIR
Functional group analysis
Presence of key functional groups (e.g., N-H, C=N).
Q4: What is the best procedure for purifying the crude product?
For most applications, a simple filtration and rinse followed by recrystallization is sufficient.
Initial Isolation: After the reaction is complete, the mixture is often cooled, and the precipitated solid is collected by filtration. A rinse with a cold solvent like ethanol or isopropanol helps remove residual DMF and soluble impurities.[1]
Recrystallization: The choice of solvent is critical. A solvent system should be identified where the product is sparingly soluble at room temperature but highly soluble at elevated temperatures. Common solvents for polar heterocyclic compounds include ethanol, isopropanol, or acetonitrile/water mixtures.
Part 3: Protocols and Visualizations
Experimental Protocol: Synthesis of 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine
Disclaimer: This protocol is a representative example. All laboratory work should be conducted with appropriate personal protective equipment (PPE) in a well-ventilated fume hood.
Setup: To a dry round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 4-amino-1H-pyrazolo[3,4-d]pyrimidine (1.0 eq).
Dissolution: Add anhydrous Dimethylformamide (DMF, approx. 8-10 mL per gram of starting material). Stir the suspension.
Reagent Addition: Add N-Iodosuccinimide (NIS, 1.2 eq) to the suspension at room temperature.
Reaction: Heat the reaction mixture to 80°C under an inert atmosphere (e.g., Argon or Nitrogen).[1]
Monitoring: Monitor the reaction progress using HPLC or TLC. The reaction is typically complete within 12-16 hours.
Work-up: Once the starting material is consumed, cool the reaction mixture to room temperature.
Precipitation: Add cold ethanol (EtOH) to the reaction mixture to precipitate the product.
Isolation: Filter the resulting solid using a Buchner funnel.
Washing: Wash the filter cake with a small amount of cold EtOH to remove residual DMF and succinimide byproduct.
Drying: Dry the product in a vacuum oven at 50-60°C overnight to yield 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine as a solid.
Diagrams
Caption: A logical workflow for identifying and resolving impurity issues.
References
MDPI. (2022, September 27). A Green Chemical Approach for Iodination of Pyrimidine Derivatives by Mechanical Grinding under Solvent-Free Conditions. [Link]
Semantic Scholar. A CONVENIENT SYNTHESIS OF NOVEL PYRAZOLO[3,4-D] PYRIMIDINE AND PYRAZOLO[4,3-E]T[1][8][9]RIAZOLO[1,5-C] PYRIMIDINE DERIVATIVES TARG. [Link]
Arabian Journal of Chemistry. (2024, July 9). Discovery of orally available 1H-pyrazolo [3, 4-d] pyrimidin-4-amine derivative as a novel BTK inhibitor. [Link]
JournalAgent. SOME REACTIONS OF PYRAZOLO (1,5-C) PYRIMIDINETHIONES. [Link]
ResearchGate. (2022, January 14). Pyrazolopyrimidines: Synthesis, Chemical Reactions and Biological Activity. [Link]
ResearchGate. (2022, September 24). A Green Chemical Approach for Iodination of Pyrimidine Derivatives by Mechanical Grinding under Solvent-Free Conditions. [Link]
Comparative Analysis of Pyrazolo[3,4-d]pyrimidine Kinase Inhibitors
The Privileged Scaffold: Mechanistic Rationale In the landscape of targeted oncology and drug development, the pyrazolo[3,4-d]pyrimidine bicycle is universally recognized as a "privileged scaffold"[1]. Structurally, this...
Author: BenchChem Technical Support Team. Date: March 2026
The Privileged Scaffold: Mechanistic Rationale
In the landscape of targeted oncology and drug development, the pyrazolo[3,4-d]pyrimidine bicycle is universally recognized as a "privileged scaffold"[1]. Structurally, this fused nitrogen-containing heterocycle serves as a highly efficient bioisostere of the adenine ring found in adenosine triphosphate (ATP)[1].
The causality behind its success lies in its spatial and electrostatic properties. By mimicking adenine, the pyrazolo[3,4-d]pyrimidine core docks seamlessly into the highly conserved hinge region of the kinase active site[1]. The nitrogen atoms within the pyrimidine and pyrazole rings act as critical hydrogen bond acceptors and donors, interacting directly with the backbone amides of the kinase hinge. This competitive displacement of endogenous ATP prevents the kinase from phosphorylating its downstream substrates, effectively halting oncogenic signaling cascades[2].
Fig 1. Mechanistic pathway of pyrazolo[3,4-d]pyrimidine inhibitors displacing ATP to induce apoptosis.
Comparative Profiling: From Reversible to Covalent
The evolution of pyrazolo[3,4-d]pyrimidine inhibitors demonstrates a clear trajectory from broad-spectrum reversible inhibitors to highly selective, irreversible covalent drugs.
First-Generation SFK Inhibitors (PP1 & PP2)
Discovered in 1996, PP1 and PP2 were the first molecules to validate the pyrazolo[3,4-d]pyrimidine scaffold as a kinase inhibitor[3]. They act as potent, reversible, ATP-competitive inhibitors of the Src family of non-receptor tyrosine kinases (SFKs), including c-Src, Lck, and Fyn[4]. While they exhibit low-nanomolar in vitro potency and successfully suppress breast cancer cell proliferation driven by PTK6[2], their broad SFK activity and reversible nature limit their clinical therapeutic window, relegating them primarily to the status of essential in vitro tool compounds.
The Covalent Breakthrough (Ibrutinib)
The FDA approval of ibrutinib in 2013 represented a paradigm shift in the treatment of B-cell malignancies[4]. Ibrutinib retains the pyrazolo[3,4-d]pyrimidine core to anchor the molecule in the hinge region but introduces a critical mechanistic innovation: a Michael acceptor (acrylamide) warhead[5]. This warhead forms an irreversible covalent bond with the sulfhydryl group of Cys481 in the ATP-binding pocket of Bruton's Tyrosine Kinase (BTK)[5]. The causality here is profound—covalent binding provides infinite target residence time, allowing the drug to overcome the massive intracellular concentrations of competing ATP, leading to superior clinical efficacy.
Emerging Solid Tumor Candidates (SI306 & SI388)
Recent drug development has pivoted toward optimizing the scaffold for solid tumors, such as Glioblastoma Multiforme (GBM). Compounds like SI306 and SI388 target Src and Fyn kinases[6]. By decorating the C4 position with specific anilino groups, researchers have optimized these molecules to penetrate the blood-brain barrier (BBB) and induce apoptotic death in invasive GBM cells[6],[7].
Quantitative Performance Comparison
To objectively evaluate these alternatives, the following table synthesizes their target profiles, binding mechanisms, and performance metrics.
To ensure scientific integrity, the evaluation of any novel pyrazolo[3,4-d]pyrimidine derivative must follow a self-validating triad: cell-free binding validation, intracellular target engagement, and phenotypic consequence.
Fig 2. Self-validating experimental workflow for evaluating novel kinase inhibitors.
Causality Statement: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) is prioritized over standard colorimetric assays because heterocyclic pyrazolo[3,4-d]pyrimidine libraries often exhibit intrinsic autofluorescence. TR-FRET utilizes a microsecond time delay before measurement, effectively eliminating background fluorescence and providing the high signal-to-noise ratio required for precise IC50 calculation.
Methodology:
Kinase Incubation: In a 384-well microplate, incubate the purified recombinant kinase (e.g., BTK or c-Src) with a 10-point serial dilution of the inhibitor in a kinase buffer (containing DTT, MgCl2, and 0.01% Tween-20) for 30 minutes at room temperature.
Reaction Initiation: Add the specific biotinylated peptide substrate and ATP to initiate the reaction. Critical Step: ATP must be added at the predetermined Michaelis constant (
Km
) concentration for the specific kinase to accurately assess competitive inhibition.
Detection: After a 60-minute incubation, terminate the reaction by adding the TR-FRET detection mixture, which consists of a Europium-labeled anti-phospho antibody and Streptavidin-Allophycocyanin (APC) in an EDTA-containing buffer.
Quantification: Measure the time-resolved fluorescence emission ratio (665 nm / 615 nm) using a multi-mode microplate reader. Calculate the IC50 using a 4-parameter logistic non-linear regression model.
Causality Statement: A compound may exhibit picomolar IC50 in a cell-free assay but fail entirely in cellular models due to poor membrane permeability or an inability to compete with physiological, millimolar intracellular ATP concentrations. Western blotting for target autophosphorylation (e.g., p-Src at Tyr416) directly validates that the inhibitor successfully breaches the cell membrane and engages its target in the complex cytosolic environment[2].
Methodology:
Cell Treatment: Seed target cancer cells (e.g., T-47D cells for PTK6/Src evaluation[2]) in 6-well plates. Treat the cells with the inhibitor at 0.1x, 1x, and 10x the established in vitro IC50 for 2 to 4 hours.
Lysis & Extraction: Wash cells with ice-cold PBS and lyse using RIPA buffer heavily supplemented with protease and phosphatase inhibitors. Critical Step: Phosphatase inhibitors are mandatory to freeze the phosphorylation state of the kinase at the exact moment of lysis.
Immunoblotting: Resolve 20 µg of total protein via SDS-PAGE and transfer to a PVDF membrane. Block the membrane and probe overnight at 4°C with primary antibodies against the phosphorylated target (e.g., anti-p-Src Tyr416) and the total target protein.
Validation: Detect using HRP-conjugated secondary antibodies and chemiluminescence. Normalize the phospho-signal to the total protein signal. A dose-dependent decrease in the phospho-signal definitively confirms intracellular target engagement.
A Comparative Analysis of In Vitro vs. In Vivo Efficacy for 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-6-amine Derivatives
An In-Depth Technical Guide This guide provides a comprehensive comparison of the in vitro and in vivo efficacy of drug candidates derived from the 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-6-amine scaffold. As a Senior Applica...
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Technical Guide
This guide provides a comprehensive comparison of the in vitro and in vivo efficacy of drug candidates derived from the 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-6-amine scaffold. As a Senior Application Scientist, my objective is to move beyond a simple data summary and delve into the causality behind experimental choices, the rationale for assay selection, and the critical factors that govern the translation from a potent molecule in a test tube to an effective therapeutic in a living system.
The 1H-pyrazolo[3,4-d]pyrimidine core is a privileged scaffold in medicinal chemistry, serving as a bioisostere for the natural purine ring of adenosine triphosphate (ATP).[1][2] This structural mimicry allows derivatives to function as potent, ATP-competitive inhibitors for a wide range of protein kinases, which are critical regulators of cellular signaling and are often dysregulated in diseases like cancer and autoimmune disorders.[3][4] The "3-iodo" substitution is of particular strategic importance; it serves as a versatile chemical handle for introducing diverse molecular fragments via cross-coupling reactions (e.g., Suzuki coupling), enabling systematic optimization of potency, selectivity, and pharmacokinetic properties.[5][6][7]
However, the journey from a potent in vitro inhibitor to a successful in vivo drug is fraught with challenges. High biochemical potency does not guarantee therapeutic efficacy. This guide will dissect the methodologies used to assess these compounds at each stage, highlighting the key data points and their implications for drug development.
Section 1: The In Vitro Arena – Gauging Potency and Cellular Effects
In vitro evaluations are the foundational step in drug discovery, designed to answer two primary questions: Does the compound engage its intended molecular target? And does this engagement translate to a measurable effect in a controlled cellular environment?
Biochemical Assays: Quantifying Target Engagement
The first litmus test is a direct measure of a compound's ability to inhibit its target enzyme. For pyrazolo[3,4-d]pyrimidine derivatives, this typically involves a kinase activity assay. The core principle is to measure the enzyme-catalyzed transfer of a phosphate group from ATP to a substrate. Inhibition is quantified by the IC50 value—the concentration of the inhibitor required to reduce enzyme activity by 50%.
These assays can be performed in various formats, including radiometric assays using ³²P-labeled ATP or, more commonly, fluorescence- or luminescence-based methods that detect the amount of ADP produced. Commercial kits are widely available for screening against specific kinases like c-Src, EGFR, and CDK2.[3][8]
Causality in Assay Design: The choice of ATP concentration is critical. Using a high ATP concentration that mimics physiological levels (typically 1-10 mM) provides a more stringent and clinically relevant assessment of an ATP-competitive inhibitor's potency.
Table 1: Representative In Vitro Biochemical Potency of Pyrazolo[3,4-d]pyrimidine Derivatives
Cell-Based Assays: Assessing Cellular Activity and Toxicity
A potent biochemical inhibitor must be able to cross the cell membrane, engage its target in the complex intracellular environment, and elicit a biological response. Anti-proliferative assays (e.g., using MCF-7 breast cancer or HCT-116 colon cancer cell lines) are a common next step.[8][12] These assays measure the compound's ability to inhibit cell growth or induce cell death, providing a GI50 or IC50 value in a cellular context.
Beyond proliferation, assays that measure a compound's effect on cancer-related phenotypes like cell migration and invasion are crucial, particularly for targets like Breast Tumor Kinase (BRK), which is more involved in metastasis than proliferation.[5]
A critical, often overlooked, step is to assess cytotoxicity against a normal, non-cancerous cell line (e.g., WI-38 lung fibroblasts).[9] This provides a preliminary indication of the compound's therapeutic window. The selectivity index (SI), calculated as (IC50 in normal cells / IC50 in cancer cells), is a key metric; a higher SI is desirable.
Table 2: Representative In Vitro Cellular Activity of Pyrazolo[3,4-d]pyrimidine Derivatives
Caption: Workflow for in vitro evaluation of kinase inhibitors.
Detailed Protocol: In Vitro Biochemical Kinase Assay (Luminescence-Based)
This protocol is a generalized procedure based on commercially available kits like the ADP-Glo™ Kinase Assay, which measures ADP production as an indicator of kinase activity.
Objective: To determine the IC50 value of a test compound against a specific protein kinase.
Materials:
Purified, active protein kinase (e.g., c-Src, EGFR).
Kinase-specific peptide substrate.
Kinase reaction buffer (e.g., 25 mM Tris-HCl pH 7.5, 10 mM MgCl₂, 0.5 mM DTT).
Test compounds (3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-6-amine derivatives) dissolved in DMSO.
ATP solution (ultra-pure).
ADP-Glo™ Reagent and Kinase Detection Reagent.
Opaque 96-well or 384-well plates.
Multimode plate reader with luminescence detection capabilities.
Procedure:
Compound Preparation: Prepare a serial dilution of the test compounds in DMSO. A typical starting concentration is 10 mM, diluted down to the low nanomolar range. Also prepare a DMSO-only vehicle control.
Reaction Setup: In each well of the plate, add:
5 µL of kinase reaction buffer.
2.5 µL of the test compound dilution or vehicle control.
2.5 µL of the enzyme/substrate mixture.
Reaction Initiation: Start the kinase reaction by adding 2.5 µL of ATP solution. The final ATP concentration should be at or near the Km value for the specific kinase to ensure assay sensitivity.
Incubation: Incubate the plate at a controlled temperature (e.g., 30°C) for a specified time (e.g., 60 minutes). This time is optimized to ensure the reaction is in the linear range.
ATP Depletion: Stop the kinase reaction by adding 5 µL of ADP-Glo™ Reagent. This reagent simultaneously stops the reaction and depletes any remaining unconsumed ATP. Incubate for 40 minutes at room temperature.
ADP to ATP Conversion: Add 10 µL of Kinase Detection Reagent to each well. This reagent converts the ADP generated during the kinase reaction into ATP and provides the luciferase/luciferin components to measure this new ATP. Incubate for 30 minutes at room temperature.
Data Acquisition: Measure the luminescence signal using a plate reader. The signal is directly proportional to the amount of ADP generated and thus reflects the kinase activity.
Data Analysis:
Subtract the background (no enzyme control) from all readings.
Normalize the data by setting the vehicle control (maximum activity) to 100% and a no-enzyme or potent inhibitor control to 0%.
Plot the percent inhibition versus the log of the inhibitor concentration and fit the data to a four-parameter logistic curve to calculate the IC50 value.
Section 2: The In Vivo Challenge – Assessing Efficacy in a Complex System
Success in a living organism introduces a host of new variables, primarily related to Absorption, Distribution, Metabolism, and Excretion (ADME) and toxicology (Tox). A compound must not only reach its target tissue in sufficient concentration but also persist long enough to exert a therapeutic effect without causing unacceptable toxicity.
Pharmacokinetics (PK): The Journey of the Drug
Before efficacy studies, understanding a compound's PK profile is essential. Key parameters include:
Bioavailability (%F): The fraction of an orally administered dose that reaches systemic circulation. Poor aqueous solubility can limit oral exposure, though high permeability can sometimes compensate.[13]
Clearance (CL): The rate at which the drug is removed from the body. High clearance leads to a short duration of action.
Volume of Distribution (Vd): The extent to which a drug distributes into tissues. Very low Vd can indicate high plasma protein binding.[13]
Pyrazolopyrimidine derivatives show a wide range of PK properties based on small structural modifications, highlighting the importance of optimizing the scaffold to achieve a favorable in vivo profile.[13][14]
In Vivo Models: Simulating the Disease State
The choice of animal model is critical for testing efficacy.
Oncology (Xenograft Models): Human cancer cells (e.g., PC3 for prostate cancer) are subcutaneously injected into immunocompromised mice.[2] Once tumors are established, mice are treated with the test compound or a vehicle control. Efficacy is measured by Tumor Growth Inhibition (TGI).[15]
Autoimmune Disease (AIA Models): In models like the rat adjuvant-induced arthritis model, the compound's ability to reduce inflammation and joint damage is assessed, which is relevant for JAK inhibitors.[10]
Infectious Disease: For diseases like visceral leishmaniasis, efficacy is measured by the reduction of parasite burden in the spleen or liver of infected mice.[16][17]
Table 3: Representative In Vivo Efficacy of Pyrazolo[3,4-d]pyrimidine Derivatives
Caption: Workflow for in vivo efficacy testing in a xenograft model.
Detailed Protocol: Mouse Xenograft Efficacy Study
Objective: To evaluate the anti-tumor efficacy of a test compound in an established subcutaneous tumor model.
Materials:
6-8 week old immunocompromised mice (e.g., NOD-SCID or Athymic Nude).
Human cancer cell line (e.g., A549) cultured under sterile conditions.
Matrigel or similar basement membrane matrix.
Test compound formulated in an appropriate vehicle (e.g., 0.5% methylcellulose, 0.2% Tween 80).
Calipers for tumor measurement.
Standard animal housing and care facilities.
Procedure:
Cell Implantation:
Harvest cancer cells during their logarithmic growth phase.
Resuspend cells in a sterile, serum-free medium mixed 1:1 with Matrigel to a final concentration of 5-10 x 10⁷ cells/mL.
Subcutaneously inject 100 µL of the cell suspension into the right flank of each mouse.
Tumor Growth and Randomization:
Monitor mice daily for health and measure tumor volumes 2-3 times per week using calipers (Volume = 0.5 x Length x Width²).
When average tumor volume reaches a predetermined size (e.g., 100-150 mm³), randomize mice into treatment groups (e.g., Vehicle control, Test Compound at low dose, Test Compound at high dose). This ensures an even distribution of tumor sizes at the start of the study.
Treatment Administration:
Administer the test compound or vehicle according to the planned schedule (e.g., once daily oral gavage). The dose should be based on prior MTD studies.
Continue dosing for a specified period (e.g., 21-28 days).
Monitoring:
Throughout the study, continue to monitor animal body weight (as a measure of toxicity) and tumor volume.
Establish humane endpoints, such as a maximum tumor size or a significant loss of body weight, at which animals will be euthanized.
Study Termination and Analysis:
At the end of the study, euthanize all remaining animals.
Excise the tumors and record their final weights.
Calculate the percent Tumor Growth Inhibition (%TGI) for each treatment group compared to the vehicle control.
Optionally, tumor tissue can be collected for biomarker analysis (e.g., measuring the phosphorylation of a downstream target protein to confirm target engagement in vivo).[13]
Section 3: Bridging In Vitro Potency with In Vivo Efficacy
The ultimate goal is to understand the structure-activity relationship (SAR) and the structure-property relationship that governs the translation from in vitro to in vivo success. The 3-iodo-1H-pyrazolo[3,4-d]pyrimidin-6-amine scaffold is an excellent platform for this exploration. The iodine atom allows for the systematic introduction of different chemical groups. These modifications can dramatically alter not just target binding (potency), but also critical physicochemical properties like solubility and metabolic stability, which are paramount for in vivo performance.
For instance, a derivative may be highly potent in a biochemical assay (IC50 < 10 nM) but show poor activity in a cell-based assay. This could be due to poor membrane permeability or high efflux. Another compound might be potent in cells but show no efficacy in a mouse model due to rapid metabolism (high clearance) or poor oral absorption.[13] The development of compound 7j in one study, which showed knockdown of its downstream target pSTAT5 in a xenograft model, is a prime example of successfully optimizing a pyrazolopyrimidine scaffold for in vivo activity.[13]
Visualizing the Target Environment: A Kinase Signaling Pathway
Caption: Simplified kinase signaling pathway inhibited by pyrazolopyrimidines.
Conclusion
The development of 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-6-amine derivatives as therapeutic agents exemplifies the modern drug discovery paradigm. Success is not merely a function of in vitro potency but relies on a carefully orchestrated balance of target engagement, cellular activity, selectivity, and drug-like properties. A robust in vitro characterization—encompassing biochemical, cellular, and phenotypic assays—is essential for selecting promising lead candidates. However, only through rigorous in vivo evaluation in relevant disease models can the true therapeutic potential of these compounds be realized. The strategic use of the 3-iodo group as a synthetic handle provides medicinal chemists with the necessary tool to systematically navigate the complex path from a potent molecule to an effective medicine.
References
Benchchem. A Comparative Guide to Src Family Kinase Inhibitors: CGP77675 in Focus.
PubMed. Discovery of Potent and Selective Pyrazolopyrimidine Janus Kinase 2 Inhibitors.
ResearchGate. In vitro inhibition of Src family kinases (SFK). A, In vitro treatment...
PubMed Central. Development of a highly selective c-Src kinase inhibitor.
PubMed. Pharmacokinetics and In Vivo Efficacy of Pyrazolopyrimidine, Pyrrolopyrimidine, and 5-Aminopyrazole-4-Carboxamide Bumped Kinase Inhibitors against Toxoplasmosis.
Taylor & Francis Online. Discovery of new 1H-pyrazolo[3,4-d]pyrimidine derivatives as anticancer agents targeting EGFR and EGFR.
Taylor & Francis Online. Pyrazolopyrimidine – Knowledge and References.
Royal Society of Chemistry. Discovery of pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1][3][18]triazolo[1,5-c]pyrimidine derivatives as novel CDK2 inhibitors: synthesis, biological and molecular modeling investigations. Available from: _
PubMed Central. Discovery of novel 1H-pyrazolo[3,4-d]pyrimidine derivatives as BRK/PTK6 inhibitors.
PubMed. Novel 1H-pyrazolo[3,4-d]pyrimidin-6-amino Derivatives as Potent Selective Janus Kinase 3 (JAK3) Inhibitors. Evaluation of Their Improved Effect for the Treatment of Rheumatoid Arthritis.
Royal Society of Chemistry. Identification of 6-amino-1H-pyrazolo[3,4-d]pyrimidines with in vivo efficacy against visceral leishmaniasis.
PubMed Central. Identification of 6-amino-1H-pyrazolo[3,4-d]pyrimidines with in vivo efficacy against visceral leishmaniasis.
ResearchGate. Development of Pyrazolo[3,4-d]pyrimidine-6-amine-Based TRAP1 Inhibitors That Demonstrate In Vivo Anticancer Activity in Mouse Xenograft Models | Request PDF.
Selectivity Profile of Kinase Inhibitors Derived from 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-6-amine: A Comparative Guide
Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Type: Technical Comparison Guide & Application Protocol Executive Summary The pyrazolo[3,4-d]pyrimidine scaffold is a privilege...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals
Content Type: Technical Comparison Guide & Application Protocol
Executive Summary
The pyrazolo[3,4-d]pyrimidine scaffold is a privileged bioisostere of the adenine ring of ATP, making it a cornerstone in the development of ATP-competitive kinase inhibitors. While classic derivatives like PP1 and PP2 are well-known for targeting Src-family kinases, recent advancements have leveraged the highly versatile intermediate 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-6-amine to achieve exquisite selectivity against other targets.
This guide provides a comprehensive comparison of the selectivity profiles of inhibitors derived from this 3-iodo intermediate, with a specific focus on the novel Colony Stimulating Factor 1 Receptor (CSF-1R) inhibitor B58 (eDB333) , recently discovered for its potent antiproliferative effects against glioblastoma multiforme (GBM) [1].
Mechanistic Rationale: The Power of the 3-Iodo Intermediate
As an application scientist, I often emphasize that a compound's selectivity is dictated by its synthetic tractability. The strategic value of 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-6-amine lies in the iodine atom at the C3 position. This serves as an orthogonal reactive site for palladium-catalyzed cross-coupling reactions (e.g., Sonogashira or Suzuki-Miyaura couplings), which can be executed entirely independently of N1 alkylation and C6 nucleophilic aromatic substitution[2].
By systematically exploring the chemical space of the kinase hinge region and adjacent hydrophobic pockets, medicinal chemists can tune the scaffold. For instance, introducing a flexible propargyl-amine linkage at the C3 position, combined with a cyclopentyl group at N1 and a benzylamine at C6, shifts the selectivity profile away from Src or mTOR and heavily towards CSF-1R—a receptor tyrosine kinase (RTK) critical in tumor immunoregulation[3].
Caption: Scaffold functionalization logic of the 3-iodo-pyrazolopyrimidine core.
Comparative Selectivity Profiles
To objectively evaluate the performance of 3-iodo-derived compounds, we benchmark them against established clinical and tool compounds. Compound B58 demonstrates a highly distinct profile compared to other pyrazolopyrimidines (like the mTOR inhibitor INK128) and standard clinical CSF-1R inhibitors (like Pexidartinib).
Table 1: Kinase Selectivity and Potency Comparison
Compound
Primary Target
Off-Target Kinases
EC50 (GBM Cells)
Structural Class
BBB Permeability
B58 (eDB333)
CSF-1R
Highly selective (74-kinase panel)
2.41 µM (T98 cells)
Pyrazolo[3,4-d]pyrimidine
High (Predicted)
INK128 (Sapanisertib)
mTORC1 / mTORC2
PI3K (weak)
Sub-micromolar
Pyrazolo[3,4-d]pyrimidine
High
Pexidartinib
CSF-1R
KIT, FLT3
N/A (Different indication)
Pyrrolo[2,3-b]pyridine
Low/Moderate
PP2
Src Family (LCK, Fyn)
EGFR, JAK2
>10 µM
Pyrazolo[3,4-d]pyrimidine
Moderate
Data synthesized from kinome screening arrays and phenotypic assays[2].
Experimental Workflows for Selectivity Profiling
Selectivity claims are only as robust as the assays used to generate them. For pyrazolopyrimidine derivatives, which often exhibit intrinsic autofluorescence, standard absorbance or single-channel fluorescence assays can yield false positives. To ensure data integrity, we utilize self-validating methodologies.
Causality & Logic: The uses a ratiometric FRET readout (Coumarin/Fluorescein). By calculating the ratio of donor to acceptor emission, this system normalizes well-to-well variations and effectively nullifies the autofluorescence artifacts common in heterocyclic small molecule libraries[3].
Self-Validating System: This protocol mandates a 0% phosphorylation control (simulating 100% inhibition), a 100% phosphorylation control (simulating 0% inhibition), and a known pan-kinase inhibitor (e.g., Staurosporine) to guarantee assay dynamic range and protease viability.
Kinase Reaction Setup: In a 384-well plate, combine 10 µL of the kinase/peptide substrate mixture (e.g., CSF-1R and Tyr-Peptide labeled with Coumarin/Fluorescein) with 2.5 µL of the test compound (B58) at a 3-point dose-response (0.1, 1, and 10 µM) in DMSO (final DMSO < 1%)[3].
ATP Addition: Initiate the reaction by adding 2.5 µL of ATP at the
Km
apparent for CSF-1R. Incubate at room temperature for 1 hour.
Development Reaction: Add 5 µL of the site-specific Development Reagent (protease). Mechanistic Note: The protease specifically cleaves the unphosphorylated peptide. If the kinase is active (inhibitor failed), the peptide is phosphorylated, blocking cleavage.
Incubation & Stop: Incubate for 1 hour at room temperature, then add 5 µL of Stop Reagent.
Ratiometric Readout: Read the plate on a fluorescence microplate reader (Excitation: 400 nm; Emission 1: 445 nm [Coumarin]; Emission 2: 520 nm [Fluorescein]).
Data Analysis: Calculate the Emission Ratio (445/520 nm). A high ratio indicates cleavage (kinase inhibited); a low ratio indicates intact FRET (kinase active).
Caption: Z'-LYTE ratiometric FRET assay workflow for kinome selectivity profiling.
Causality & Logic: Biochemical selectivity does not guarantee cellular target engagement due to factors like cell permeability and efflux. Cell Painting provides a multiplexed morphological readout that confirms whether the compound induces the specific phenotypic signature expected from CSF-1R inhibition, distinct from mTOR inhibition[2].
Compound Treatment: Treat with B58, INK128 (mTOR control), and DMSO (vehicle control) for 48 hours.
Multiplex Staining: Fix cells and stain with a 6-dye cocktail (Hoechst, Concanavalin A, SYTO 14, Phalloidin, WGA, and MitoTracker) to visualize the nucleus, ER, nucleoli, actin, Golgi, and mitochondria.
Imaging & PCA: Image using a high-content confocal system. Extract morphological features and perform Principal Component Analysis (PCA). Validation: B58 induces a phenotypic cluster entirely distinct from INK128, validating its unique selectivity profile in live cells[2].
Structural Biology & DMPK Insights
The selectivity of B58 for CSF-1R over other kinases is structurally rationalized via molecular docking (PDB: 6T2W). The pyrazolopyrimidine core mimics ATP, while the N1-cyclopentyl and C6-benzyl groups are buried in a large hydrophobic pocket formed by Leu588, Val596, and Ala614[1]. Crucially, the C3-propargyl amine extension forms a water-mediated hydrogen bond with the backbone and an ionic interaction with the carboxylate group of the kinase hinge region[2].
Furthermore, unlike many multi-kinase inhibitors, computational ADME models predict that B58 exhibits high Caco-2 cell permeability and the ability to cross the blood-brain barrier (BBB)—a non-negotiable pharmacokinetic requirement for glioblastoma therapeutics[1].
References
Baillache, D. J., Valero, T., Lorente-Macías, Á., et al. (2023). Discovery of pyrazolopyrimidines that selectively inhibit CSF-1R kinase by iterative design, synthesis and screening against glioblastoma cells. RSC Medicinal Chemistry, 14(11), 2288-2300. URL:[Link]
Bray, M. A., Singh, S., Han, H., et al. (2016). Cell Painting, a high-content image-based assay for morphological profiling using multiplexed fluorescent dyes. Nature Protocols, 11(9), 1757-1774. URL:[Link]
Biological Evaluation of Novel 1H-Pyrazolo[3,4-d]pyrimidine Derivatives: A Comparative Guide to Next-Generation Kinase Inhibitors
As a Senior Application Scientist overseeing high-throughput screening and lead optimization cascades, I frequently evaluate novel chemotypes for oncology and immunology pipelines. The 1H-pyrazolo[3,4-d]pyrimidine ring s...
Author: BenchChem Technical Support Team. Date: March 2026
As a Senior Application Scientist overseeing high-throughput screening and lead optimization cascades, I frequently evaluate novel chemotypes for oncology and immunology pipelines. The 1H-pyrazolo[3,4-d]pyrimidine ring system has emerged as a profoundly privileged pharmacophore. Because its rigid, planar geometry acts as a nearly perfect bioisostere for the adenine ring of ATP, it allows for deep, highly tunable anchoring within the hinge region of various protein kinases[1].
This guide objectively compares the biological performance of recently developed 1H-pyrazolo[3,4-d]pyrimidine derivatives against standard-of-care alternatives (such as Erlotinib) and outlines the self-validating experimental workflows required to rigorously evaluate their efficacy.
Mechanistic Rationale & Target Landscape
Historically, first-generation kinase inhibitors like Erlotinib (a quinazoline derivative) have suffered from acquired clinical resistance, most notably via the EGFR T790M "gatekeeper" mutation. Recent efforts demonstrate that the 1H-pyrazolo[3,4-d]pyrimidine core provides unique vector trajectories for side-chain substitutions, allowing compounds to bypass steric clashes induced by gatekeeper mutations[2].
Beyond overcoming resistance in established targets like EGFR[3], this scaffold is now being engineered to target novel immune-oncology pathways, such as, a critical negative regulator of T-cell receptor (TCR) activation[4].
Mechanism of 1H-pyrazolo[3,4-d]pyrimidine derivatives targeting EGFR and HPK1 pathways.
Comparative Performance Data
To objectively evaluate these novel derivatives, we benchmark their in vitro and cellular performance against established clinical standards. The data below highlights two recent breakthrough candidates: Compound 12b (an EGFR WT/T790M dual inhibitor)[3] and Compound 10n (a highly selective HPK1 inhibitor)[4].
Table 1: In Vitro Kinase Inhibitory Activity (IC50)
Notice how Compound 12b maintains sub-micromolar efficacy against the resistant T790M mutation, a significant upgrade over the standard-of-care Erlotinib.
Compound
Target Kinase
IC50 (µM)
Reference Standard
Standard IC50 (µM)
Compound 12b
EGFR (WT)
0.016
Erlotinib
~0.002 - 0.020
Compound 12b
EGFR (T790M)
0.236
Erlotinib
> 1.0 (Resistant)
Compound 10n
HPK1
0.029
Early HPK1 Inhibitors
~0.100 - 0.500
Table 2: Cellular Anti-Proliferative Activity
Cellular assays confirm that the biochemical target engagement translates directly to phenotypic cell cycle arrest and apoptosis[5].
Compound
Cell Line (Origin)
IC50 (µM)
Primary Phenotypic Effect
Compound 12b
A549 (Lung Cancer)
8.21
S and G2/M phase arrest, Apoptosis
Compound 12b
HCT-116 (Colon Cancer)
19.56
8.8-fold increase in BAX/Bcl-2 ratio
Compound 15
NCI-60 Panel (Various)
1.18 - 8.44
Broad-spectrum cytotoxicity
Self-Validating Experimental Methodologies
A core tenet of rigorous drug discovery is that no single assay should be trusted in isolation. As an Application Scientist, I mandate orthogonal validation. Below are the definitive, self-validating protocols used to generate the comparative data above.
Expertise & Causality: Radiometric assays (
33
P-ATP) are highly sensitive but generate hazardous waste and suffer from short isotopic half-lives. We utilize the ADP-Glo luminescent assay because it directly measures the ADP formed during the kinase reaction. It is a self-validating system: by running a standard curve of ATP-to-ADP conversion alongside the samples, we ensure that the luminescent readout strictly correlates with enzymatic turnover, completely independent of any auto-fluorescence generated by the pyrazolo-pyrimidine derivatives.
Step-by-Step Workflow:
Reagent Preparation: Prepare 1X Kinase Buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl
2
, 0.1 mg/mL BSA).
Compound Incubation: Dispense 5 µL of the target kinase (e.g., EGFR T790M) into a 384-well plate. Add 2.5 µL of the 1H-pyrazolo[3,4-d]pyrimidine derivative (serial dilutions from 10 µM to 0.1 nM). Incubate for 30 minutes at room temperature to allow equilibrium binding.
Reaction Initiation: Add 2.5 µL of ultra-pure ATP/Substrate mix to initiate the reaction. Incubate for 60 minutes.
ATP Depletion: Add 10 µL of ADP-Glo™ Reagent to terminate the kinase reaction and deplete all remaining unconsumed ATP. Incubate for 40 minutes.
Luminescence Detection: Add 20 µL of Kinase Detection Reagent to convert the generated ADP back to ATP, which drives a luciferase/luciferin reaction. Read luminescence on a multi-mode microplate reader.
Expertise & Causality: Relying solely on ATP-based metabolic assays (like CellTiter-Glo) to determine cellular IC50 can be heavily confounded if the compound merely induces a cytostatic state rather than cell death. To prove true anti-proliferative efficacy, we use Annexin V / Propidium Iodide (PI) staining[3]. Annexin V specifically binds to externalized phosphatidylserine (a hallmark of early apoptosis), while PI stains cells with compromised membranes (late apoptosis/necrosis). This dual-staining provides an irrefutable, mechanistic confirmation of cell death.
Step-by-Step Workflow:
Cell Seeding: Seed A549 or HCT-116 cells in 6-well plates at a density of
3×105
cells/well. Incubate overnight at 37°C, 5% CO
2
.
Treatment: Treat cells with the calculated IC50 and 2×IC50 concentrations of Compound 12b for 48 hours.
Harvesting: Collect both the floating (dead) cells and the adherent cells using Trypsin-EDTA. Wash twice with cold PBS to remove residual media.
Staining: Resuspend the cell pellet in 100 µL of 1X Annexin V Binding Buffer. Add 5 µL of FITC-Annexin V and 5 µL of PI solution. Incubate in the dark for 15 minutes at room temperature.
Acquisition: Add 400 µL of Binding Buffer and immediately analyze via flow cytometry (e.g., BD FACSCanto II), capturing at least 10,000 events per sample.
Self-validating biological evaluation workflow for novel kinase inhibitors.
References
[4] Design and synthesis of 1H-pyrazolo[3,4-d]pyrimidine derivatives as hematopoietic progenitor kinase 1 (HPK1) inhibitors. Bioorganic Chemistry.[Link]
[3] Discovery of new 1H-pyrazolo[3,4-d]pyrimidine derivatives as anticancer agents targeting EGFRWT and EGFRT790M. Journal of Enzyme Inhibition and Medicinal Chemistry.[Link]
[5] New pyrazolo[3,4-d]pyrimidine derivatives as EGFR-TK inhibitors. RSC Advances.[Link]
[2] Modeling of Cyclin-Dependent Kinase Inhibition by 1H-Pyrazolo[3,4-d]Pyrimidine Derivatives Using Artificial Neural Network Ensembles. Journal of Chemical Information and Modeling (ACS).[Link]
[1] Pyrazolo[3,4-d]pyrimidine based scaffold derivatives targeting kinases as anticancer agents. European Journal of Medicinal Chemistry.[Link]
A Head-to-Head Comparison of Pyrazolopyrimidine Scaffolds in Kinase Inhibition: A Guide for Drug Discovery Professionals
In the landscape of kinase inhibitor discovery, the pyrazolopyrimidine scaffold has emerged as a "privileged structure," a molecular framework that consistently demonstrates potent and selective activity against a wide r...
Author: BenchChem Technical Support Team. Date: March 2026
In the landscape of kinase inhibitor discovery, the pyrazolopyrimidine scaffold has emerged as a "privileged structure," a molecular framework that consistently demonstrates potent and selective activity against a wide range of protein kinases.[1][2] Its success is rooted in its bioisosteric relationship with the adenine ring of ATP, allowing it to effectively compete for the ATP-binding site within the kinase domain.[1][2] However, the term "pyrazolopyrimidine" encompasses several isomeric forms, each with a unique arrangement of nitrogen atoms that profoundly influences its three-dimensional shape, electronic properties, and, consequently, its interaction with the kinase active site.
This guide provides a head-to-head comparison of the three most prominent pyrazolopyrimidine scaffolds in kinase inhibition: pyrazolo[3,4-d]pyrimidine, pyrazolo[1,5-a]pyrimidine, and pyrazolo[4,3-d]pyrimidine. We will delve into the structural nuances of each scaffold, explore their structure-activity relationships (SAR), and present supporting experimental data to guide researchers in the rational design of next-generation kinase inhibitors.
The Strategic Importance of Scaffold Selection
The choice of the core scaffold is a critical decision in the design of a kinase inhibitor. It dictates the primary anchor points within the ATP-binding site, most notably the hydrogen bond interactions with the hinge region.[3] Different isomeric scaffolds present distinct vectors for substituent placement, which in turn allows for the fine-tuning of potency, selectivity, and pharmacokinetic properties. Understanding the inherent properties of each pyrazolopyrimidine isomer is therefore paramount for successful drug discovery campaigns.
Pyrazolo[3,4-d]pyrimidine: The Workhorse of Kinase Inhibition
The pyrazolo[3,4-d]pyrimidine scaffold is arguably the most extensively studied and clinically successful of the pyrazolopyrimidine isomers.[2] Its structure is highly analogous to adenine, which has made it a foundational element in the design of numerous ATP-competitive inhibitors.[1]
Key Structural Features and SAR Insights
The pyrazolo[3,4-d]pyrimidine core offers multiple points for chemical modification, primarily at the N1, C3, C4, and C6 positions. Structure-activity relationship (SAR) studies have revealed several key principles:
N1-Substitution: The N1 position is often a key site for introducing substituents that can occupy the ribose-binding pocket or extend into the solvent-exposed region. This position can be modified to enhance potency and modulate physicochemical properties.[4][5]
C4-Substitution: The C4 position is crucial for establishing interactions with the hinge region. Typically, an amino or anilino group at this position forms one or more hydrogen bonds with the backbone of the hinge residues.[6] The nature of the substituent at C4 can significantly influence selectivity.
C3 and C6-Substitution: These positions are often used to introduce groups that can interact with the hydrophobic regions of the ATP-binding site, thereby enhancing potency and selectivity.
Prominent Kinase Targets and Representative Inhibitors
The versatility of the pyrazolo[3,4-d]pyrimidine scaffold is evident from the wide array of kinases it has been shown to inhibit. These include cyclin-dependent kinases (CDKs), epidermal growth factor receptor (EGFR), vascular endothelial growth factor receptor (VEGFR), FMS-like tyrosine kinase 3 (FLT3), and Bruton's tyrosine kinase (BTK).[2][4][5][6]
One of the most notable drugs based on this scaffold is Ibrutinib , a potent and irreversible inhibitor of BTK, which has been approved for the treatment of various B-cell malignancies.[2]
Experimental Data: A Snapshot of Potency
The following table summarizes the inhibitory activity of several pyrazolo[3,4-d]pyrimidine-based inhibitors against their respective kinase targets.
Compound
Target Kinase
IC50 (nM)
Cell Line
Cellular Activity (IC50, nM)
Compound 33
FLT3
-
MV4-11 (AML)
-
Compound 33
VEGFR2
-
-
-
Compound 17
CDK2
-
-
-
Compound 23c
RET
-
BaF3/CCDC6-RET
-
Compound 16
EGFR
34
MDA-MB-468
-
Note: IC50 values can vary based on assay conditions. This table is for comparative purposes.[5][7][8][9]
Pyrazolo[1,5-a]pyrimidine: A Scaffold for Novel Interactions
The pyrazolo[1,5-a]pyrimidine scaffold presents a different arrangement of nitrogen atoms compared to its [3,4-d] counterpart. This seemingly subtle change alters the geometry and hydrogen bonding pattern of the molecule, enabling it to engage with the kinase active site in a distinct manner.
Key Structural Features and SAR Insights
The pyrazolo[1,5-a]pyrimidine core is characterized by a nitrogen atom at the 5-position instead of the 4-position. This leads to a different orientation of substituents and has been exploited to develop highly potent and selective inhibitors. Key SAR observations include:
Hinge Interaction: The pyrazolo[1,5-a]pyrimidine moiety is crucial for forming a hinge interaction, for instance with the Met592 residue in Tropomyosin Receptor Kinase (Trk).[10]
Selectivity Pockets: Substitutions at various positions can be tailored to interact with specific pockets within the kinase active site, thereby enhancing selectivity. For example, the addition of a morpholine group has been shown to improve selectivity by reducing off-target effects.[10]
Prominent Kinase Targets and Representative Inhibitors
The pyrazolo[1,5-a]pyrimidine scaffold has proven particularly effective in targeting receptor tyrosine kinases, including Trk, as well as CDKs.[10][11] Marketed drugs such as Larotrectinib and Entrectinib , both potent Trk inhibitors for the treatment of solid tumors, feature this core structure.[10]
Experimental Data: A Glimpse into Trk Inhibition
The table below highlights the potent inhibitory activity of pyrazolo[1,5-a]pyrimidine-based compounds against Trk kinases.
Compound
Target Kinase
IC50 (nM)
Cell Line
Cellular Activity (IC50, nM)
Larotrectinib
TRKA
~1-5
-
-
Entrectinib
TRKA
~2
-
-
Compound 32
TrkA, TrkB, TrkC
1.9, 3.1, 2.3
-
-
Compound 6t
CDK2
90
-
-
Compound 6s
TRKA
450
-
-
Note: IC50 values can vary based on assay conditions. This table is for comparative purposes.[10][11]
Pyrazolo[4,3-d]pyrimidine: An Emerging Player
The pyrazolo[4,3-d]pyrimidine scaffold is the least explored of the three isomers, but it holds significant potential for the development of novel kinase inhibitors. Its unique nitrogen arrangement offers a different set of vectors for chemical modification, which could be exploited to achieve novel selectivity profiles.
Key Structural Features and Potential for Novelty
The pyrazolo[4,3-d]pyrimidine core is distinguished by the placement of its pyrazole nitrogen atoms. This can lead to different hydrogen bonding patterns with the kinase hinge and provides a unique template for scaffold-hopping and lead optimization efforts.
Prominent Kinase Targets
Research on the pyrazolo[4,3-d]pyrimidine scaffold has demonstrated its potential as an inhibitor of CDKs.[12] Further exploration of this scaffold against a broader range of kinases is warranted to fully understand its potential.
Head-to-Head Summary and Future Directions
Scaffold
Key Advantages
Prominent Targets
Marketed Drugs
Pyrazolo[3,4-d]pyrimidine
Well-established SAR, proven clinical success, high versatility
CDKs, EGFR, VEGFR, FLT3, BTK, RET
Ibrutinib
Pyrazolo[1,5-a]pyrimidine
Unique hinge interactions, potent against RTKs
Trk family, CDKs
Larotrectinib, Entrectinib
Pyrazolo[4,3-d]pyrimidine
Novel scaffold, potential for unique selectivity profiles
CDKs
None to date
The choice of a pyrazolopyrimidine scaffold should be a strategic one, guided by the specific kinase target, the desired selectivity profile, and the potential to overcome resistance mutations. The pyrazolo[3,4-d]pyrimidine scaffold remains a robust and reliable starting point for many kinase inhibitor programs. The pyrazolo[1,5-a]pyrimidine scaffold has demonstrated remarkable success in targeting specific RTKs and offers a valuable alternative. The pyrazolo[4,3-d]pyrimidine scaffold, while less explored, represents an exciting frontier for discovering inhibitors with novel mechanisms of action and selectivity profiles.
Visualizing the Scaffolds and Their Inhibition
To better understand the structural differences and their implications, the following diagrams illustrate the core structures of the three pyrazolopyrimidine scaffolds and a representative signaling pathway they inhibit.
Caption: Core structures of the three main pyrazolopyrimidine isomers.
Caption: Simplified RTK signaling pathway targeted by pyrazolopyrimidine inhibitors.
Experimental Protocols
To ensure the reproducibility and validity of the data presented, it is crucial to follow standardized experimental protocols. Below are representative methodologies for key assays used in the evaluation of kinase inhibitors.
Kinase Activity Assay (Luminescence-Based)
This assay measures the amount of ATP remaining in solution following a kinase reaction. A decrease in ATP corresponds to higher kinase activity.
Principle: The Kinase-Glo® assay (Promega) is a homogeneous, luminescence-based assay that quantifies the amount of ATP remaining in a solution after a kinase reaction. The luminescent signal is inversely correlated to the amount of kinase activity.
Protocol:
Reaction Setup: In a 96-well plate, prepare a reaction mixture containing the kinase of interest, its specific substrate, and ATP in a suitable kinase buffer.
Inhibitor Addition: Add varying concentrations of the pyrazolopyrimidine inhibitor to the wells. Include a positive control (no inhibitor) and a negative control (no kinase).
Incubation: Incubate the plate at room temperature for a specified period (e.g., 60 minutes) to allow the kinase reaction to proceed.
Detection: Add an equal volume of Kinase-Glo® reagent to each well. This reagent simultaneously stops the kinase reaction and initiates a luminescent signal.
Measurement: Incubate for 10 minutes at room temperature to stabilize the luminescent signal. Measure luminescence using a plate-reading luminometer.
Data Analysis: Calculate the percentage of kinase inhibition for each inhibitor concentration relative to the positive control. Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve.
Cellular Proliferation Assay (MTT Assay)
This colorimetric assay is used to assess the cytotoxic effect of a compound on a cell line.
Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is based on the ability of metabolically active cells to reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.
Protocol:
Cell Seeding: Seed cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight.
Compound Treatment: Treat the cells with a range of concentrations of the pyrazolopyrimidine inhibitor for a specified duration (e.g., 72 hours).
MTT Addition: Remove the culture medium and add fresh medium containing MTT solution to each well. Incubate for 2-4 hours to allow formazan crystal formation.
Solubilization: Remove the MTT-containing medium and add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.
Absorbance Measurement: Measure the absorbance of the purple solution at a specific wavelength (e.g., 570 nm) using a microplate reader.
Data Analysis: Calculate the percentage of cell viability for each inhibitor concentration relative to the untreated control cells. Determine the GI50 (concentration for 50% growth inhibition) or IC50 (concentration for 50% inhibition of viability) value from the dose-response curve.[8]
Caption: A typical workflow for the preclinical evaluation of kinase inhibitors.
Conclusion
The pyrazolopyrimidine scaffold, in its various isomeric forms, continues to be a rich source of novel kinase inhibitors. The well-trodden path of the pyrazolo[3,4-d]pyrimidine scaffold provides a solid foundation for inhibitor design, while the pyrazolo[1,5-a]pyrimidine and pyrazolo[4,3-d]pyrimidine scaffolds offer exciting opportunities for innovation and the development of next-generation therapeutics. By understanding the unique characteristics of each scaffold and employing a robust experimental workflow, researchers can continue to unlock the full potential of this remarkable privileged structure in the fight against cancer and other diseases driven by aberrant kinase signaling.
References
Pyrazolo[1,5-a]pyrimidine as a Prominent Framework for Tropomyosin Receptor Kinase (Trk) Inhibitors—Synthetic Strategies and SAR Insights. MDPI. [Link]
Pyrazolo[3,4-d]pyrimidine based scaffold derivatives targeting kinases as anticancer agents. ResearchGate. [Link]
Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment - PMC. National Center for Biotechnology Information. [Link]
Structure–Activity Relationship Studies of Pyrazolo[3,4-d]pyrimidine Derivatives Leading to the Discovery of a Novel Multikinase Inhibitor That Potently Inhibits FLT3 and VEGFR2 and Evaluation of Its Activity against Acute Myeloid Leukemia in Vitro and in Vivo | Journal of Medicinal Chemistry - ACS Publications. American Chemical Society Publications. [Link]
Structure-activity relationship studies of pyrazolo[3,4-d]pyrimidine derivatives leading to the discovery of a novel multikinase inhibitor that potently inhibits FLT3 and VEGFR2 and evaluation of its activity against acute myeloid leukemia in vitro and in vivo - PubMed. National Center for Biotechnology Information. [Link]
Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment - RSC Publishing. Royal Society of Chemistry. [Link]
7-Aminopyrazolo[1,5-a]pyrimidines as Potent Multitargeted Receptor Tyrosine Kinase Inhibitors | Journal of Medicinal Chemistry - ACS Publications. American Chemical Society Publications. [Link]
Targeting tumor cells with pyrazolo[3,4-d]pyrimidine scaffold: A literature review on synthetic approaches, structure activity relationship, structural and target-based mechanisms - Arabian Journal of Chemistry. Elsevier. [Link]
Design, Synthesis and Molecular Modeling of Pyrazolo[1,5-a]pyrimidine Derivatives as Dual Inhibitors of CDK2 and TRKA Kinases with Antiproliferative Activity - MDPI. MDPI. [Link]
Synthesis and structure-activity relationship study of pyrazolo[3,4-d]pyrimidines as tyrosine kinase RET inhibitors - PubMed. National Center for Biotechnology Information. [Link]
Pyrazolo[4,3-d]pyrimidines as new generation of cyclin-dependent kinase inhibitors. ScienceDirect. [Link]
Discovery of pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][4][10][13]triazolo[1,5-c]pyrimidine derivatives as novel CDK2 inhibitors: synthesis, biological and molecular modeling investigations - PMC. National Center for Biotechnology Information. [Link]
Recent developments in anticancer kinase inhibitors based on the pyrazolo[3,4-d]pyrimidine scaffold - RSC Publishing. Royal Society of Chemistry. [Link]
Discovery of pyrazolopyrimidines that selectively inhibit CSF-1R kinase by iterative design, synthesis and screening against glioblastoma cells - PMC. National Center for Biotechnology Information. [Link]
Some reported pyrazolopyridine derivatives and their IC50 values as anticancer and kinase inhibitors. - ResearchGate. ResearchGate. [Link]
Discovery of Novel Pyrazolopyrimidines as Potent, Selective, and Orally Bioavailable Inhibitors of ALK2 - PMC. National Center for Biotechnology Information. [Link]
Pyrazolo[1,5-a]pyrimidine Scaffold-Based Small Molecules: From Bench to FDA-Approved TRK Kinase Inhibitors (Part 1) | Request PDF - ResearchGate. ResearchGate. [Link]
Development of potent and selective pyrazolopyrimidine IRAK4 inhibitors - OSTI.gov. Office of Scientific and Technical Information. [Link]
Recent developments in anticancer kinase inhibitors based on the pyrazolo[3,4-d]pyrimidine scaffold - RSC Publishing. Royal Society of Chemistry. [Link]
Recent developments in anticancer kinase inhibitors based on the pyrazolo[3,4-d]pyrimidine scaffold. Royal Society of Chemistry. [Link]
New pyrazolo[3,4-d]pyrimidine derivatives as EGFR-TK inhibitors - RSC Publishing. Royal Society of Chemistry. [Link]
Recent developments in anticancer kinase inhibitors based on the pyrazolo[3,4-d]pyrimidine scaffold - PMC. National Center for Biotechnology Information. [Link]
Comprehensive Safety and PPE Guide for Handling 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-6-amine
As a critical building block in the synthesis of advanced kinase inhibitors, 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-6-amine (CAS: 1935147-85-5) requires rigorous handling protocols. Because this compound serves as an active...
Author: BenchChem Technical Support Team. Date: March 2026
As a critical building block in the synthesis of advanced kinase inhibitors, 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-6-amine (CAS: 1935147-85-5) requires rigorous handling protocols. Because this compound serves as an active pharmaceutical ingredient (API) intermediate—often utilized in the development of EGFR, Src, and Toxoplasma CDPK1 inhibitors [1, 2]—it possesses inherent biological reactivity.
This guide provides drug development professionals and laboratory scientists with a self-validating, step-by-step operational framework for handling this specific halogenated heterocyclic compound. Our methodology is grounded in National Institute for Occupational Safety and Health (NIOSH) standards for handling hazardous drugs [3].
Chemical Profile & Hazard Causality
To design an effective safety protocol, we must first understand the physical and chemical causality behind the hazards.
Biological Reactivity: The pyrazolopyrimidine scaffold is designed to interact with ATP-binding sites in kinases [2]. Inadvertent occupational exposure can lead to off-target biological effects, including cellular toxicity and respiratory irritation.
Physical State Hazard: Supplied as a highly pure, dry powder, this compound poses a severe aerosolization risk. Fine API powders are prone to electrostatic accumulation, causing them to cling to spatulas and weigh boats, which dramatically increases the risk of inhalation or dermal transfer during measurement.
Halogenated Lipophilicity: The presence of the iodine atom at the 3-position increases the molecule's lipophilicity, potentially enhancing dermal absorption if the powder is dissolved in organic solvents (e.g., DMSO or DMF) during reaction setup.
Quantitative Chemical Summary
Property
Value
Operational Implication
CAS Number
1935147-85-5
Essential for tracking specific SDS and waste streams.
Molecular Formula
C5H4IN5
High nitrogen/halogen content; requires specific disposal.
Molecular Weight
261.02 g/mol
Readily forms fine, easily aerosolized airborne particulates.
GHS Hazard Codes
H302, H315, H319, H332, H335
Dictates mandatory respiratory, dermal, and ocular barriers.
Comprehensive PPE Matrix
Standard laboratory attire is insufficient for handling biologically active pyrazolopyrimidine intermediates. The following matrix outlines the required Personal Protective Equipment (PPE) and the scientific rationale behind each choice [4].
Protection Zone
Required Equipment
Material Specification
Causality & Rationale
Respiratory
Particulate Respirator
NIOSH-approved N95, P100, or PAPR.
Prevents inhalation of aerosolized API dust. Surgical masks offer zero protection against fine chemical particulates.
Hands (Dermal)
Double Gloves
Chemotherapy-rated Nitrile (ASTM D6978).
Double-gloving allows the contaminated outer glove to be safely discarded inside the fume hood, preventing cross-contamination of lab handles.
Body (Dermal)
Disposable Gown/Coat
Polyethylene-coated polypropylene (e.g., Tyvek).
Lint-free, low-permeability fabric prevents powder from embedding in clothing. Washable cotton lab coats absorb hazardous fluids and dust [5].
Eye/Face
Safety Goggles
ANSI Z87.1 compliant, indirect venting.
Protects against micro-particulate ingress and liquid splashes during solvent addition.
Step-by-Step Operational Workflow
Do not merely execute these steps; verify them. This protocol is designed as a self-validating system where each phase ensures the safety of the next.
Phase 1: Environmental Setup & PPE Donning
Verify Engineering Controls: Ensure the Containment Primary Engineering Control (C-PEC), such as a Class II Biological Safety Cabinet or a dedicated chemical fume hood, has a face velocity of at least 100 feet per minute (fpm).
Don Base PPE: Put on the disposable gown, safety goggles, and respiratory protection. Perform a positive/negative pressure seal check on the respirator.
Double Glove: Don the inner pair of nitrile gloves (tucked under the gown cuffs), followed by the outer pair (extended over the gown cuffs).
Phase 2: Weighing and Transfer
Neutralize Static: Use an anti-static zero-stat gun on the analytical balance and weigh boats. Causality: Eliminating static prevents the 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-6-amine powder from repelling off the spatula and aerosolizing.
Weighing: Carefully transfer the required mass using a dedicated, clean stainless-steel spatula.
Closed-System Transfer: If transferring the powder to a reaction vessel, do so entirely within the C-PEC. Seal the reaction vial with a septum before removing it from the hood.
Phase 3: Doffing and Decontamination
Outer Glove Removal: Remove the outer gloves inside the hood and dispose of them in a designated biohazard/chemical waste bin.
Surface Decontamination: Using your clean inner gloves, wipe down the balance and hood surface with a wet wipe dampened with a suitable solvent (e.g., 5% ammonium hydroxide or a water/surfactant mix) [4]. Causality: Wet-wiping traps the powder; dry sweeping will immediately aerosolize the API.
Final Doffing: Exit the hood, remove the inner gloves, gown, and respirator. Wash hands immediately with soap and water.
Visualizing the Safety Workflow
Operational safety workflow for handling hazardous pyrazolopyrimidine powders.
Spill Response & Disposal Plan
Even with rigorous protocols, spills can occur. Immediate, calculated action is required to prevent facility-wide contamination.
Emergency Spill Protocol
Isolate the Area: Evacuate personnel from the immediate vicinity (at least a 10-foot radius for powder spills outside a hood).
Upgrade PPE: Responders must wear a PAPR or N95, double gloves, and a chemical-resistant suit.
Dampen the Spill:Never sweep dry API powder. Gently mist the powder with a 5% ammonium hydroxide solution or a surfactant-water mixture to bind the particulates [4].
Absorb and Collect: Place absorbent pads over the dampened powder. Carefully scoop the pads and residue into a puncture-resistant, sealable hazardous waste container.
Secondary Wash: Wash the spill surface three times with a detergent solution, followed by a water rinse.
Routine Disposal
All materials that come into contact with 3-Iodo-1H-pyrazolo[3,4-d]pyrimidin-6-amine (including weigh boats, spatulas, outer gloves, and empty vials) must be treated as Trace Hazardous Waste . Seal these items in a vapor-tight plastic bag inside the fume hood before transferring them to the laboratory's main hazardous waste accumulation drum.
References
RSC Advances. "New pyrazolo[3,4-d]pyrimidine derivatives as EGFR-TK inhibitors." Royal Society of Chemistry, [Link].
Simplivia. "Safe Handling of Hazardous Drugs in Clinical Practice." Simplivia Healthcare, [Link].
National Institutes of Health (NIH). "Safe handling of hazardous drugs." PubMed Central (PMC), [Link].
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